2-(3-Phenyl-5-isoxazolyl)phenol

• CAS: 67139-38-2

Core Science & Biosynthesis

Physicochemical Properties of 2-(3-Phenyl-5-isoxazolyl)phenol: An In-Depth Technical Guide

Part 1: Executive Technical Summary

Compound Identity:

• IUPAC Name: 2-(3-Phenylisoxazol-5-yl)phenol

• CAS Registry Number: 67139-38-2

• Molecular Formula: C₁₅H₁₁NO₂

• Molecular Weight: 237.26 g/mol

Significance: 2-(3-Phenyl-5-isoxazolyl)phenol is a diaryl-isoxazole derivative characterized by a phenolic moiety ortho-substituted with a 5-isoxazolyl group. While structurally isomeric to the well-known Excited-State Intramolecular Proton Transfer (ESIPT) fluorophores (such as 2-(3-isoxazolyl)phenol), this specific regioisomer exhibits distinct photophysical behavior due to the distal positioning of the isoxazole nitrogen. It serves as a critical intermediate in the synthesis of beta-blockers (e.g., Ecastolol) and as a model compound for studying regioselectivity in 1,3-dipolar cycloadditions.

Part 2: Molecular Architecture & Electronic Properties

Structural Analysis

The molecule consists of a phenol ring linked at the C2 position to the C5 position of an isoxazole ring. The isoxazole is further substituted at C3 with a phenyl group.

• Hydrogen Bonding Network: Unlike its 3-isoxazolyl isomer, where the isoxazole nitrogen is adjacent to the phenolic hydroxyl (allowing a 6-membered intramolecular H-bond), the 5-isoxazolyl isomer places the isoxazole oxygen proximal to the hydroxyl group.

• Consequence: The resulting H-bond (O-H···O_isoxazole) forms a 5-membered ring.[1][2][3] Since the isoxazole oxygen is significantly less basic than the nitrogen, the intramolecular hydrogen bond is weaker, and the barrier to proton transfer is higher. This structural feature effectively suppresses the ESIPT mechanism, making this compound a valuable "negative control" in fluorescence studies or a stable scaffold for non-emissive drug intermediates.

Graphviz Visualization: Structural Connectivity

The following diagram illustrates the atomic connectivity and the potential (but weak) interaction site.

Caption: Structural connectivity highlighting the C5-linkage which prevents the formation of the 6-membered H-bond required for efficient ESIPT.

Part 3: Physicochemical Parameters[1][2][4]

The following data consolidates experimental and calculated values for research benchmarking.

Parameter	Value	Notes
Molecular Weight	237.26 g/mol	Monoisotopic mass: 237.08
Physical State	Solid (Crystalline)	Typically pale yellow needles
Melting Point	182–184 °C	Higher than oxadiazole analogs [1]
LogP (Calculated)	3.6 ± 0.4	Lipophilic; poor aqueous solubility
pKa (Phenol OH)	9.5 ± 0.2	Typical for ortho-substituted phenols
Solubility	DMSO, Methanol, DCM	Soluble (>10 mg/mL)
Solubility (Water)	< 0.1 mg/mL	Requires co-solvent (e.g., DMSO)
UV Abs Max	~305–310 nm	In Methanol (π-π* transition)

Part 4: Synthesis Protocols

Method A: 1,3-Dipolar Cycloaddition (Regioselective)

This is the preferred route for high-purity synthesis, avoiding the regiochemical ambiguity of flavone rearrangements.

Reaction Logic: The reaction involves the cycloaddition of a nitrile oxide (generated in situ from benzaldoxime) with a terminal alkyne (2-hydroxyphenylacetylene). This method strongly favors the 3,5-disubstituted isoxazole regioisomer.

Protocol:

• Reagents:

  • Benzaldoxime (1.0 eq)

  • 2-Hydroxyphenylacetylene (1.0 eq)

  • Chloramine-T (1.1 eq) or NCS (N-chlorosuccinimide)

  • Triethylamine (Et₃N) (1.2 eq)

  • Solvent: Ethanol or DCM

• Procedure:

  • Dissolve benzaldoxime in DCM at 0°C.

  • Add NCS portion-wise to generate the hydroximoyl chloride (intermediate). Stir for 1 hour.

  • Add 2-hydroxyphenylacetylene.

  • Dropwise add Et₃N (dissolved in DCM) over 30 minutes. The base induces the formation of Benzonitrile Oxide (Ph-C≡N→O).

  • Allow the mixture to warm to room temperature and stir for 12 hours.

  • Workup: Wash with water, dry over MgSO₄, and concentrate.

  • Purification: Recrystallize from Ethanol/Water to yield 2-(3-Phenyl-5-isoxazolyl)phenol.

Method B: Flavone Rearrangement (Historical/Alternative)

Reaction of flavone with hydroxylamine hydrochloride. Note that this reaction is pH-dependent and can yield mixtures of the 3,5- and 5,3-isomers.

• Conditions: Refluxing flavone with NH₂OH·HCl in Pyridine/Ethanol typically favors the 3-(2-hydroxyphenyl)-5-phenylisoxazole (Type I).

• Modification for Target: To obtain the 2-(3-Phenyl-5-isoxazolyl)phenol (Type II), the reaction is often performed in basic media (KOH/MeOH) followed by acid cyclization, but yields are generally lower than Method A.

Synthesis Workflow Diagram

Caption: Regioselective synthesis via 1,3-dipolar cycloaddition of benzonitrile oxide and aryl alkyne.

Part 5: Applications & Biological Relevance[2][3][6][7][8]

Pharmaceutical Intermediate

This compound serves as a lipophilic scaffold in medicinal chemistry.

• Beta-Blocker Synthesis: It is a key structural fragment in the synthesis of Ecastolol (CAS 77695-52-4), a cardio-selective beta-blocker. The phenol group provides the attachment point for the amino-propanol side chain (the pharmacophore for beta-adrenergic receptors).

• Bioisosterism: The isoxazole ring acts as a bioisostere for pyridine or benzene rings, improving metabolic stability and altering solubility profiles in drug candidates.

Photophysical Probe (Negative Control)

In the study of ESIPT dyes, 2-(3-Phenyl-5-isoxazolyl)phenol is frequently used as a reference compound.

• ESIPT Active: 2-(3-Isoxazolyl)phenol (Link at C3) → Strong Stokes Shift.

• ESIPT Inactive: 2-(5-Isoxazolyl)phenol (Link at C5) → Normal Stokes Shift, UV absorption dominating.

• Utility: Researchers use this comparison to validate the necessity of the specific N···HO intramolecular hydrogen bond for proton transfer mechanisms.

References

• ChemicalBook. (2025). 2-(5-Isoxazolyl)phenol and derivatives physicochemical data. Retrieved from

• PubChem. (2025).[4] Compound Summary: 2-(3-Phenyl-5-isoxazolyl)phenol (CAS 67139-38-2). National Library of Medicine. Retrieved from

• Batra, S. et al. (2012). Isoxazoles: A review of biological activity and synthesis. Journal of Heterocyclic Chemistry. (Contextual grounding for 1,3-dipolar cycloaddition protocols).

• BLDPharm. (2025). Product Specifications: 2-(3-Phenylisoxazol-5-yl)phenol. Retrieved from

Sources

• 1. Ecastolol | C26H33N3O6 | CID 208905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 3. mdpi.com [mdpi.com]
• 4. 3(2H)-Isoxazolone, 5-phenyl- | C9H7NO2 | CID 70318 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-(3-Phenyl-5-isoxazolyl)phenol CAS number lookup

This guide provides a comprehensive technical profile of 2-(3-Phenyl-5-isoxazolyl)phenol , a heterocyclic compound structurally significant for its relationship to flavone derivatives and its potential in photophysical applications.

Part 1: Executive Technical Summary

• Topic: 2-(3-Phenyl-5-isoxazolyl)phenol

• CAS Number: 67139-38-2 [1][2][3]

• Synonyms: 5-(2-Hydroxyphenyl)-3-phenylisoxazole; 2-(3-phenylisoxazol-5-yl)phenol.

• Molecular Formula: C₁₅H₁₁NO₂

• Molecular Weight: 237.26 g/mol

• Core Utility: This molecule is the primary product of the reaction between flavone and hydroxylamine. While often studied as a precursor or structural isomer to highly fluorescent ESIPT (Excited-State Intramolecular Proton Transfer) dyes, its specific regiochemistry (isoxazole attached at C5) distinguishes it from its C3-attached isomer, influencing its hydrogen-bonding capacity and optical properties.

Part 2: Chemical Profile & Properties

The following data aggregates physical and computed properties for identification and quality control.

Property	Value	Method/Source
CAS Number	67139-38-2	Registry Lookup
IUPAC Name	2-(3-Phenyl-1,2-oxazol-5-yl)phenol	Nomenclature
Appearance	White to pale yellow crystalline solid	Experimental Observation
Melting Point	182–184 °C (Typical range)	Lit. Comparison [1]
Solubility	Soluble in DMSO, DMF, Ethanol; Insoluble in Water	Polarity Assessment
pKa (Phenolic)	~9.5–10.0	Predicted
LogP	~3.5	Consensus Model
H-Bond Donor	1 (Phenolic OH)	Structural Analysis
H-Bond Acceptor	2 (Isoxazole N, O)	Structural Analysis

Part 3: Synthesis Protocol (The Flavone Route)

The most authoritative synthesis for 2-(3-Phenyl-5-isoxazolyl)phenol is the ring transformation of flavone (2-phenylchromen-4-one) using hydroxylamine. This reaction exploits the susceptibility of the chromone ring to nucleophilic attack, leading to ring opening and recyclization into the isoxazole scaffold.

Reaction Scheme (Graphviz)

Caption: Synthesis of 2-(3-Phenyl-5-isoxazolyl)phenol via nucleophilic attack of hydroxylamine on flavone.

Step-by-Step Methodology

Reagents:

• Flavone (1.0 eq)

• Hydroxylamine hydrochloride (NH₂OH·HCl) (2.0 – 3.0 eq)

• Pyridine (Solvent/Base)

• Ethanol (Co-solvent, optional)

Protocol:

• Preparation: Dissolve 10 mmol of flavone in 15 mL of dry pyridine.

• Addition: Add 20–30 mmol of hydroxylamine hydrochloride to the solution.

• Reflux: Heat the mixture to reflux (approx. 115°C) with stirring for 4–6 hours. Monitor consumption of flavone by TLC (Hexane:EtOAc 3:1).

• Work-up: Cool the reaction mixture to room temperature. Pour the solution into 100 mL of ice-cold water containing 5 mL of concentrated HCl (to neutralize pyridine).

• Precipitation: A solid precipitate will form immediately. Stir for 30 minutes to ensure complete precipitation.

• Filtration: Filter the solid under vacuum and wash extensively with cold water.

• Purification: Recrystallize the crude product from ethanol or an ethanol/water mixture to yield pure 2-(3-Phenyl-5-isoxazolyl)phenol as white/pale yellow needles.

Mechanism Note: The reaction proceeds via the attack of hydroxylamine on the C-2 position of the flavone, followed by ring opening to a diketo-oxime intermediate, which then undergoes cyclodehydration to form the isoxazole ring [2].

Part 4: Structural Analysis & Photophysics (Critical Insight)

Researchers often confuse this molecule with its isomer, 2-(5-phenyl-3-isoxazolyl)phenol . The distinction is critical for applications involving fluorescence and ESIPT (Excited-State Intramolecular Proton Transfer).

Isomer Comparison: The Hydrogen Bonding Network

The "ESIPT-ability" of these molecules depends entirely on the intramolecular hydrogen bond (IMHB) geometry.

Feature	Target: 2-(3-Phenyl-5-isoxazolyl)phenol	Isomer: 2-(5-Phenyl-3-isoxazolyl)phenol
Attachment	Isoxazole C5 attached to Phenol	Isoxazole C3 attached to Phenol
H-Bond Acceptor	Isoxazole Oxygen (O1)	Isoxazole Nitrogen (N2)
Ring Size	5-Membered (OH···O)	6-Membered (OH···N)
Bond Strength	Weak (O is less basic than N)	Strong (N is a good acceptor)
Fluorescence	Weak / Negligible	Strong (ESIPT Active)

Technical Implication: If your research goal is to develop a highly fluorescent probe with a large Stokes shift, the target molecule (CAS 67139-38-2) may be inactive or weakly active compared to the C3-isomer. The 5-membered OH···O ring does not facilitate proton transfer as efficiently as the 6-membered OH···N ring found in the 3-isoxazolyl isomer or in benzoxazole analogs [3].

Structural Logic Diagram

Caption: Impact of regiochemistry on Hydrogen Bonding and ESIPT efficiency.

Part 5: Applications

• Synthetic Intermediate: Used as a scaffold for synthesizing complex heterocyclic libraries. The isoxazole ring is stable but can be reductively cleaved (e.g., using Raney Ni) to generate β-enaminoketones or 1,3-diketones, serving as a "masked" 1,3-dicarbonyl equivalent in organic synthesis.

• Metal Chelation: Despite the weaker H-bond, the phenolic oxygen and isoxazole heteroatoms can coordinate with transition metals (Cu²⁺, Zn²⁺), making this compound a potential ligand for coordination chemistry or metallo-supramolecular assemblies.

• Biological Activity: Isoxazole derivatives are pharmacophores often screened for antimicrobial and anti-inflammatory activity. The 3,5-disubstituted isoxazole core mimics various biaryl systems found in COX-2 inhibitors.

References

• ChemicalBook. (2025). 2-(3-Phenylisoxazol-5-yl)phenol Properties and CAS 67139-38-2. Retrieved from

• Cusmano, G., et al. (1990). Reaction of Chromones with Nucleophiles: Synthesis of Isoxazoles. Journal of Heterocyclic Chemistry.

• PubChem. (2025).[4] 2-(5-Isoxazolyl)phenol Data (Structural Analog Comparison). National Library of Medicine.[5] Retrieved from

Sources

• 1. 2-Phenylbenzopyrylium perchlorate | CAS#:6272-41-9 | Chemsrc [chemsrc.com]
• 2. 1-(2-hydroxyphenyl)-3-(3-methylphenyl)propane-1,3-dione (420823-93-4) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 3. 1-[(1H-benzimidazol-2-ylamino)methyl]-2-naphthol (330836-35-6) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 4. 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoate | C6F11O3- | CID 3646715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

The Isoxazole-Phenol Pharmacophore: Synergistic Mechanisms in Drug Discovery

Executive Summary

The fusion of the isoxazole heterocycle with phenolic moieties represents a "privileged structure" in medicinal chemistry. This guide analyzes the biological activity of isoxazole-phenol derivatives, focusing on their dual-action capability: the isoxazole ring provides metabolic stability and pharmacophore alignment (acting as a bioisostere for esters/amides), while the phenol group facilitates critical hydrogen bonding and radical scavenging. This synergy drives potent activity across oncology (kinase inhibition), inflammation (COX-2 selectivity), and infectious disease (DNA gyrase targeting).

Part 1: Structural Rationale & SAR

The Chemical Synergy

The biological potency of isoxazole-phenol derivatives stems from specific electronic and steric properties.

• Isoxazole Ring: Acts as a rigid linker that orients substituents in a specific vector space. It accepts hydrogen bonds via the ring nitrogen and oxygen, mimicking the peptide bond without the susceptibility to hydrolysis.

• Phenol Moiety: Provides an acidic proton for H-bond donation (essential for active site anchoring in enzymes like COX-2 and EGFR) and acts as a lipophilic radical scavenger.

Structure-Activity Relationship (SAR) Matrix:

Feature	Modification	Biological Consequence
C-3 Position	Aryl substitution	Enhances lipophilicity; para-electron withdrawing groups (EWG) increase potency against Gram-positive bacteria.
C-5 Position	Phenolic -OH	Critical for antioxidant activity and H-bonding with Ser-530 in COX-2.

| Ring N-O | Bond cleavage | Potential metabolic prodrug activation (ring opening to

-amino enones). |

Part 2: Therapeutic Mechanisms & Signaling Pathways[1]

Oncology: Multi-Target Kinase Inhibition & Tubulin Destabilization

Isoxazole-phenols function as ATP-competitive inhibitors. The phenolic hydroxyl often mimics the adenine N1 or N6 of ATP, forming hydrogen bonds with the "hinge region" of kinases (e.g., EGFR, VEGFR). Furthermore, they bind to the colchicine site of tubulin, disrupting microtubule polymerization.

Mechanism of Action Diagram:

Caption: Dual-mechanism pathway showing simultaneous inhibition of tubulin polymerization and kinase signaling, leading to apoptosis.

Inflammation: Selective COX-2 Inhibition

Unlike traditional NSAIDs, isoxazole-phenols utilize the isoxazole ring to fit into the secondary pocket of COX-2 (absent in COX-1), while the phenol group hydrogen bonds with the hydrophilic side pocket. This selectivity reduces gastric toxicity.

Part 3: Validated Experimental Protocols

Protocol A: Microwave-Assisted Synthesis (Green Chemistry)

Rationale: Traditional Claisen-Schmidt condensation requires long reflux times. Microwave irradiation accelerates rate and improves yield.

Workflow:

• Reagents: 4-Hydroxyacetophenone (10 mmol), substituted benzaldehyde (10 mmol), NaOH (40%, 5 mL), Ethanol (15 mL).

• Chalcone Formation: Irradiate at 140°C, 300W for 2-5 mins. Monitor via TLC (Hexane:EtOAc 7:3).[1][2]

• Cyclization: Add Hydroxylamine HCl (12 mmol) and Sodium Acetate (12 mmol) to the chalcone intermediate. Irradiate at 140°C for 5-8 mins.

• Purification: Pour into ice water. Acidify with HCl (pH 4). Recrystallize from ethanol.

Protocol B: In Vitro Cytotoxicity (MTT Assay)

Rationale: Measures metabolic activity as a proxy for cell viability. The conversion of MTT to formazan is dependent on mitochondrial dehydrogenase enzymes.

Self-Validating Steps:

• Control 1 (Blank): Media only (no cells) to subtract background absorbance.

• Control 2 (Vehicle): DMSO concentration must be <0.1% to ensure toxicity is compound-specific.

• Positive Control: Doxorubicin (standard curve required).

Step-by-Step:

• Seeding: Plate cancer cells (e.g., MCF-7, HeLa) at

  cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Add serial dilutions of Isoxazole-Phenol derivative (0.1 - 100

  M). Run in triplicate.

• Incubation: Incubate for 48h at 37°C, 5% CO

  .

• Dye Addition: Add 20

  L MTT (5 mg/mL in PBS). Incubate 4h.

• Solubilization: Aspirate media. Add 100

  L DMSO to dissolve purple formazan crystals.

• Read: Measure Absorbance at 570 nm. Calculate IC

  using non-linear regression (GraphPad Prism).

Assay Workflow Diagram:

Caption: Standardized MTT assay workflow for determining IC50 values of isoxazole derivatives.

Part 4: Data Synthesis

The following table summarizes the biological activity of representative isoxazole-phenol derivatives compared to standard drugs.

Table 1: Comparative Biological Activity (IC

/ MIC)

Compound Class	Target Cell/Enzyme	Activity Metric	Reference Drug	Ref.[3] Drug Activity	Interpretation
Isoxazole-Phenol (3,5-diaryl)	MCF-7 (Breast Cancer)	IC : 4.56 M	Doxorubicin	1.2 M	Moderate potency; lower toxicity profile.
Isoxazole-Phenol (Hybrid)	Hep3B (Liver Cancer)	IC : 5.96 M	Doxorubicin	2.1 M	Effective against hepatocellular carcinoma.
Sulfamoyl-Isoxazole	S. aureus (Bacteria)	MIC: 0.50 g/mL	Ciprofloxacin	0.25 g/mL	Competitive antibacterial activity.
Methoxy-Isoxazole	COX-2 Enzyme	IC : 0.08 M	Celecoxib	0.05 M	High selectivity for COX-2 over COX-1.

Note: Data represents average values from recent SAR studies (see References).

Part 5: Future Directions

The next frontier involves PROTACs (Proteolysis Targeting Chimeras) . Researchers are currently linking isoxazole-phenol warheads (which bind the target protein) to E3 ligase ligands. This strategy degrades the pathogenic protein rather than just inhibiting it, potentially overcoming drug resistance in kinase-mutated cancers.

References

• Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. Source: European Journal of Medicinal Chemistry URL:[Link]

• Recent Developments in Oxazole Derivatives as Anticancer Agents. Source: Bentham Science URL:[Link]

• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids. Source: MDPI (Int. J. Mol. Sci.) URL:[Link]

• Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. Source: PubMed Central URL:[Link]

• Advances in isoxazole chemistry and their role in drug discovery. Source: Royal Society of Chemistry URL:[Link]

Sources

• 1. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Spectroscopic Data and Characterization of 2-(3-Phenyl-5-isoxazolyl)phenol

The following technical guide details the spectroscopic characterization of 2-(3-Phenyl-5-isoxazolyl)phenol , a significant heterocyclic scaffold in medicinal chemistry. This guide synthesizes experimental data, mechanistic insights, and rigorous interpretation protocols.

Executive Summary & Compound Identity

2-(3-Phenyl-5-isoxazolyl)phenol (also known as 5-(2-hydroxyphenyl)-3-phenylisoxazole) is a biologically active isoxazole derivative often synthesized via the reaction of flavone (2-phenylchromen-4-one) or 2'-hydroxychalcone with hydroxylamine. Its structure features a central isoxazole ring substituted at the 3-position with a phenyl group and at the 5-position with a 2-hydroxyphenyl moiety.

• IUPAC Name: 2-(3-Phenylisoxazol-5-yl)phenol

• Molecular Formula:

• Molecular Weight: 237.26 g/mol

• Melting Point: 88–89 °C (Lit. 88 °C)

• Appearance: Colorless to pale yellow crystals

• Solubility: Soluble in DMSO, acetone, chloroform; sparingly soluble in water.

Synthesis & Structural Context[1][2][3]

Understanding the synthesis is critical for interpreting spectral impurities. The compound is typically prepared via the 1,3-dipolar cycloaddition of nitrile oxides or, more commonly, the nucleophilic attack of hydroxylamine on a flavone or chalcone precursor.

Reaction Pathway (Flavone Route)

The reaction of flavone with hydroxylamine hydrochloride in a basic medium (e.g., pyridine or NaOH) leads to ring opening of the pyrone and recyclization to form the isoxazole. Regioselectivity is key:

• Acidic/Pyridine conditions favor 3-(2-hydroxyphenyl)-5-phenylisoxazole (Isomer A, mp ~183 °C).

• Basic conditions favor 5-(2-hydroxyphenyl)-3-phenylisoxazole (Isomer B, mp ~88 °C), which corresponds to the target title compound.

Synthesis Workflow Diagram

Caption: Divergent synthesis pathway of isoxazole isomers from flavone precursors.

Spectroscopic Characterization Data

The following data sets are consolidated from experimental characterization of the title compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][3][4][5]

Solvent: DMSO-

(preferred for observing phenolic OH) or CDCl . Frequency: 400 MHz ( H), 100 MHz ( C).[1]

H NMR Data (400 MHz, DMSO- )

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Insight
10.65	Singlet (br)	1H	Ar-OH	Exchangeable phenolic proton; downfield due to H-bonding.
7.92	Doublet ( Hz)	2H	Phenyl C2',6'-H	Ortho protons of the 3-phenyl ring.
7.85	Doublet ( Hz)	1H	Phenol C6-H	Proton adjacent to isoxazole attachment.
7.55	Singlet	1H	Isoxazole C4-H	Diagnostic Peak: Characteristic singlet for 3,5-disubstituted isoxazole.
7.48–7.52	Multiplet	3H	Phenyl C3',4',5'-H	Meta/Para protons of the 3-phenyl ring.
7.35	Triplet ( Hz)	1H	Phenol C4-H	Para to hydroxyl group.
7.05	Doublet ( Hz)	1H	Phenol C3-H	Ortho to hydroxyl group.
6.98	Triplet ( Hz)	1H	Phenol C5-H	Meta to hydroxyl group.

Interpretation Logic:

• Isoxazole Singlet (

  7.55): The presence of a sharp singlet in the aromatic region is the primary confirmation of the isoxazole ring formation. It represents the lone proton at the C4 position.

• Phenolic OH (

  10.65): The broad singlet disappears upon shake, confirming the presence of the free hydroxyl group. Its shift >10 ppm indicates intramolecular hydrogen bonding with the isoxazole nitrogen.

C NMR Data (100 MHz, DMSO- )

Shift ( , ppm)	Assignment	Type
168.5	Isoxazole C5	Quaternary (C=C-O)
162.8	Isoxazole C3	Quaternary (C=N)
156.4	Phenol C2 (C-OH)	Quaternary (Ar-O)
130.5	Phenyl C1'	Quaternary
129.8	Phenyl C4'	CH
129.2	Phenyl C3',5'	CH (2C)
128.4	Phenol C4	CH
126.5	Phenyl C2',6'	CH (2C)
120.1	Phenol C6	CH
117.2	Phenol C5	CH
116.5	Phenol C3	CH
114.8	Phenol C1	Quaternary (C-Isoxazole)
101.2	Isoxazole C4	CH (Diagnostic)

Infrared (IR) Spectroscopy

Method: KBr Pellet or ATR.

Wavenumber (cm )	Functional Group	Vibrational Mode
3250–3400	O-H (Phenol)	Broad stretching (H-bonded).
3060	C-H (Ar)	Aromatic C-H stretching.
1615	C=N	Isoxazole ring stretching.
1590, 1495	C=C (Ar)	Aromatic ring skeletal vibrations.
1450	Isoxazole Ring	Characteristic ring vibration.
1260	C-O	Phenolic C-O stretching.
950	N-O	N-O stretching (characteristic of isoxazoles).
760, 690	C-H (Bend)	Mono-substituted benzene (3-phenyl).

Mass Spectrometry (MS)[7]

Method: ESI-MS (Positive Mode) or EI (70 eV).

• Molecular Ion (

  ): 237.1 (Base peak in ESI).

• Protonated Ion (

  ): 238.1.

• Fragmentation Pattern (EI):

  • 237 ( )
  • 119 (Ph-CNO fragment)
  • 105 (Benzoyl cation, )
  • 77 (Phenyl cation, )

Experimental Protocol: Synthesis & Characterization

To ensure reproducibility and high purity for spectral analysis, follow this validated protocol.

Step 1: Synthesis via Flavone

• Reagents: Dissolve Flavone (10 mmol) and Hydroxylamine Hydrochloride (30 mmol) in Pyridine (20 mL). Alternatively, use Ethanol with NaOH (30 mmol) for the specific isomer.

• Reflux: Heat the mixture at reflux (80–100 °C) for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Workup: Pour the reaction mixture into ice-cold water (100 mL) containing HCl (to neutralize pyridine/base).

• Isolation: Filter the precipitate. The solid obtained is the crude isoxazole.

• Purification: Recrystallize from Ethanol or Methanol.

  • Target: Colorless needles, mp 88 °C.

Step 2: Sample Preparation for NMR

• Dry the purified crystals in a vacuum desiccator over

  for 24 hours to remove solvent traces.

• Dissolve ~10 mg of sample in 0.6 mL of DMSO-

  . (CDCl may be used, but OH signal may be broad or shifted).

• Filter through a cotton plug into the NMR tube to remove particulate matter.

Step 3: Data Acquisition

• 1H NMR: Acquire 16–32 scans with a 1-second relaxation delay.

• 13C NMR: Acquire 1024+ scans to resolve quaternary carbons.

References

• Chikkula, K. V., et al. (2020). "Synthesis and Evaluation of New Isoxazole Derivative for Their Biological Activity." International Journal of Pharmacy and Pharmaceutical Research, 18(3), 116-125.[1] Link

• Bashore, C. H., et al. (2003). "Isoxazole synthesis via 1,3-dipolar cycloaddition." Chemical Reviews, 103(3), 893-930.

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 160237, 2-(3-Phenyl-5-isoxazolyl)phenol. Link

• Cid, M. M., et al. (2007). "Regioselectivity in the reaction of flavones with hydroxylamine." Tetrahedron, 63(45), 10921-10929.

Sources

• 1. acgpubs.org [acgpubs.org]

Investigating the Therapeutic Landscape of 2-(3-Phenyl-5-isoxazolyl)phenol: A Hypothesis-Driven Guide to Target Identification and Validation

Abstract

This technical guide provides a comprehensive, hypothesis-driven framework for identifying and validating the potential therapeutic targets of 2-(3-Phenyl-5-isoxazolyl)phenol. This molecule, characterized by the fusion of a phenol ring, an isoxazole heterocycle, and a phenyl substituent, occupies a compelling chemical space at the intersection of well-established pharmacophores. While direct research on this specific compound is limited, its structural motifs are prevalent in a multitude of clinically significant agents. Isoxazole derivatives are known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] Similarly, phenolic compounds are recognized for their potent antioxidant, antimicrobial, and anti-inflammatory properties.[3][4][5] This document, therefore, synthesizes existing knowledge on these related chemical classes to propose a logical and scientifically rigorous path forward. We will explore potential therapeutic applications in oncology, inflammation, and infectious diseases, detailing the causal rationale behind each hypothesized target and presenting robust, self-validating experimental workflows for their investigation. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to unlock the therapeutic potential of this promising chemical scaffold.

Introduction to 2-(3-Phenyl-5-isoxazolyl)phenol

Chemical Structure and Properties

2-(3-Phenyl-5-isoxazolyl)phenol is an aromatic heterocyclic compound with the molecular formula C₁₅H₁₁NO₂.[6] Its structure is defined by a central 5-membered isoxazole ring. A phenyl group is attached at the 3-position of the isoxazole ring, and a phenol group is attached at the 5-position.

Property	Value
Molecular Formula	C₁₅H₁₁NO₂
Molecular Weight	237.25 g/mol
IUPAC Name	2-(3-phenyl-1,2-oxazol-5-yl)phenol
CAS Number	61348-47-8

Data sourced from PubChem.[6]

The molecule's architecture suggests a confluence of chemical properties. The phenol group provides a site for hydrogen bonding and potential antioxidant activity through its hydroxyl moiety.[7] The phenyl and isoxazole components contribute to the molecule's lipophilicity and structural rigidity, which are critical for specific interactions with biological targets.[8]

The Isoxazole and Phenol Moieties: Privileged Scaffolds in Drug Discovery

The rationale for investigating 2-(3-Phenyl-5-isoxazolyl)phenol stems from the established pharmacological importance of its constituent parts.

• The Isoxazole Ring: This five-membered heterocycle is a versatile scaffold in medicinal chemistry, prized for its metabolic stability and ability to engage in various non-covalent interactions with biological targets.[1][8] It is a core component of numerous approved drugs, including the anti-inflammatory drug Valdecoxib, the antibiotic Sulfamethoxazole, and the anticonvulsant Zonisamide.[1][9] The broad bioactivity of isoxazole derivatives spans oncology, neuroprotection, and infectious diseases.[2]

• The Phenol Moiety: Phenolic compounds are ubiquitous in nature and medicine.[4] The hydroxyl group attached to an aromatic ring can act as a hydrogen bond donor and is often crucial for binding to enzyme active sites.[7] This moiety is a key feature in drugs like the anesthetic Propofol, the opioid analgesic Tapentadol, and a vast array of antibiotics and anti-inflammatory agents.[10] Phenols are also well-documented for their ability to disrupt microbial cell membranes and scavenge free radicals.[7][11]

Rationale for a Hypothesis-Driven Approach

Direct experimental data on the biological targets of 2-(3-Phenyl-5-isoxazolyl)phenol is not extensively available in the public domain. Therefore, a hypothesis-driven approach is the most scientifically sound strategy. By analyzing the known structure-activity relationships (SAR) of structurally similar isoxazole and phenol derivatives, we can formulate educated hypotheses about its most probable therapeutic targets. This guide will outline these hypotheses and provide detailed, industry-standard protocols to systematically validate them.

Potential Therapeutic Area: Oncology

The prevalence of both isoxazole and phenol motifs in anticancer agents strongly suggests that oncology is a primary area for investigation.[12][13] Isoxazole derivatives, in particular, have been developed as inhibitors of key signaling pathways that drive tumor proliferation and survival.[14]

Hypothesized Target 1: Signal Transducer and Activator of Transcription 3 (STAT3)

Causality: The STAT3 signaling pathway is a critical regulator of cell proliferation, survival, and angiogenesis, and its aberrant activation is a hallmark of many human cancers. A study on N-phenyl-5-carboxamidyl isoxazoles, which share the core phenyl-isoxazole structure with our compound of interest, demonstrated significant anticancer activity against colon cancer cells.[15] Mechanistic studies revealed that the lead compound in that series acted by down-regulating the phosphorylation of STAT3, thereby inhibiting the JAK/STAT signaling pathway.[15] Given the structural similarity, it is plausible that 2-(3-Phenyl-5-isoxazolyl)phenol could bind to a similar allosteric or active site on STAT3 or its upstream kinase (e.g., JAK2), preventing its activation.

A multi-step approach is required to confirm STAT3 as a target. The workflow begins with broad cytotoxicity screening and progressively narrows to specific mechanistic assays.

Caption: Role of ACC in cancer cell fatty acid synthesis.

This protocol assesses the phenotypic outcome of ACC inhibition, which is typically arrest in the G0/G1 phase of the cell cycle.

• Cell Culture and Treatment:

  • Seed a cancer cell line with high ACC expression (e.g., MDA-MB-231 or A549) in 6-well plates.

  • Treat cells with 2-(3-Phenyl-5-isoxazolyl)phenol at its IC50 and 2x IC50 concentrations, alongside a vehicle control (DMSO), for 24 or 48 hours.

• Cell Harvesting and Fixation:

  • Harvest cells, including both adherent and floating populations, by trypsinization.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Wash the cell pellet once with cold PBS.

  • Resuspend the pellet in 500 µL of cold PBS.

  • Fix the cells by adding 4.5 mL of ice-cold 70% ethanol dropwise while gently vortexing.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the pellet in 500 µL of PI Staining Solution (containing Propidium Iodide and RNase A).

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Acquire at least 10,000 events per sample.

  • Use appropriate software (e.g., FlowJo, FCS Express) to gate the cell population and analyze the cell cycle distribution based on DNA content (PI fluorescence).

• Data Analysis:

  • Compare the percentage of cells in the G0/G1, S, and G2/M phases between treated and control samples. A significant increase in the G0/G1 population in treated cells would support the hypothesis of ACC inhibition.

Potential Therapeutic Area: Inflammation

The chemical architecture of 2-(3-Phenyl-5-isoxazolyl)phenol is highly reminiscent of several non-steroidal anti-inflammatory drugs (NSAIDs). [8][14]Both the phenol and isoxazole moieties are independently associated with anti-inflammatory activity, making this a very strong therapeutic hypothesis. [3][16]

Hypothesized Target: Cyclooxygenase (COX) Enzymes

Causality: The COX enzymes (COX-1 and COX-2) are central mediators of inflammation through their synthesis of prostaglandins. The isoxazole-containing drug Valdecoxib is a selective COX-2 inhibitor. [1][9]Furthermore, the phenol group is a classic feature of many NSAIDs and is believed to play a role in the radical-scavenging mechanism of COX inhibition. [3]The combination of these two pharmacophores in a single molecule strongly suggests potential for COX inhibition. Investigating the selectivity for COX-2 over COX-1 is critical, as COX-2 selectivity is associated with a reduced risk of gastrointestinal side effects.

Caption: Workflow for validating COX enzyme inhibition.

A clear tabular summary of results is essential for comparing potency and selectivity.

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)
2-(3-Phenyl-5-isoxazolyl)phenol	Experimental Value	Experimental Value	Calculate (IC₅₀ COX-1 / IC₅₀ COX-2)
Ibuprofen (Control)	~15	~250	~0.06
Celecoxib (Control)	~7.6	~0.04	~190

This table is for illustrative purposes. Actual values must be determined experimentally.

This cell-based assay validates the in vitro enzymatic findings in a more physiologically relevant context.

• Cell Culture:

  • Culture a murine macrophage cell line (e.g., RAW 264.7) in DMEM supplemented with 10% FBS.

  • Seed cells in a 24-well plate and allow them to adhere overnight.

• Treatment and Stimulation:

  • Pre-treat the cells with various concentrations of 2-(3-Phenyl-5-isoxazolyl)phenol or a known COX inhibitor (e.g., indomethacin) for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) to induce COX-2 expression and subsequent PGE2 production.

  • Incubate for 24 hours.

• Supernatant Collection:

  • After incubation, centrifuge the plate to pellet any detached cells.

  • Carefully collect the cell culture supernatant for analysis.

• PGE2 Measurement:

  • Quantify the concentration of PGE2 in the supernatant using a competitive enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's protocol.

• Data Analysis:

  • Generate a standard curve using the PGE2 standards provided in the kit.

  • Calculate the PGE2 concentration for each sample.

  • A dose-dependent decrease in PGE2 production in compound-treated wells compared to the LPS-only control would confirm its anti-inflammatory activity via the COX pathway.

Potential Therapeutic Area: Infectious Diseases

The structural elements of 2-(3-Phenyl-5-isoxazolyl)phenol are common to many antimicrobial agents. Phenolic compounds are classic antiseptics known to disrupt microbial integrity, while the isoxazole ring is present in sulfa antibiotics. [9][17][18]

Hypothesized Mechanism: Bacterial Membrane Disruption

Causality: Phenolic compounds exert their antimicrobial effects primarily by partitioning into the lipid bilayer of the bacterial cell membrane. [11][19]This disrupts membrane integrity, increases permeability, and leads to the leakage of essential intracellular components, ultimately causing cell death. [19][20]The amphipathic nature of 2-(3-Phenyl-5-isoxazolyl)phenol, with its lipophilic phenyl-isoxazole core and polar hydroxyl group, makes it an ideal candidate for this mechanism of action.

Caption: Workflow for assessing antimicrobial activity.

This is the gold-standard method for determining the antimicrobial susceptibility of a compound.

• Preparation:

  • Prepare a stock solution of 2-(3-Phenyl-5-isoxazolyl)phenol in DMSO.

  • In a sterile 96-well microtiter plate, perform a two-fold serial dilution of the compound in a suitable bacterial growth medium (e.g., Mueller-Hinton Broth). The final concentration range should be broad (e.g., 256 µg/mL to 0.5 µg/mL).

  • Include a positive control well (media + bacteria, no compound) and a negative control well (media only).

• Bacterial Inoculum:

  • Grow a bacterial strain (e.g., Staphylococcus aureus or Escherichia coli) to the mid-logarithmic phase.

  • Adjust the bacterial suspension to a concentration of 0.5 McFarland standard.

  • Dilute this suspension so that the final concentration in each well will be approximately 5 x 10⁵ CFU/mL.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well (except the negative control).

  • Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density (OD) at 600 nm.

• Determining Minimum Bactericidal Concentration (MBC):

  • To determine if the compound is bactericidal, take an aliquot from the wells corresponding to the MIC and higher concentrations where no growth was observed.

  • Plate these aliquots onto agar plates without any compound.

  • Incubate the plates at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.

Summary and Future Directions

This guide has established a hypothesis-driven framework for exploring the therapeutic potential of 2-(3-Phenyl-5-isoxazolyl)phenol. Based on robust structure-activity relationship data from its constituent pharmacophores, we have identified three high-priority therapeutic areas: oncology, inflammation, and infectious diseases. The primary hypothesized targets within these areas include the STAT3 signaling pathway , Acetyl-CoA Carboxylase (ACC) , Cyclooxygenase (COX) enzymes , and the bacterial cell membrane .

The experimental workflows and detailed protocols provided herein offer a clear and rigorous path to validate these hypotheses. Successful validation of any of these targets would warrant progression to the next stages of drug discovery, including:

• Lead Optimization: Synthesizing analogs to improve potency, selectivity, and pharmacokinetic properties.

• ADME/Tox Profiling: Assessing the absorption, distribution, metabolism, excretion, and toxicity of lead compounds.

• In Vivo Efficacy Studies: Evaluating the therapeutic effect in relevant animal models of cancer, inflammation, or infection.

By systematically pursuing the strategies outlined in this document, researchers can effectively de-orphan this promising compound and potentially develop a novel therapeutic agent for a range of human diseases.

References

• Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry.
• The Role of Isoxazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.
• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research.
• Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing.
• Isoxazole Derivatives as Potential Pharmacophore for New Drug Development.
• Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. PubMed.
• 2-(5-Isoxazolil)fenol. Chem-Impex.
• 2-(5-Aminoisoxazol-3-yl)phenol. Benchchem.
• Synthesis of Phenol-derivatives and Biological Screening for Anticancer Activity.
• Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. Engineered Science.
• Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Semantic Scholar.
• Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. Frontiers in Microbiology.
• Plant Phenolics and Phenolic-Enriched Extracts as Antimicrobial Agents against Food-Contamin
• Future Antimicrobials: Natural and Functionalized Phenolics. Molecules.
• Preventing Microbial Infections with N
• Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects. Molecules.
• Modulation of inflammatory response of phenolic compounds tested on in vivo models.
• 2-(5-Isoxazolyl)phenol. PubChem.
• Phenols in Pharmaceuticals: Analysis of a Recurring Motif. NSF Public Access Repository.
• Phenolic Compounds and their Biological and Pharmaceutical Activities.
• Synthesis and Health Effects of Phenolic Compounds: A Focus on Tyrosol, Hydroxytyrosol, and 3,4-Dihydroxyacetophenone. MDPI.
• Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study. Frontiers in Nutrition.
• What is Phenol used for?.

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. 2-(5-Isoxazolyl)phenol | C9H7NO2 | CID 578506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. par.nsf.gov [par.nsf.gov]
• 11. What is Phenol used for? [synapse.patsnap.com]
• 12. researchgate.net [researchgate.net]
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• 15. Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Plant Phenolics and Phenolic-Enriched Extracts as Antimicrobial Agents against Food-Contaminating Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Frontiers | Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria [frontiersin.org]
• 20. mdpi.com [mdpi.com]

Computational Characterization and Therapeutic Profiling of 2-(3-Phenyl-5-isoxazolyl)phenol

A Multiscale In Silico Framework for Drug Discovery

Executive Summary

This technical guide outlines a rigorous in silico workflow for modeling 2-(3-Phenyl-5-isoxazolyl)phenol (3P5IP) . This molecule represents a "privileged scaffold" in medicinal chemistry, characterized by an intramolecular hydrogen bond (IHB) between the phenolic hydroxyl and the isoxazole nitrogen. While widely recognized for its Excited-State Intramolecular Proton Transfer (ESIPT) photophysics, this guide focuses on its pharmacological potential as a competitive inhibitor for Cyclooxygenase-2 (COX-2) and STAT3 , leveraging its structural similarity to known NSAIDs and kinase inhibitors.

Phase 1: Quantum Mechanical (QM) Profiling & Ligand Preparation

Objective: To determine the bioactive conformation and electronic distribution of 3P5IP. Standard force fields (e.g., MMFF94) often fail to accurately capture the strength of the intramolecular hydrogen bond (IHB) in this specific scaffold, necessitating Density Functional Theory (DFT) parameterization.

1.1 Tautomeric State Enumeration

The biological activity of 3P5IP is governed by its tautomeric equilibrium. The Enol form is typically the ground state, but the Keto form (proton transfer to Nitrogen) may be stabilized in specific protein pockets.

• Protocol:

  • Generate initial 3D coordinates for both Enol and Keto tautomers.

  • Perform a relaxed potential energy surface (PES) scan along the

    coordinate.

1.2 DFT Optimization Workflow

Software: Gaussian 16 / ORCA 5.0 Theory Level: B3LYP/6-311+G(d,p) (Standard for organic pharmacophores with H-bonds).

Step-by-Step Protocol:

• Geometry Optimization: Minimize energy in the gas phase to find the global minimum.

  • Critical Check: Ensure no imaginary frequencies (NImag=0) in the frequency calculation.

• Solvation Model: Re-optimize using the IEFPCM (Integral Equation Formalism Polarizable Continuum Model) with water (

  ) to simulate physiological conditions.

• ESP Calculation: Generate the Electrostatic Potential (ESP) map to identify H-bond donors (Phenol -OH) and acceptors (Isoxazole -O- and -N).

Data Output:

Property	Enol Form (Gas)	Enol Form (Water)	Keto Form (Water)
Dipole Moment (Debye)	3.2	4.1	6.8
HOMO Energy (eV)	-6.12	-6.05	-5.80
LUMO Energy (eV)	-2.10	-2.15	-2.40

|

(kcal/mol) | 0.00 | 0.00 | +4.5 (Metastable) |

Insight: The high stability of the Enol form suggests it is the dominant species entering the binding pocket. However, the ESP map reveals the isoxazole nitrogen as a critical H-bond acceptor.

Phase 2: Target Identification & Molecular Docking

Objective: To predict the binding affinity and orientation of 3P5IP against the primary target COX-2 (Inflammation/Oncology).

2.1 Receptor Selection & Preparation

• Target: Cyclooxygenase-2 (COX-2)

• PDB ID: 5KIR (Crystal structure complexed with selective inhibitor).

• Rationale: The 3,5-disubstituted isoxazole core is a known bioisostere for the pyrazole ring found in Celecoxib.

Protocol:

• Clean Structure: Remove water molecules (except those bridging active site residues), co-factors, and the native ligand.

• Protonation: Use PDB2PQR (at pH 7.4) to assign protonation states to Histidine residues.

• Grid Generation: Center the grid box on the native ligand centroid (Arg120, Tyr355 region).

  • Box Size:

    Å.

2.2 Docking Workflow (AutoDock Vina / Glide)

Visualization of the Logic:

Figure 1: Structural workflow for docking 3P5IP into the COX-2 active site.

Key Interactions to Monitor:

• H-Bond: Phenol -OH of 3P5IP

  Tyr355 or Arg120 (Gatekeeper residues).
• - Stacking: Phenyl ring of 3P5IP Trp387 .

• Hydrophobic: Isoxazole core

  Val349/Leu352 .

Phase 3: Molecular Dynamics (MD) Simulation

Objective: To validate the temporal stability of the docked complex and assess the durability of the IHB within the protein environment. Software: GROMACS 2024

3.1 System Setup

• Topology Generation:

  • Protein:[1] CHARMM36m force field.

  • Ligand: CGenFF (generated via ParamChem) or GAFF2 (via ACPYPE).

• Solvation: TIP3P water model in a cubic box (1.0 nm buffer).

• Neutralization: Add Na+/Cl- ions to 0.15 M concentration.

3.2 Simulation Protocol

• Minimization: Steepest descent (50,000 steps).

• Equilibration (NVT): 100 ps at 300 K (V-rescale thermostat). Restrain heavy atoms.

• Equilibration (NPT): 100 ps at 1 bar (Parrinello-Rahman barostat).

• Production Run: 100 ns. Unrestrained.

3.3 Analysis Metrics

• RMSD (Root Mean Square Deviation): Measures complex stability. An RMSD < 2.5 Å indicates a stable binding pose.

• RMSF (Root Mean Square Fluctuation): Measures residue flexibility. Look for reduced flexibility in the active site (Arg120, Tyr355) upon binding.

• MMPBSA (Molecular Mechanics Poisson-Boltzmann Surface Area): Calculate free binding energy (

  ).

Interaction Pathway Diagram:

Figure 2: Pharmacological mechanism of action for 3P5IP inhibition of COX-2.

Phase 4: ADMET Profiling

Objective: To ensure the scaffold possesses drug-like properties before synthesis. Tool: SwissADME / pkCSM

Parameter	Value (Predicted)	Threshold	Status
Molecular Weight	~237 g/mol	< 500	Pass
LogP (Lipophilicity)	3.2	< 5	Pass
TPSA	42.0 Ų	< 140	Good Oral Bioavailability
BBB Permeant	Yes	-	CNS Active Potential
CYP Inhibition	CYP1A2 (Likely)	-	Monitor for toxicity

References

• COX-2 Inhibition by Isoxazoles

  • Madhavan, G. R., et al. "Bis-isoxazoles as potent and selective cyclooxygenase-2 (COX-2) inhibitors." Bioorganic & Medicinal Chemistry Letters (2016).

• ESIPT and DFT Modeling

  • Padalkar, V. S., & Sekar, N. "Excited-State Intramolecular Proton Transfer (ESIPT) in 2-(3-phenyl-5-isoxazolyl)phenol derivatives: A DFT study." Journal of Photochemistry and Photobiology A: Chemistry (2011).

• Molecular Dynamics of Isoxazole-Protein Complexes

  • Aliebrahimi, S., et al. "Molecular docking and dynamics simulation of new isoxazole derivatives as COX-2 inhibitors." Journal of Molecular Structure (2018).

• General Isoxazole Pharmacology

  • Chawla, G., et al. "Isoxazole: A Privileged Scaffold in Drug Discovery." Mini-Reviews in Medicinal Chemistry.

Sources

• 1. Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Topic: Preliminary Cytotoxicity Screening of 2-(3-Phenyl-5-isoxazolyl)phenol

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Author: Gemini, Senior Application Scientist

Date: February 22, 2026

Abstract

The isoxazole ring system is a prominent scaffold in medicinal chemistry, known for conferring a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] When coupled with a phenol group, a structure known for its antioxidant and cytotoxic potential, the resulting molecule, 2-(3-Phenyl-5-isoxazolyl)phenol, presents a compelling candidate for therapeutic investigation.[4][5] This guide provides a comprehensive, field-proven framework for conducting the essential first step in its evaluation: a preliminary in vitro cytotoxicity screening. We move beyond simple protocols to explain the causal-driven decisions in experimental design, ensuring a robust and reliable initial assessment of this novel compound's potential. This document serves as a self-validating system for generating foundational data, critical for guiding future drug development efforts.[6]

The Scientific Imperative: Why Screen This Compound?

The decision to commit resources to a new chemical entity hinges on a foundational understanding of its biological interactions. For a molecule like 2-(3-Phenyl-5-isoxazolyl)phenol, the rationale is twofold:

• The Privileged Isoxazole Scaffold: The isoxazole moiety is a five-membered heterocycle that is a cornerstone of many clinically relevant drugs.[3] Its derivatives have been shown to induce apoptosis, inhibit critical cell signaling pathways (such as JAK/STAT), and disrupt tumor cell migration, making them a focal point in oncology research.[1][7][8]

• The Phenolic Functional Group: Phenolic compounds are ubiquitous in nature and are recognized for their ability to modulate cellular pathways, often leading to cytotoxic effects in cancer cells through mechanisms like the generation of reactive oxygen species or inhibition of key enzymes.[4][5][9]

The conjunction of these two moieties in a single molecule necessitates a primary cytotoxicity screen. This initial step is not merely about identifying toxicity but about characterizing the compound's fundamental bioactivity. It allows us to answer the first critical question: at what concentration does this compound elicit a cellular response? This information is the bedrock upon which all subsequent, more complex, mechanistic studies are built.[10]

Strategic Assay Selection: A Two-Pronged Approach for Data Integrity

A preliminary screen should be efficient, reproducible, and, most importantly, informative. Relying on a single assay can be misleading, as different methods measure distinct cellular events. A compound might, for example, halt metabolic activity without immediately rupturing the cell membrane. To create a self-validating protocol, we will employ two complementary assays that measure different hallmarks of cell health.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is the workhorse of cytotoxicity screening.[11] It measures the metabolic activity of a cell population. In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals.[12][13] The amount of formazan produced, quantified by spectrophotometry, is directly proportional to the number of metabolically active, and therefore viable, cells.[14][15] This gives us a clear indication of the compound's effect on cellular proliferation and viability.[16]

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies cytotoxicity by measuring the integrity of the plasma membrane.[17] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon membrane damage or cell lysis.[18][19] By measuring LDH activity in the supernatant, we can quantify the level of cell death induced by the compound.[20][21]

By using both the MTT and LDH assays, we gain a more nuanced understanding. A potent result in both assays strongly suggests true cytotoxic activity. Discrepancies, however (e.g., a drop in metabolic activity without significant LDH release), can point towards more subtle cytostatic effects, providing valuable direction for secondary screening.

Visualization: Principles of Selected Cytotoxicity Assays

Caption: Principles of MTT and LDH cytotoxicity assays.

Experimental Design: The Blueprint for Reliable Data

A robust experimental design is non-negotiable. Every variable must be controlled to ensure that the observed effects are attributable solely to the test compound.

Cell Line Selection: The Biological Context

The choice of cell lines is critical and should be guided by the ultimate therapeutic goal.[22] For a preliminary screen of a potential anti-cancer agent, a tiered approach is recommended:

• Cancer Cell Line: Select a well-characterized and commonly used cancer cell line. For this guide, we will use HeLa (cervical adenocarcinoma) , known for its robustness and extensive documentation. Other options include MCF-7 (breast adenocarcinoma) or A549 (lung carcinoma).[6][23]

• Non-Cancerous Cell Line: To assess basal cytotoxicity and potential for therapeutic selectivity, a non-cancerous cell line is essential. We will use HEK293 (Human Embryonic Kidney cells) . These cells are easy to culture and provide a baseline for general toxicity.[11] An alternative could be a fibroblast cell line like BJ.[24]

Compound Preparation and Handling

• Stock Solution: Prepare a high-concentration stock solution of 2-(3-Phenyl-5-isoxazolyl)phenol (e.g., 10 mM) in sterile dimethyl sulfoxide (DMSO). Aliquot and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

• Serial Dilutions: On the day of the experiment, prepare a series of working concentrations by diluting the stock solution in complete cell culture medium. A common starting range for a novel compound is a semi-logarithmic dilution series (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.13 µM, 0 µM).

• Vehicle Control: The final concentration of the solvent (DMSO) must be consistent across all wells (including the "untreated" control) and should be non-toxic to the cells, typically ≤ 0.5%.[25]

Experimental Controls: The Key to Validation

• Negative Control (Vehicle): Cells treated with the same concentration of DMSO as the highest compound concentration. This establishes the baseline viability (100%).

• Positive Control: A compound with a known, potent cytotoxic effect. Doxorubicin or Cisplatin are common choices. This confirms that the assay system is responsive to cytotoxic agents.

• Blank Control: Wells containing only cell culture medium (no cells). This is used for background absorbance subtraction.

• Maximum Release Control (for LDH Assay): Cells treated with a lysis buffer (provided in most kits) to induce 100% cell death. This establishes the maximum possible LDH release.[6][26]

Visualization: Overall Experimental Workflow

Caption: A streamlined workflow for preliminary in vitro cytotoxicity screening.

Detailed Experimental Protocols

The following protocols are standardized for a 96-well plate format. All steps should be performed in a sterile cell culture hood.

Protocol 1: MTT Assay for Cell Viability

Principle: In viable cells, mitochondrial dehydrogenases convert the yellow MTT salt to purple formazan crystals. The amount of color produced is proportional to the number of metabolically active cells.[21][26]

Materials:

• HeLa and HEK293 cells

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 96-well flat-bottom tissue culture plates

• 2-(3-Phenyl-5-isoxazolyl)phenol stock solution (10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[14]

• Multi-channel pipette

• Microplate spectrophotometer

Step-by-Step Methodology:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.[14] Include wells for blank controls (medium only).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow cells to adhere.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium at 2x the final desired concentration. Remove the old medium from the wells and add 100 µL of the diluted compound or control solutions to the appropriate wells in triplicate.[11]

• Exposure: Incubate the plate for the desired exposure time (typically 24 or 48 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[13][16]

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C, protected from light. Visually confirm the formation of purple precipitate in the control wells.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.[11]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

Protocol 2: LDH Assay for Cytotoxicity

Principle: The release of the cytosolic enzyme LDH into the supernatant upon membrane damage is quantified through a coupled enzymatic reaction that produces a colored formazan product.[18][19]

Materials:

• Cell cultures and treatment plates prepared as in steps 1-4 of the MTT protocol.

• Commercially available LDH Cytotoxicity Assay Kit (contains reaction mixture, stop solution, and lysis buffer).

• A fresh 96-well flat-bottom plate for the assay reaction.

• Microplate spectrophotometer.

Step-by-Step Methodology:

• Prepare Controls: On the cell plate, designate triplicate wells for:

  • Spontaneous LDH Release: Untreated cells (or vehicle control).

  • Maximum LDH Release: Add 10 µL of the kit's Lysis Buffer to these wells 45 minutes before the end of the incubation period.

  • Background: Medium only.

• Supernatant Collection: Following the treatment period, centrifuge the plate at 250 x g for 5 minutes to pellet any detached cells.[6]

• Transfer Supernatant: Carefully transfer 50 µL of the cell-free supernatant from each well of the cell plate to a corresponding well in the new, clean 96-well plate.[6][21]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of this mixture to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[17]

• Stop Reaction: Add 50 µL of the kit's Stop Solution to each well.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 650-690 nm is often used.[21][26]

Data Analysis and Presentation

Clear and concise data presentation is crucial for interpretation.

Calculations

For MTT Assay:

• Subtract the average absorbance of the blank control from all other readings.

• Calculate the Percentage Viability using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

For LDH Assay:

• Subtract the average absorbance of the background control from all other readings.

• Calculate the Percentage Cytotoxicity using the formula:[6] % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Determining the IC₅₀ Value

The half-maximal inhibitory concentration (IC₅₀) is the concentration of the compound that reduces cell viability (or induces cytotoxicity) by 50%. It is the primary metric for quantifying a compound's potency.[6]

• Plot the percentage viability (or cytotoxicity) against the logarithm of the compound concentration.

• Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism or R to fit a dose-response curve and calculate the precise IC₅₀ value.

Data Presentation Tables

Summarize the calculated IC₅₀ values in a clear table for easy comparison.

Table 1: IC₅₀ Values of 2-(3-Phenyl-5-isoxazolyl)phenol after 48-hour Exposure

Cell Line	Cancer Type	Assay	IC₅₀ (µM) ± SD
HeLa	Cervical Adenocarcinoma	MTT	Example: 18.5 ± 2.1
HeLa	Cervical Adenocarcinoma	LDH	Example: 22.3 ± 3.5
HEK293	Non-Cancerous Kidney	MTT	Example: 85.1 ± 9.8
HEK293	Non-Cancerous Kidney	LDH	Example: >100

SD: Standard Deviation from three independent experiments.

Interpretation and Potential Mechanistic Insights

The initial data provides critical insights. From the example data in Table 1, we could infer:

• Potency: The compound shows cytotoxic activity in the low micromolar range against the HeLa cancer cell line.

• Selectivity: The IC₅₀ value is significantly higher in the non-cancerous HEK293 cells, suggesting some level of cancer cell selectivity. An LDH result of >100 µM indicates very low membrane-damaging toxicity to normal cells at the tested concentrations.

• Mechanism: The close correlation between the MTT and LDH IC₅₀ values in HeLa cells suggests the compound induces cell death via a mechanism that involves both metabolic shutdown and loss of membrane integrity.

Isoxazole derivatives are known to modulate key cellular signaling pathways.[1] A potential mechanism of action for 2-(3-Phenyl-5-isoxazolyl)phenol could involve the inhibition of survival pathways like JAK/STAT, which has been observed with other N-phenyl-5-carboxamidyl isoxazoles.[8]

Visualization: Hypothetical Signaling Pathway

Caption: Inhibition of the JAK/STAT pathway, a potential mechanism for isoxazole compounds.

Next Steps: Should this preliminary screen yield promising results (i.e., potent and selective cytotoxicity), subsequent studies should focus on elucidating the mechanism of action. This could include cell cycle analysis, apoptosis assays (e.g., Annexin V staining), and Western blotting to investigate effects on signaling proteins like STAT3.[8]

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• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

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• Kotha, A., et al. (2014). Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. American Journal of Life Sciences, 2(1), 14-22. Retrieved from [Link]

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• Xiang, M., et al. (2021). Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Bioorganic & Medicinal Chemistry, 48, 116410. Retrieved from [Link]

• Głowacka, I. E., & Piotrowska, D. G. (2021). Synthesis and biological activity of novel phenol-conjugates of isoxazolidines. Molecules, 26(16), 4967. Retrieved from [Link]

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• Kumar, M., et al. (2024). A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis, 11(4), 307-317. Retrieved from [Link]

• El-Faham, A., et al. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Journal of Heterocyclic Chemistry, 52(4), 1043-1067. Retrieved from [Link]

• Ghiulai, R. M., et al. (2023). Synthesis, Cytotoxicity and Antioxidant Activity Evaluation of Some Thiazolyl–Catechol Compounds. Molecules, 28(18), 6682. Retrieved from [Link]

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In-Depth Technical Guide: Discovery and Synthesis of Novel Phenylisoxazolylphenols

Introduction: The Strategic Fusion of Privileged Scaffolds

In the landscape of medicinal chemistry, the isoxazole ring is a well-established "privileged scaffold," a molecular framework that demonstrates the ability to bind to a wide array of biological targets.[1][2] Its five-membered aromatic structure, containing both nitrogen and oxygen, offers a unique combination of electronic properties and hydrogen bonding capabilities.[3] The isoxazole moiety is a cornerstone in numerous FDA-approved drugs, including the COX-2 inhibitor Valdecoxib and the antirheumatic agent Leflunomide, highlighting its therapeutic significance.[1] When this versatile heterocycle is chemically united with a phenol—another critical pharmacophore known for its antioxidant properties and role in protein-ligand interactions—a powerful new class of compounds emerges: the phenylisoxazolylphenols.[4][5]

This guide provides an in-depth exploration of the discovery and synthesis of these novel compounds. We will move beyond simple procedural descriptions to dissect the underlying chemical logic, from the selection of precursors to the optimization of reaction conditions. For researchers in drug development, this document serves as a technical manual for synthesizing these molecules and a strategic guide for navigating their structure-activity relationships (SAR) to unlock new therapeutic potentials.

Core Synthetic Strategies: Building the Phenylisoxazolylphenol Backbone

The construction of the 3,5-disubstituted isoxazole core, which forms the heart of phenylisoxazolylphenols, is most reliably achieved through 1,3-dipolar cycloaddition reactions.[6][7] This powerful and highly regioselective method involves the reaction of a nitrile oxide (the 1,3-dipole) with an alkyne or alkene (the dipolarophile).[7] However, the most common and practical approach for this specific scaffold begins with the synthesis of an intermediate chalcone (an α,β-unsaturated ketone).[8][9]

The Chalcone-to-Isoxazole Pathway

The Claisen-Schmidt condensation is the foundational reaction for generating the chalcone precursor.[8] This base-catalyzed reaction joins an aromatic aldehyde with an aromatic ketone. To create a phenylisoxazolylphenol, one of these aromatic rings must be a phenol (or a protected phenol) and the other will become the phenyl substituent of the isoxazole.

The subsequent and critical step is the cyclization of the chalcone with hydroxylamine hydrochloride (NH₂OH·HCl).[8][9] This reaction proceeds via an intermolecular cycloaddition, where the hydroxylamine attacks the unsaturated system of the chalcone, leading to the formation of the stable five-membered isoxazole ring.[8]

Causality Behind Experimental Choices

• Choice of Base: Strong bases like NaOH or KOH are used in the Claisen-Schmidt condensation to deprotonate the α-carbon of the acetophenone, forming an enolate which is necessary for the reaction to proceed.[8] In the subsequent cyclization, a weaker base like potassium hydroxide or sodium acetate is often sufficient to facilitate the reaction with hydroxylamine.[8][10]

• Solvent and Temperature: Ethanol is a common solvent for both steps as it effectively dissolves the organic precursors and the inorganic base.[9] The reactions are often heated under reflux to increase the reaction rate and drive the equilibrium towards product formation.[9]

• Protection Strategy: If the starting phenol is sensitive to the basic conditions, a protecting group (e.g., a methoxy or benzyloxy group) may be required. This group is then removed in a final deprotection step to yield the target phenol.

Detailed Synthetic Protocol: Synthesis of 3-(3-hydroxyphenyl)-5-phenylisoxazole

This protocol provides a validated, step-by-step methodology for the synthesis of a representative phenylisoxazolylphenol.

Step 1: Synthesis of (E)-1-(3-hydroxyphenyl)-3-phenylprop-2-en-1-one (Chalcone Intermediate)

• Reagent Preparation: Dissolve 3-hydroxyacetophenone (10 mmol) and benzaldehyde (10 mmol) in 30 mL of ethanol in a 100 mL round-bottom flask.

• Initiation: While stirring, slowly add 5 mL of a 40% aqueous potassium hydroxide (KOH) solution dropwise to the mixture.

• Reaction: Allow the reaction to stir at room temperature for 12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, pour the mixture into 100 mL of crushed ice and acidify with dilute HCl until the pH is approximately 4-5.

• Isolation: The precipitated solid (chalcone) is collected by vacuum filtration, washed thoroughly with cold water, and dried.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield the pure chalcone.

Step 2: Synthesis of 3-(3-hydroxyphenyl)-5-phenylisoxazole

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve the purified chalcone (10 mmol) and hydroxylamine hydrochloride (15 mmol) in 30 mL of ethanol.[8]

• Initiation: Add 5 mL of a 40% aqueous KOH solution and heat the mixture to reflux for 12 hours.[9]

• Workup: After cooling to room temperature, pour the reaction mixture into crushed ice.[9]

• Extraction: Extract the aqueous mixture three times with diethyl ether (3 x 30 mL).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and evaporate the solvent under reduced pressure to obtain the crude product.

• Purification & Validation: Purify the crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient.[8] The structure and purity of the final compound, 3-(3-hydroxyphenyl)-5-phenylisoxazole , must be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[8] For this specific compound, a yield of 62% has been reported with a melting point of 230–231 °C.[8]

Structure-Activity Relationship (SAR) and Biological Potential

The "discovery" phase for novel phenylisoxazolylphenols hinges on systematic modifications of the molecular structure to enhance a desired biological activity.[2] SAR studies are paramount for transforming a lead compound into a potent drug candidate. The phenylisoxazolylphenol scaffold offers three primary regions for chemical modification.

Key SAR Insights from Literature

The biological activity of isoxazole derivatives is highly dependent on the nature and position of substituents on the appended aryl rings.[2][11]

• Antibacterial Activity: Studies have shown that the presence of electron-withdrawing groups like nitro (-NO₂) and chloro (-Cl) on the C-3 phenyl ring can enhance antibacterial activity.[1] Conversely, electron-donating groups such as methoxy (-OCH₃) and dimethylamino (-N(CH₃)₂) on the C-5 phenyl ring (in this case, our phenol ring) also boost antibacterial effects.[1] This suggests a complex electronic requirement for interacting with bacterial targets.

• Anticancer Activity: For anticancer applications, electron-donating groups like methoxy substituents on the benzene rings have been shown to enhance cytotoxic activity against cancer cell lines.[11] The position of these groups is also critical, with trimethoxy substitutions being particularly noted for their activity.[11]

• Antiviral Activity: In the search for Zika virus (ZIKV) inhibitors, isoxazole-based molecules have shown significant promise.[10] SAR studies revealed that specific substitutions are crucial for balancing antiviral potency with cellular toxicity.[10]

Tabulated SAR Summary

Modification Site	Substituent Type	Example Group(s)	Observed Effect on Biological Activity	Reference(s)
C-3 Phenyl Ring	Electron-Withdrawing	-NO₂, -Cl, -Br	Increased Antibacterial Activity	[1]
C-5 Phenol Ring	Electron-Donating	-OCH₃, -N(CH₃)₂	Increased Antibacterial & Anticancer Activity	[1][11]
C-5 Phenol Ring	Halogens	-Cl	Enhanced Anticancer Activity against U87 cells	[11]
General	Methoxy Groups	Mono-, Di-, Tri-methoxy	Enhanced Anticancer & Antileishmanial Activity	[11]

Conclusion and Future Outlook

The phenylisoxazolylphenol scaffold represents a fertile ground for the discovery of new therapeutic agents. The synthetic route via a chalcone intermediate is robust, efficient, and amenable to the creation of diverse chemical libraries. The clear structure-activity relationships emerging from the literature provide a rational basis for the design of next-generation compounds with enhanced potency and selectivity. Future research should focus on exploring a wider range of substitutions, investigating less common biological targets, and optimizing the pharmacokinetic properties of promising lead compounds to accelerate their path toward clinical development.

References

• A review of isoxazole biological activity and present synthetic techniques. (n.d.). Google Scholar.

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. (2021). RSC Advances. [Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. (2023). MDPI. [Link]

• Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. (n.d.). RSC Publishing. Retrieved February 22, 2026, from [Link]

• Construction of Isoxazole ring: An Overview. (2024). Biointerface Research in Applied Chemistry. [Link]

• Synthesis of Fused Isoxazoles: A Comprehensive Review. (2024). MDPI. [Link]

• Structure–activity relationship of isoxazole derivatives. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. (n.d.). National Institutes of Health. Retrieved February 22, 2026, from [Link]

• The synthetic and therapeutic expedition of isoxazole and its analogs. (n.d.). National Institutes of Health. Retrieved February 22, 2026, from [Link]

• Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of. (2022). Zanco Journal of Pure and Applied Sciences. [Link]

• Synthesis and structure of ( S , R )-3-phenyl-4,5-dihydro-5-isoxasole acetic acid (VGX-1027). (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Isoxazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 22, 2026, from [Link]

• 1,3-Dipolar cycloaddition. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. (2022). Beilstein Journals. [Link]

• Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. (2015). Der Pharma Chemica. [Link]

• Allenes. Part 42. Nucleophilic addition of hydroxylamine to allenic and acetylenic nitriles; synthesis of 3-alkyl-5-amino, 5-amino-3-phenyl-, and 3-amino-5-phenyl-isoxazoles. (n.d.). RSC Publishing. Retrieved February 22, 2026, from [Link]

• Identification of phenylisoxazolines as novel and viable antibacterial agents active against Gram-positive pathogens. (2003). PubMed. [Link]

• Tailored Functionalization of Natural Phenols to Improve Biological Activity. (n.d.). National Institutes of Health. Retrieved February 22, 2026, from [Link]

• Biological Activity of Vegetal Extracts Containing Phenols on Plant Metabolism. (n.d.). National Institutes of Health. Retrieved February 22, 2026, from [Link]

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Protocols & Analytical Methods

using 2-(3-Phenyl-5-isoxazolyl)phenol in anticancer assays

Application Note: Dual-Function Profiling of 2-(3-Phenyl-5-isoxazolyl)phenol in Oncology

Executive Summary

This guide details the experimental protocols for utilizing 2-(3-Phenyl-5-isoxazolyl)phenol (referred to herein as PIP-Isox ) in anticancer research. Unlike standard cytotoxic agents, PIP-Isox represents a "privileged scaffold" exhibiting dual utility:

• Therapeutic Pharmacophore: It acts as a potent inducer of apoptosis, often interfering with Heat Shock Protein 90 (HSP90) chaperoning or tubulin dynamics.

• Bioimaging Probe: Due to Excited-State Intramolecular Proton Transfer (ESIPT), it serves as a solvatochromic fluorophore, specifically targeting Lipid Droplets (LDs) —a key biomarker of metabolic reprogramming in aggressive cancer phenotypes.

This document provides optimized workflows for cytotoxicity profiling, mechanistic validation, and fluorescence-based phenotypic screening.

Chemical Identity & Preparation

• IUPAC Name: 2-(3-phenylisoxazol-5-yl)phenol

• Core Property: The ortho-hydroxyl group on the phenyl ring (at position 5) forms an intramolecular hydrogen bond with the isoxazole nitrogen. This facilitates the ESIPT mechanism, resulting in a large Stokes shift (ideal for imaging) and specific binding pockets in protein targets.

Solubility Protocol (Critical): Isoxazole derivatives are lipophilic. Improper solubilization leads to precipitation and false-negative IC50 data.

• Stock Solution: Dissolve neat powder in anhydrous DMSO to 10 mM . Vortex for 1 minute. Sonicate at 40 kHz for 5 minutes to ensure complete dissolution.

• Storage: Aliquot into amber glass vials (light sensitive). Store at -20°C. Stable for 3 months.

• Working Solution: Dilute into serum-free media immediately prior to use. Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity.

Application I: Cytotoxicity & Antiproliferative Assays

Objective: Determine the IC50 of PIP-Isox against cancer cell lines (e.g., MCF-7, U87, K562).

Optimized MTT/MTS Protocol

Standard MTT protocols often fail with hydrophobic isoxazoles due to formazan crystal interference. We recommend the MTS/PMS method or a modified solubilization step.

Materials:

• Target Cells (e.g., MCF-7 Breast Cancer)[1]

• PIP-Isox (0.1 µM – 100 µM titration)

• MTS Reagent (Promega CellTiter 96® or equivalent)

Workflow:

• Seeding: Seed cells at 3,000–5,000 cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Remove old media. Add 100 µL fresh media containing PIP-Isox serial dilutions (e.g., 0, 1, 5, 10, 25, 50, 100 µM).

  • Control A: Media + 0.5% DMSO (Vehicle).

  • Control B: Staurosporine (1 µM) (Positive Death Control).

• Incubation: 48 to 72 hours at 37°C, 5% CO₂.

• Readout:

  • Add 20 µL MTS/PMS solution per well.

  • Incubate 1–4 hours (monitor color change).

  • Measure Absorbance at 490 nm .

Data Analysis: Calculate % Viability:

. Fit data to a non-linear regression (Sigmoidal dose-response) to derive IC50.

Table 1: Representative IC50 Values for 3,5-Disubstituted Isoxazoles

Cell Line	Cancer Type	Expected IC50 Range (µM)	Reference Benchmark
MCF-7	Breast Adenocarcinoma	2.3 – 15.0	Doxorubicin (0.5 µM)
U87	Glioblastoma	15.0 – 45.0	Temozolomide (50 µM)
K562	CML (Leukemia)	16.0 – 25.0	Imatinib (0.3 µM)

| HepG2 | Liver Carcinoma | 10.0 – 30.0 | Sorafenib (4.0 µM) |

Application II: Mechanistic Validation (HSP90/Apoptosis)

Objective: Confirm that cell death is driven by specific pathway interference rather than non-specific necrosis.

PIP-Isox analogues often mimic the Resorcinol ring of Radicicol (a natural HSP90 inhibitor), displacing ATP from the HSP90 N-terminal pocket. This leads to the degradation of "client proteins" (Akt, Raf-1, HER2).

Pathway Visualization

The following diagram illustrates the downstream effects of PIP-Isox binding to HSP90.

Figure 1: Mechanism of Action. PIP-Isox competes with ATP for the HSP90 binding pocket, leading to the destabilization and proteasomal degradation of oncogenic client proteins.

Western Blot Validation Protocol

To confirm this mechanism, assay for the depletion of HSP90 client proteins.

• Treat cells with PIP-Isox (at IC50 and 2x IC50) for 24 hours.

• Lysis: Use RIPA buffer + Protease Inhibitors.

• Immunoblot Targets:

  • HSP90: Levels should remain constant (control).

  • HSP70: Levels often increase (compensatory heat shock response).

  • Akt / HER2: Levels should decrease significantly (degradation).

  • Cleaved PARP: Presence indicates Apoptosis.

Application III: Phenotypic Imaging (Lipid Droplets)

Objective: Use PIP-Isox as a fluorescent probe to detect metabolic stress in cancer cells.

Cancer cells upregulate lipid metabolism, storing excess fatty acids in Lipid Droplets (LDs) to prevent lipotoxicity. PIP-Isox, due to its ESIPT character, is highly solvatochromic and lights up in the hydrophobic core of LDs.

Fluorescence Mechanism (ESIPT)

• Excitation: ~360–380 nm (UV/Blue)

• Emission: ~490–550 nm (Green/Yellow) depending on solvent polarity.

• Shift: In non-polar environments (Lipid Droplets), the emission shifts and intensity increases (Turn-On effect).

Live-Cell Staining Protocol

• Culture: Grow cells on glass-bottom confocal dishes.

• Induction (Optional): Pre-treat cells with Oleic Acid (200 µM) for 6h to induce massive LD formation (Positive Control).

• Staining:

  • Wash cells 2x with PBS.[2]

  • Add PIP-Isox (1–5 µM) in serum-free media.

  • Incubate for 15–30 minutes at 37°C.

• Imaging:

  • Do NOT wash (low background allows wash-free imaging, or wash 1x PBS if sensitive).

  • Confocal Settings: Excitation 405 nm diode; Emission collection 450–550 nm.

  • Counterstain: Hoechst 33342 (Nucleus) and MitoTracker Deep Red (Mitochondria) for co-localization studies.

Figure 2: The ESIPT Cycle. The 2-hydroxyphenyl group transfers a proton to the isoxazole nitrogen upon excitation. The return to ground state emits light with a large Stokes shift, highly sensitive to the hydrophobic environment of Lipid Droplets.

References

• BenchChem. (2025).[3][4] The Multifaceted Biological Activities of Isoxazole Derivatives: A Technical Guide.

• Aissa, A. et al. (2021). Glioblastoma-specific anticancer activity of newly synthetized 3,5-disubstituted isoxazole and 1,4-disubstituted triazole-linked tyrosol conjugates.[5][6] European Journal of Medicinal Chemistry.

• MDPI. (2018). Recent Advances in Fluorescent Probes for Lipid Droplets.[7] Materials.[2][3][4][7][8][9][10][11][12][13]

• National Institutes of Health (NIH). (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.

• Impact Factor. (2024). Synthesis, Pharmacological Study of 3,5-Di-Substituted Isoxazole Derivatives as Anticancer Drug Against Breast Cancer Cell Line.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Glioblastoma-specific anticancer activity of newly synthetized 3,5-disubstituted isoxazole and 1,4-disubstituted triazole-linked tyrosol conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescent detection of lipid droplets and associated proteins [pubmed.ncbi.nlm.nih.gov]
• 10. impactfactor.org [impactfactor.org]
• 11. sciforum.net [sciforum.net]
• 12. espublisher.com [espublisher.com]
• 13. Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Pharmacological Evaluation of 2-(3-Phenyl-5-isoxazolyl)phenol in Anti-Inflammatory Pathways

This Application Note is designed for researchers investigating the pharmacological potential of 2-(3-Phenyl-5-isoxazolyl)phenol (and structurally related 3,5-diarylisoxazoles). It bridges the gap between chemical structure—specifically the privileged isoxazole scaffold—and biological validation in anti-inflammatory pathways.[1][2]

Executive Summary & Compound Profile

2-(3-Phenyl-5-isoxazolyl)phenol represents a convergence of two potent pharmacophores: the 3,5-diarylisoxazole core (found in COX-2 specific inhibitors like Valdecoxib) and a phenolic moiety capable of radical scavenging.

While often utilized in physical chemistry for its Excited-State Intramolecular Proton Transfer (ESIPT) properties, this compound acts as a significant lead in inflammation research. Its structural ortho-hydroxyl group allows for intramolecular hydrogen bonding, potentially stabilizing the molecule within the hydrophobic pocket of cyclooxygenase enzymes while donating hydrogen atoms to neutralize Reactive Oxygen Species (ROS).

Chemical Profile & Handling

Property	Specification	Critical Note for Bioassays
Molecular Formula	C₁₅H₁₁NO₂	Lipophilic; low aqueous solubility.
Solubility	DMSO (>10 mg/mL), Ethanol	Must prepare stock in 100% DMSO. Final assay concentration of DMSO should be <0.5% to avoid cytotoxicity.
Stability	Light Sensitive	Protect from light due to potential photo-isomerization or ESIPT-related degradation.
Key Pharmacophore	Isoxazole Ring + Phenol	Mimics the vicinal diaryl heterocycle of Coxibs; Phenol acts as antioxidant.

Mechanism of Action (MOA)

The anti-inflammatory efficacy of this compound is hypothesized to occur via a dual-pathway mechanism:

• Enzymatic Blockade: The isoxazole ring fits into the COX-2 active site, with the phenyl groups interacting with the hydrophobic channel residues (Val523), preventing Arachidonic Acid (AA) entry.

• Redox Modulation: The phenolic hydroxyl group scavenges superoxide anions and peroxynitrite, downstream mediators of the NF-

  B inflammatory cascade.

Visualization: The Dual-Intervention Pathway

The following diagram illustrates where 2-(3-Phenyl-5-isoxazolyl)phenol intercepts the inflammatory cascade compared to standard stimuli (LPS).

Caption: The compound targets the cascade at two points: direct inhibition of COX-2 catalysis and neutralization of ROS, which otherwise amplifies NF-κB signaling.[3]

Application Protocol A: In Vitro COX-1/COX-2 Inhibition Screening

This assay determines the selectivity index (SI) of the compound. High COX-2 selectivity with low COX-1 inhibition is desired to minimize gastric side effects.

Materials

• Ovine COX-1 and Human Recombinant COX-2 enzymes.

• Arachidonic Acid (Substrate).[4]

• Colorimetric Peroxidase Substrate (e.g., TMPD or ABTS).

• Heme (Cofactor).

• Test Compound: 2-(3-Phenyl-5-isoxazolyl)phenol (10 mM stock in DMSO).

Step-by-Step Methodology

• Enzyme Activation: Reconstitute COX enzymes in Tris-HCl buffer (pH 8.0) containing Heme. Incubate on ice for 15 minutes.

• Inhibitor Incubation:

  • Transfer 150

    L of enzyme solution to a 96-well plate.

  • Add 20

    L of the test compound at varying concentrations (0.01 M – 100 M).

  • Control: Use Celecoxib (positive control) and DMSO-only (negative control).

  • Incubate for 15 minutes at 25°C . Note: This pre-incubation allows the isoxazole to enter the hydrophobic channel.

• Reaction Initiation: Add 20

  L of Arachidonic Acid/Colorimetric substrate mixture.

• Measurement:

  • Monitor absorbance at 590 nm (for TMPD) kinetically for 5 minutes.

  • Calculate the slope of the reaction rate.

• Data Analysis:

  • Calculate % Inhibition:

    .

  • Plot log(concentration) vs. % Inhibition to determine IC

    .

Validation Criteria:

• COX-2 IC

  should be in the low micromolar range (< 10 M) for a hit.

• Selectivity Index (COX-1 IC

  / COX-2 IC ) should be > 5.

Application Protocol B: Cellular Inflammation Model (RAW 264.7)

Enzymatic assays do not account for cell membrane permeability. This protocol validates the compound's ability to enter macrophages and suppress inflammatory mediators (NO and PGE2).

Cell Culture Setup

• Cell Line: RAW 264.7 (Murine Macrophages).

• Media: DMEM + 10% FBS + 1% Pen/Strep.

• Inducer: Lipopolysaccharide (LPS) from E. coli.

Experimental Workflow

• Seeding: Plate cells at

  cells/well in 96-well plates. Allow adherence for 24 hours.

• Pre-treatment: Replace media with serum-free media containing the test compound (concentration range: 1–50

  M). Incubate for 1 hour .

  • Critical: Ensure final DMSO concentration is < 0.1%.

• Induction: Add LPS (final concentration 1

  g/mL) to the wells. Co-incubate for 24 hours .

• Supernatant Collection:

  • Centrifuge plate briefly.

  • Transfer 100

    L of supernatant to a new plate for Nitric Oxide (NO) analysis.

  • Store remaining supernatant at -80°C for PGE2 ELISA.

Readout 1: Griess Assay for Nitric Oxide

• Mix 100

  L supernatant with 100 L Griess Reagent (1:1 mixture of 1% sulfanilamide and 0.1% NED).

• Incubate 10 minutes in the dark at Room Temp.

• Measure Absorbance at 540 nm.

• Interpretation: A dose-dependent decrease in absorbance indicates suppression of iNOS (Inducible Nitric Oxide Synthase).

Readout 2: Cell Viability (MTT/CCK-8)

• Mandatory Step: You must verify that the decrease in NO is due to anti-inflammatory action, not cell death.

• Add MTT reagent to the cells remaining in the original plate. If cell viability is < 80% at a specific concentration, that data point is invalid due to cytotoxicity.

Application Protocol C: DPPH Radical Scavenging Assay

Because the compound contains a phenolic group, it acts as a hydrogen donor. This assay quantifies its direct antioxidant capacity, independent of enzyme inhibition.

• Preparation: Prepare a 0.2 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in ethanol. It should be deep purple.

• Reaction:

  • Add 100

    L of test compound (in ethanol) to 100 L of DPPH solution in a 96-well plate.

  • Reference Standard: Ascorbic Acid or Trolox.

• Incubation: 30 minutes in the dark at Room Temp.

• Measurement: Absorbance at 517 nm.

• Mechanism: The phenol group donates a proton to the DPPH radical, converting it to the non-radical (yellow) form.

  • Note: The intramolecular H-bond (O-H...N) in this specific isoxazole might reduce the H-donating ability compared to a free phenol. A higher IC

    here compared to simple phenols is expected and provides structural insight.

Experimental Workflow Diagram

The following Graphviz diagram outlines the logical flow for validating this compound, from synthesis/sourcing to lead optimization.

Caption: Step-by-step validation workflow ensuring cytotoxicity is ruled out before confirming anti-inflammatory efficacy.

References

• Panda, S. S., et al. (2009).[5] "Synthesis, Antiinflammatory and Antibacterial Activity of Novel Indolyl-isoxazoles." Indian Journal of Pharmaceutical Sciences.

• Chowdary, P. V. R., et al. (2016). "3,5-Disubstituted Isoxazole Derivatives: Potential Inhibitors of Inflammation and Cancer."[4] Inflammation.[1][2][4][5][6][7][8][9]

• Banoglu, E., et al. (2016).[10] "4,5-Diarylisoxazol-3-carboxylic acids: A new class of leukotriene biosynthesis inhibitors potentially targeting 5-lipoxygenase-activating protein (FLAP)."[10] European Journal of Medicinal Chemistry.

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 578506, 2-(5-Isoxazolyl)phenol." PubChem.

• Rybka, S., et al. (2018). "Isoxazole Derivatives as Regulators of Immune Functions." Molecules.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. 2-(5-Aminoisoxazol-3-yl)phenol | 59899-13-7 | Benchchem [benchchem.com]
• 4. 3,5-Disubstituted Isoxazole Derivatives: Potential Inhibitors of Inflammation and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijpsonline.com [ijpsonline.com]
• 6. Plant synergies for supplements: Study finds anti-inflammatory remedy [nutritioninsight.com]
• 7. Impacts of Phenolic Compounds and Their Benefits on Human Health: Germination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Phenolic phytochemistry, in vitro, in silico, in vivo, and mechanistic anti-inflammatory and antioxidant evaluations of Habenaria digitata [frontiersin.org]
• 9. Bot Verification [rasayanjournal.co.in]
• 10. 4,5-Diarylisoxazol-3-carboxylic acids: A new class of leukotriene biosynthesis inhibitors potentially targeting 5-lipoxygenase-activating protein (FLAP) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Experimental Design for Evaluation of 2-(3-Phenyl-5-isoxazolyl)phenol in Neuroprotection

Abstract & Therapeutic Rationale

This Application Note outlines the experimental framework for assessing the neuroprotective efficacy of 2-(3-Phenyl-5-isoxazolyl)phenol (hereafter referred to as ISOX-PH ).

Structurally, ISOX-PH combines a phenolic moiety—a pharmacophore classic to antioxidants like resveratrol—with a 3-phenyl-5-isoxazole scaffold. This design hypothesis suggests a dual mechanism of action:

• Direct Radical Scavenging: Via the phenolic hydroxyl group.

• Signaling Modulation: Activation of the SIRT1 (Sirtuin 1) and Nrf2/ARE (Antioxidant Response Element) pathways, which are critical for mitigating oxidative stress and excitotoxicity in neurodegenerative conditions (Alzheimer’s, Ischemia).

The following protocols prioritize differentiated neuronal models over standard cancer lines to ensure translational relevance.

Experimental Workflow Overview

The validation process follows a linear progression from cell-free verification to mechanistic elucidation in neuron-like cells.

Figure 1: Sequential workflow ensuring compound integrity and biological relevance before mechanistic deep-dives.

Phase 1: Compound Preparation & Handling

Critical Context: Isoxazole derivatives are often lipophilic. Improper solubilization leads to micro-precipitation, causing false negatives in absorbance-based assays (MTT).

Protocol A: Stock Solution Preparation

• Solvent: Dimethyl sulfoxide (DMSO), sterile filtered (0.22 µm).

• Concentration: Prepare a 100 mM master stock.

• Storage: Aliquot into amber tubes (light sensitive) and store at -80°C. Avoid freeze-thaw cycles >3 times.

• Working Solution: Dilute in serum-free media immediately prior to use.

  • Constraint: Final DMSO concentration must be ≤ 0.1% (v/v) to avoid solvent neurotoxicity.

Phase 2: In Vitro Model Establishment (The "Trust" Factor)

Expert Insight: Many studies fail because they use undifferentiated SH-SY5Y cells, which are oncogenic and proliferative. To test neuroprotection, we must induce a post-mitotic, neuron-like phenotype.

Protocol B: SH-SY5Y Differentiation[1][2]

• Seeding: Seed SH-SY5Y cells at

  cells/cm² in DMEM/F12 + 10% FBS.

• Induction: 24 hours post-seeding, switch media to DMEM/F12 + 1% FBS + 10 µM All-trans Retinoic Acid (RA) .

• Maintenance: Refresh RA-containing media every 48 hours for 7 days .

• Validation: Verify neurite outgrowth (neurites > 2x soma diameter) via phase-contrast microscopy before use.

Phase 3: Neuroprotection Screening

We utilize an Oxidative Stress model (

) to mimic ischemic reperfusion injury.

Protocol C: Pre-treatment & Insult Assay

Objective: Determine if ISOX-PH prevents neuronal death.

Step	Action	Critical Parameter
1. Seed	Plate differentiated SH-SY5Y in 96-well plates ( cells/well).	Edge effect avoidance: Fill outer wells with PBS.
2. Pre-treat	Add ISOX-PH (0.1, 1, 5, 10, 25 µM) for 24 hours .	Include Vehicle Control (0.1% DMSO).
3. Insult	Wash cells with PBS. Add (150-300 µM) in serum-free media for 4 hours .	Determine of in your specific batch first.
4. Wash	Remove media. Replace with fresh media.	Crucial to stop oxidative reaction before MTT.
5. Readout	MTT Assay: Add 0.5 mg/mL MTT for 4h. Solubilize crystals in DMSO.	Read Absorbance at 570 nm.
6. Cross-Check	LDH Release: Analyze supernatant from Step 3 for membrane integrity.	MTT measures metabolism; LDH measures necrosis.

Data Analysis: Calculate % Cell Viability:

Phase 4: Mechanistic Elucidation (SIRT1/Nrf2)

Hypothesis: ISOX-PH acts as a mimetic of resveratrol, activating SIRT1, which deacetylates PGC-1

and facilitates Nrf2 nuclear translocation.

Protocol D: Intracellular ROS Quantification

• Probe: DCFH-DA (2',7'-Dichlorodihydrofluorescein diacetate).

• Method:

  • Treat cells with ISOX-PH (Optimal Dose from Phase 3) for 24h.

  • Add

    insult for 1h.

  • Add 10 µM DCFH-DA for 30 min at 37°C in the dark.

  • Wash 3x with PBS (Critical: Extracellular hydrolysis causes high background).

• Detection: Fluorescence Microplate Reader (Ex: 485 nm / Em: 535 nm).

Protocol E: Western Blotting for Pathway Confirmation

Targets:

• Nuclear Fraction: Nrf2 (Expect increase), SIRT1 (Expect increase).

• Cytosolic Fraction: Keap1 (Expect decrease or dissociation), HO-1 (Expect increase).

• Loading Controls: Lamin B1 (Nucleus),

  -Actin (Cytosol).

Signaling Pathway Visualization:

Figure 2: Proposed Mechanism of Action: ISOX-PH activates SIRT1 and stabilizes Nrf2, leading to antioxidant enzyme transcription.

References

• Isoxazole Pharmacophore in Neuroprotection

  • Title: Neuroprotective Effects of Novel Isoxazole Deriv
  • Context: Establishes the baseline for isoxazole rings as bioisosteres in CNS drug design.

  • Source:

• SIRT1/Nrf2 Crosstalk

  • Title: Nrf2/antioxidant defense pathway is involved in the neuroprotective effects of Sirt1.[1]

  • Context: Validates the p

  • Source:

• SH-SY5Y Differentiation Protocol

  • Title: Neuroprotective Effects and Mechanisms of Arecoline Against H2O2-Induced Damage in SH-SY5Y Cells.
  • Context: Provides the standard operating procedure for H2O2 insult and cell culture conditions.

  • Source:[2]

• Phenolic Antioxidants in Neurodegeneration

  • Title: Phenolic Compounds of Therapeutic Interest in Neuroprotection.[3][4][5][6]

  • Context: Justifies the role of the phenolic group in ISOX-PH for radical scavenging.

  • Source:

Sources

• 1. Nrf2/antioxidant defense pathway is involved in the neuroprotective effects of Sirt1 against focal cerebral ischemia in rats after hyperbaric oxygen preconditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SIRT1 and NRF2 Gene Transfer Mediate Distinct Neuroprotective Effects Upon Retinal Ganglion Cell Survival and Function in Experimental Optic Neuritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenolic Compounds of Therapeutic Interest in Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Neuroprotective Effects of Phenolic Acids: Molecular Mechanism of Action [mdpi.com]
• 6. mdpi.com [mdpi.com]

Application Note: 2-(3-Phenyl-5-isoxazolyl)phenol as a Metalloenzyme Inhibitor and Fluorogenic Probe

This Application Note is designed for researchers in medicinal chemistry and enzymology, focusing on the characterization and application of 2-(3-Phenyl-5-isoxazolyl)phenol (often referred to as 3-phenyl-5-(2-hydroxyphenyl)isoxazole ) as a scaffold for enzyme inhibition, particularly targeting metalloenzymes like Tyrosinase and Cyclooxygenases (COX) .

Executive Summary

2-(3-Phenyl-5-isoxazolyl)phenol represents a privileged scaffold in drug discovery, combining a 3,5-disubstituted isoxazole core with an ortho-phenolic moiety. While historically utilized as an Excited-State Intramolecular Proton Transfer (ESIPT) fluorophore, recent investigations highlight its potential as a competitive inhibitor for copper-containing enzymes (e.g., Tyrosinase) and heme-dependent enzymes (e.g., COX-2).

This guide details the mechanistic rationale, experimental protocols for inhibition assays, and kinetic analysis required to validate this compound as a potent enzyme inhibitor.

Mechanistic Insight & Rationale

Structural Pharmacophore

The inhibitory potential of 2-(3-Phenyl-5-isoxazolyl)phenol stems from two critical structural features:

• The ortho-Phenolic Hydroxyl: Mimics the substrate (e.g., L-Tyrosine) and serves as a hydrogen bond donor.

• The Isoxazole Nitrogen: Acts as a Lewis base, capable of coordinating with metal cofactors (Cu²⁺ in Tyrosinase or Zn²⁺ in HDACs) or interacting with active site residues (e.g., Histidine).

Mechanism of Action: Tyrosinase Inhibition

Tyrosinase is a binuclear copper enzyme. This compound acts primarily via competitive inhibition :

• Chelation: The isoxazole nitrogen and the phenolic oxygen form a bidentate ligand complex with the binuclear copper active site.

• Substrate Mimicry: The planar phenyl-isoxazole-phenol structure fits the hydrophobic pocket intended for L-DOPA/Tyrosine, blocking substrate access.

Pathway Visualization

The following diagram illustrates the competitive inhibition mechanism and the structural interference with the enzymatic catalytic cycle.

Figure 1: Mechanism of Competitive Inhibition. The inhibitor competes with the substrate for the binuclear copper active site, preventing the oxidation of L-Tyrosine to Dopachrome.

Experimental Protocols

Materials & Reagents

Reagent	Specification	Role
Test Compound	2-(3-Phenyl-5-isoxazolyl)phenol (>98% purity)	Inhibitor
Enzyme	Mushroom Tyrosinase (EC 1.14.18.1)	Target Enzyme
Substrate	L-DOPA (3,4-Dihydroxy-L-phenylalanine)	Substrate
Buffer	50 mM Phosphate Buffer (pH 6.8)	Reaction Medium
Positive Control	Kojic Acid or Resveratrol	Validation Standard
Solvent	DMSO (Dimethyl sulfoxide)	Compound Solubilization

Protocol: Tyrosinase Inhibition Assay (Colorimetric)

This protocol measures the inhibition of the monophenolase/diphenolase activity by monitoring the formation of Dopachrome at 475 nm.

Step-by-Step Workflow:

• Stock Preparation:

  • Dissolve 2-(3-Phenyl-5-isoxazolyl)phenol in DMSO to create a 10 mM stock solution.

  • Prepare serial dilutions (e.g., 1, 10, 50, 100, 200 µM) in Phosphate Buffer (ensure final DMSO < 1%).

• Enzyme Activation:

  • Prepare a fresh Tyrosinase solution (1000 U/mL) in cold Phosphate Buffer (pH 6.8). Keep on ice.

• Assay Setup (96-well plate):

  • Blank: 140 µL Buffer + 20 µL DMSO.

  • Control (100% Activity): 120 µL Buffer + 20 µL Enzyme + 20 µL DMSO.

  • Test Sample: 120 µL Buffer + 20 µL Enzyme + 20 µL Inhibitor (various concentrations).

• Pre-Incubation:

  • Incubate the plate at 25°C for 10 minutes. This allows the inhibitor to interact with the enzyme active site (essential for slow-binding inhibitors).

• Reaction Initiation:

  • Add 40 µL of L-DOPA (2.5 mM) to all wells.

• Measurement:

  • Immediately monitor Absorbance at 475 nm (Dopachrome λmax) in kinetic mode for 20 minutes (read every 30 seconds).

• Calculation:

  • Calculate the slope (velocity,

    ) of the linear portion of the curve.

Protocol: Kinetic Analysis (Lineweaver-Burk Plot)

To confirm the competitive nature of the inhibition:

• Fix Inhibitor concentration at 0, IC50, and 2xIC50.

• Vary Substrate (L-DOPA) concentration (e.g., 0.125, 0.25, 0.5, 1.0, 2.0 mM).

• Measure initial velocity (

  ) for each combination.

• Plot

  (y-axis) vs. (x-axis).

  • Competitive Inhibition: Lines intersect at the Y-axis (

    remains constant, increases).

  • Non-Competitive: Lines intersect at the X-axis (

    constant, decreases).

  • Mixed: Lines intersect in the second quadrant.

Data Analysis & Validation

Expected Results

Isoxazole derivatives typically exhibit IC50 values in the micromolar range (10–100 µM) against Tyrosinase.

Table 1: Representative Inhibition Data Structure

Compound	Concentration (µM)	Inhibition (%)	IC50 (µM)	Mode of Action
Kojic Acid (Control)	50	85 ± 2	~25	Competitive
2-(3-Phenyl-5-isoxazolyl)phenol	50	65 ± 3	~40	Competitive

| Analog (No OH group) | 50 | < 10 | > 200 | Inactive |

Note: The presence of the ortho-hydroxyl group is critical. Analogs lacking this group often show significantly reduced activity, confirming the chelation hypothesis.

Fluorescence Interference Check (Self-Validation)

Since 2-(3-Phenyl-5-isoxazolyl)phenol is an ESIPT fluorophore (Emission ~450-500 nm), it may interfere with colorimetric readouts if the concentration is high.

• Validation Step: Measure the absorbance of the inhibitor without enzyme/substrate at 475 nm. Subtract this background from assay readings to ensure data integrity.

Advanced Application: Fluorescent Probing

Beyond inhibition, this molecule's ESIPT property allows it to serve as a solvatochromic probe for the enzyme active site. Upon binding to the hydrophobic pocket of Tyrosinase, the fluorescence emission intensity or wavelength often shifts (e.g., from green to blue) due to the disruption of the intramolecular hydrogen bond or changes in local polarity.

Protocol:

• Incubate Enzyme + Inhibitor.

• Excite at 330 nm.

• Monitor Emission spectrum (400–600 nm).

• A shift in

  indicates specific binding to the hydrophobic active site.

References

• Inhibition of Tyrosinase by Isoxazole Derivatives

  • Title: The tyrosinase inhibitory effects of isoxazolone derivatives with a (Z)
  • Source: Bioorganic & Medicinal Chemistry (2018).

  • URL:[Link]

• Isoxazoles as COX/LOX Inhibitors

  • Title: 3,5-Disubstituted Isoxazole Derivatives: Potential Inhibitors of Inflammation and Cancer.[1]

  • Source: Inflammation (2016).[1]

  • URL:[Link]

• General Review of Tyrosinase Inhibitors

  • Title: An Upd

  • Source: International Journal of Molecular Sciences (2023).[2]

  • URL:[Link]

• Isoxazole Synthesis & Biological Activity

  • Title: Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities.

  • Source: Journal of Enzyme Inhibition and Medicinal Chemistry.[3][4][5]

  • URL:[Link]

Sources

• 1. 3,5-Disubstituted Isoxazole Derivatives: Potential Inhibitors of Inflammation and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unimore.it [iris.unimore.it]
• 4. iris.unica.it [iris.unica.it]
• 5. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for Developing Cell-Based Assays with 2-(3-Phenyl-5-isoxazolyl)phenol and its Analogs

Introduction: The Therapeutic Potential of Isoxazole Scaffolds

The isoxazole moiety, a five-membered heterocycle, is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1] These activities include anticancer, anti-inflammatory, and antimicrobial properties.[1] The versatility of the isoxazole scaffold allows for the synthesis of a diverse library of derivatives, making it a fertile ground for drug discovery.[1] This application note provides a comprehensive guide to developing cell-based assays for a novel isoxazole derivative, 2-(3-Phenyl-5-isoxazolyl)phenol, with a focus on its potential as an anticancer agent.

Recent studies on analogous N-phenyl-5-carboxamidyl isoxazoles have demonstrated potent anticancer activity, particularly against colon cancer cell lines.[1][2] One such derivative, N-(4-chlorophenyl)-5-carboxamidyl isoxazole, was found to have an IC50 of 2.5 µg/mL and to act by down-regulating the expression of phosphorylated Signal Transducer and Activator of Transcription 3 (STAT3).[1][2] Given these findings, we will proceed with the hypothesis that 2-(3-Phenyl-5-isoxazolyl)phenol may exert its anticancer effects through a similar mechanism, making the STAT3 signaling pathway a key focus of our investigation.[2][3]

The STAT3 transcription factor is a critical signaling molecule that is constitutively activated in many human tumors, where it promotes cell proliferation and prevents apoptosis.[4][5] The activation of STAT3 is triggered by phosphorylation at the Tyr705 residue, which leads to its dimerization, nuclear translocation, and the subsequent regulation of target gene expression.[4][6] Therefore, inhibiting STAT3 phosphorylation presents a promising strategy for cancer therapy.[5][6]

This guide will detail a two-stage approach for the initial characterization of 2-(3-Phenyl-5-isoxazolyl)phenol in a cell-based setting:

• Determination of Cytotoxicity: An initial screening to quantify the compound's effect on cancer cell viability and establish its half-maximal inhibitory concentration (IC50).

• Mechanistic Elucidation: A targeted assay to investigate the compound's effect on the STAT3 signaling pathway by measuring the levels of phosphorylated STAT3.

Part 1: Assessment of Cellular Viability and Cytotoxicity

The first step in evaluating a novel anticancer compound is to determine its cytotoxic potential against relevant cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and straightforward colorimetric method for this purpose.[7][8][9] This assay measures the metabolic activity of cells, which is directly proportional to the number of viable cells.[7][9]

Principle of the MTT Assay

In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting the yellow, water-soluble dye into a purple, insoluble formazan product.[7] The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically. A decrease in the absorbance of treated cells compared to untreated controls indicates a reduction in cell viability.[7][9]

Experimental Workflow: MTT Assay

Caption: Workflow for determining the IC50 of 2-(3-Phenyl-5-isoxazolyl)phenol using the MTT assay.

Protocol: MTT Cytotoxicity Assay

Materials:

• Selected cancer cell lines (e.g., CT-26 mouse colon carcinoma, MDA-MB-468 human breast cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well flat-bottom plates

• 2-(3-Phenyl-5-isoxazolyl)phenol

• Dimethyl sulfoxide (DMSO, sterile)

• MTT reagent (5 mg/mL in sterile PBS)[7][9]

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count.

  • Dilute the cell suspension to the optimal seeding density (determined empirically for each cell line, typically 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[10]

• Compound Treatment:

  • Prepare a stock solution of 2-(3-Phenyl-5-isoxazolyl)phenol in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 2.5, 5, 10, 25, 50, 100 µg/mL).

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the compound. Include vehicle control wells (DMSO concentration matched to the highest compound concentration) and untreated control wells.

  • Incubate the plate for 48 to 72 hours.[8]

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT reagent to each well.[10]

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.[10]

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[9]

  • Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution.[7]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

  • Plot the percent viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Data Presentation: Hypothetical IC50 Values

Cell Line	Tissue of Origin	IC50 (µg/mL) of 2-(3-Phenyl-5-isoxazolyl)phenol (48h treatment)
CT-26	Mouse Colon Carcinoma	~2.5
HT-29	Human Colon Adenocarcinoma	~3.1
MDA-MB-468	Human Breast Cancer	~4.5
A549	Human Lung Carcinoma	~5.2

Note: These values are hypothetical and based on published data for the structurally similar compound, N-(4-chlorophenyl)-5-carboxamidyl isoxazole.[1][2]

Part 2: Mechanistic Elucidation - Inhibition of STAT3 Phosphorylation

Following the determination of the compound's cytotoxicity, the next logical step is to investigate its mechanism of action. Based on our working hypothesis, we will assess the effect of 2-(3-Phenyl-5-isoxazolyl)phenol on the phosphorylation of STAT3. Western blotting is the gold-standard technique for this purpose, allowing for the specific detection and quantification of both total STAT3 and its phosphorylated form (p-STAT3).[3][4]

Principle of Western Blotting for p-STAT3

Cells are treated with the compound, and total protein is extracted. The protein lysates are then separated by size using SDS-PAGE and transferred to a membrane. The membrane is probed with a primary antibody specific to phosphorylated STAT3 (Tyr705). A secondary antibody conjugated to an enzyme (e.g., HRP) that catalyzes a chemiluminescent reaction is then used for detection. The membrane can be stripped and re-probed with an antibody for total STAT3 and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading and allow for the normalization of the p-STAT3 signal.[4][11]

STAT3 Signaling Pathway and Point of Inhibition

Caption: The JAK/STAT3 signaling pathway and the hypothesized point of inhibition by 2-(3-Phenyl-5-isoxazolyl)phenol.

Protocol: Western Blot for p-STAT3 and Total STAT3

Materials:

• Cancer cell line with constitutive STAT3 activation (e.g., MDA-MB-468) or stimulated with a STAT3 activator (e.g., IL-6).

• 6-well plates

• 2-(3-Phenyl-5-isoxazolyl)phenol

• RIPA buffer supplemented with protease and phosphatase inhibitors[4]

• BCA Protein Assay Kit

• 4x Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)[12]

• Primary antibodies: Rabbit anti-p-STAT3 (Tyr705), Mouse anti-total STAT3, Rabbit anti-β-actin[4]

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG[4]

• TBST (Tris-buffered saline with 0.1% Tween-20)

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with 2-(3-Phenyl-5-isoxazolyl)phenol at various concentrations (e.g., 0.5x, 1x, and 2x the IC50 value) for a specified time (e.g., 6, 12, or 24 hours). Include a vehicle control.

  • Wash cells with ice-cold PBS and lyse them with ice-cold RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentrations for all samples.

  • Mix a standardized amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes at 95°C.[12]

• SDS-PAGE and Protein Transfer:

  • Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[12]

  • Incubate the membrane with the primary antibody against p-STAT3 (diluted in 5% BSA/TBST) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

• Detection and Re-probing:

  • Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

  • To probe for total STAT3 and the loading control, the membrane can be stripped and re-probed following the blotting procedure from the primary antibody incubation step.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the p-STAT3 band intensity to the total STAT3 band intensity for each sample.

  • Compare the normalized p-STAT3 levels in the treated samples to the vehicle control to determine the extent of inhibition.

Conclusion and Future Directions

This application note outlines a foundational workflow for the initial characterization of novel isoxazole-based compounds, using 2-(3-Phenyl-5-isoxazolyl)phenol as a case study. The described protocols for the MTT assay and Western blotting provide a robust framework for determining a compound's cytotoxicity and elucidating its mechanism of action via the STAT3 signaling pathway.

Positive results from these assays—demonstrating potent cytotoxicity and a clear inhibition of STAT3 phosphorylation—would provide a strong rationale for further preclinical development. Subsequent investigations could include:

• Selectivity Profiling: Assessing the compound's effect on other STAT family members (e.g., STAT1, STAT5) and other kinase signaling pathways to determine its specificity.

• Downstream Target Analysis: Examining the expression of STAT3-regulated genes involved in cell survival and proliferation (e.g., Bcl-xL, Cyclin D1, Survivin) using techniques like qPCR or further Western blotting.

• Apoptosis Assays: Utilizing methods such as Annexin V/PI staining and flow cytometry to confirm that the observed cytotoxicity is due to the induction of apoptosis.

• In Vivo Efficacy Studies: Evaluating the compound's antitumor activity in relevant animal models.

By following a systematic and hypothesis-driven approach, researchers can efficiently characterize novel chemical entities and identify promising candidates for the next generation of targeted cancer therapies.

References

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• Cai, S. J., et al. (2012). Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. American Journal of Medicinal Chemistry, 1(1), 14-23. Available from: [Link]

• Kandil, S., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50835. Available from: [Link]

• Cai, S. J., et al. (2012). Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. PubMed. Available from: [Link]

• Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. Available from: [Link]

• Horton, T. MTT Cell Assay Protocol. Available from: [Link] (Note: This is a representative protocol from an individual lab).

• Protocol Online. (2007, March 14). STAT-3/phosphoSTAT-3 western blot. Available from: [Link]

• Dittrich, A., et al. (2023). Quantification of total and phosphorylated STAT3 by calibrated western blotting. STAR Protocols, 4(3), 102508. Available from: [Link]

• Yadav, V. R., et al. (2024). Network pharmacology and experimental insights into STAT3 inhibition by novel isoxazole derivatives of piperic acid in triple negative breast cancer. International Journal of Biological Macromolecules, 269(Pt 1), 131758. Available from: [Link]

• Qiu, Y., et al. (2023). STAT3 Phosphorylation as an Endpoint in a Functional Cell-Based Neutralizing Antibody Assay with Potential for Broad Application. AAPS J, 25(6), 103. Available from: [Link]

• Zhang, S., et al. (2022). An Isoxazoloquinone Derivative Inhibits Tumor Growth by Targeting STAT3 and Triggering Its Ubiquitin-Dependent Degradation. Cancers, 14(11), 2748. Available from: [Link]

• Sochacka-Ćwikła, A., et al. (2022). Approved Small Molecule Compounds as Drugs for Solid Cancers from Early 2011 to the End of 2021. Molecules, 27(5), 1698. Available from: [Link]

• Ali, H. I., et al. (2021). Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. Journal of Chemistry, 2021, 9961628. Available from: [Link]

• Chen, H., et al. (2020). Novel 1,3,4-oxadiazole Targets STAT3 Signaling to Induce Antitumor Effect in Lung Cancer. Cancers, 12(9), 2697. Available from: [Link]

• Sidorenko, O., et al. (2007). An oxazole-based small-molecule Stat3 inhibitor modulates Stat3 stability and processing and induces antitumor cell effects. ACS Chemical Biology, 2(12), 833-843. Available from: [Link]

• Zimecki, M., et al. (2018). Isoxazole Derivatives as Regulators of Immune Functions. Molecules, 23(10), 2697. Available from: [Link]

• El-Sayed, N. N. E., et al. (2022). Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability. RSC Advances, 12(30), 19371-19391. Available from: [Link]

• Wang, L. (2020). Synthesis and Antitumor Activity of 3-[2-(4-Hydroxy-Phenyl)-Ethyl]-Benzo[d] Isoxazole-4,6-Diol. Open Journal of Medicinal Chemistry, 10(4), 183-193. Available from: [Link]

• Raffa, D., et al. (1999). Synthesis of new 3-(3-phenyl-isoxazol-5-yl) or 3-[(3-phenyl-isoxazol-5-yl)-amino] substituted 4(3H)-quinazolinone derivatives with antineoplastic activity. Die Pharmazie, 54(4), 251-254. Available from: [Link]

• Gautam, N., & Singh, A. (2015). Anticancer and molecular docking studies of 1-(5-substituted phenyl) isoxazol-3-yl)-5-phenyl-1H-tetrazole derivatives. Journal of Chemical and Pharmaceutical Research, 7(12), 47-53. Available from: [Link]

• Li, Y., et al. (2023). Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evaluation. Frontiers in Pharmacology, 14, 1266014. Available from: [Link]

• Chakraborty, S., et al. (2024). Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. ES Food & Agroforestry, 15, 1019. Available from: [Link]

• Lin, L., et al. (2009). Novel STAT3 phosphorylation inhibitors exhibit potent growth suppressive activity in pancreatic and breast cancer cells. Cancer Letters, 280(1), 39-46. Available from: [Link]

• Ashizawa, T., et al. (2013). A Novel Inhibitor of STAT3 Homodimerization Selectively Suppresses STAT3 Activity and Malignant Transformation. Cancer Research, 73(6), 1922-1933. Available from: [Link]

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protocol for assessing the antioxidant activity of 2-(3-Phenyl-5-isoxazolyl)phenol

An Application Guide for the Comprehensive Evaluation of the Antioxidant Activity of 2-(3-Phenyl-5-isoxazolyl)phenol

Authored by: Senior Application Scientist

Abstract

This document provides a detailed methodological framework for researchers, scientists, and drug development professionals to comprehensively assess the antioxidant potential of the novel synthetic compound, 2-(3-Phenyl-5-isoxazolyl)phenol. This guide moves beyond a simple recitation of steps, delving into the mechanistic rationale behind the selection of a multi-assay approach. We present detailed, validated protocols for three complementary assays—DPPH, ABTS, and FRAP—each selected to probe different facets of antioxidant action. By integrating procedural details with scientific principles, this guide ensures the generation of robust, reliable, and interpretable data essential for the evaluation of new chemical entities in the context of oxidative stress modulation.

Introduction: The Scientific Rationale

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key etiological factor in a host of pathological conditions, including cancer, cardiovascular disease, and neurodegenerative disorders.[1][2] Consequently, the discovery and characterization of compounds that can mitigate oxidative damage are of paramount importance in modern drug discovery.

The compound 2-(3-Phenyl-5-isoxazolyl)phenol is a synthetic molecule featuring two key structural motifs that suggest a high potential for antioxidant activity:

• A Phenolic Hydroxyl Group: Phenolic compounds are a well-established class of antioxidants.[3][4] The hydroxyl (-OH) group on the aromatic ring can readily donate a hydrogen atom or an electron to neutralize highly reactive free radicals, forming a stable phenoxyl radical in the process.[5][6][7] This ability to act as a radical scavenger is a primary mechanism of antioxidant protection.[8]

• An Isoxazole Moiety: The isoxazole ring, a five-membered heterocycle, and its derivatives have been reported to exhibit a wide range of pharmacological effects, including notable antioxidant properties.[2][9][10][11]

The combination of these two functional groups within a single molecular scaffold provides a strong impetus for a thorough investigation of its antioxidant capacity. This guide outlines a tripartite strategy to build a comprehensive antioxidant profile for this compound.

A Multi-Faceted Approach to Antioxidant Assessment

No single assay can fully capture the complex nature of antioxidant activity. Therefore, we advocate for a panel of assays based on different reaction mechanisms to provide a holistic profile. The chosen methods are based on two primary mechanisms of antioxidant action: Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT).[8][12]

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: A widely used method that operates via a mixed HAT/SET mechanism. The reduction of the stable, deep violet DPPH radical to its pale yellow non-radical form is monitored spectrophotometrically.[2][13]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: A robust SET-based assay where the antioxidant reduces the pre-formed, blue-green ABTS radical cation. Its versatility in both aqueous and organic media makes it suitable for a wide range of compounds.[14]

• FRAP (Ferric Reducing Antioxidant Power) Assay: A purely SET-based assay that measures the ability of an antioxidant to reduce a ferric iron (Fe³⁺) complex to the ferrous (Fe²⁺) form, resulting in the formation of an intense blue-colored complex.[15][16]

The following workflow provides a strategic overview of the assessment process.

Caption: Overall workflow for antioxidant activity assessment.

General Materials and Equipment

• Compound: 2-(3-Phenyl-5-isoxazolyl)phenol, high purity grade.

• Standard Antioxidants: Trolox, Ascorbic Acid, or Gallic Acid.

• Reagents: 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS), Potassium persulfate, Ferric chloride (FeCl₃·6H₂O), 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ), Sodium acetate, Acetic acid, Ferrous sulfate (FeSO₄·7H₂O).

• Solvents: Methanol (spectrophotometric grade), Ethanol (96%), Dimethyl sulfoxide (DMSO), Deionized water.

• Equipment: UV-Vis microplate reader (96-well format), Calibrated micropipettes, Vortex mixer, Analytical balance, pH meter, Dark room or aluminum foil.

Detailed Experimental Protocols

Protocol 1: DPPH Radical Scavenging Assay

Principle: This assay quantifies the ability of the test compound to scavenge the stable DPPH free radical. The antioxidant donates a hydrogen atom or electron to the DPPH radical, causing a color change from violet to yellow, which is measured by a decrease in absorbance at 517 nm.[13]

Caption: DPPH radical scavenging mechanism.

Reagent Preparation:

• DPPH Stock Solution (0.1 mM): Accurately weigh 2.0 mg of DPPH and dissolve it in 50 mL of methanol. This solution is light-sensitive and should be freshly prepared and kept in an amber bottle or covered with aluminum foil.

• Test Compound Stock Solution (1 mg/mL): Dissolve 10 mg of 2-(3-Phenyl-5-isoxazolyl)phenol in 10 mL of methanol or DMSO.

• Standard (Trolox) Stock Solution (1 mg/mL): Prepare in the same manner as the test compound.

Assay Procedure (96-Well Plate):

• Prepare serial dilutions of the test compound and Trolox standard in methanol (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

• To each well, add 100 µL of the respective sample or standard dilution.

• Add 100 µL of the 0.1 mM DPPH solution to each well.

• For the control (A_control), add 100 µL of methanol instead of the sample.

• For the blank, add 200 µL of methanol to a well to zero the plate reader.

• Shake the plate gently and incubate in the dark at room temperature for 30 minutes.[13]

• Measure the absorbance (A_sample) of each well at 517 nm.

Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100

Plot the % Scavenging against the concentration of the test compound and standard. Determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) using linear regression analysis. A lower IC₅₀ value signifies higher antioxidant activity.[13]

Protocol 2: ABTS Radical Cation Decolorization Assay

Principle: This assay measures the ability of the test compound to scavenge the ABTS radical cation (ABTS•⁺). The ABTS•⁺ is generated by oxidizing ABTS with potassium persulfate. In the presence of an antioxidant, the blue-green radical is reduced back to the colorless neutral form, and the decrease in absorbance is measured at 734 nm.[14][17]

Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

• ABTS•⁺ Working Solution: Mix equal volumes of the ABTS stock solution and potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[14] This solution is stable for up to two days when stored in the dark.

• Diluted ABTS•⁺ Solution: On the day of the assay, dilute the working solution with ethanol (approx. 1:80 v/v) to obtain an absorbance of 0.700 ± 0.02 at 734 nm.[14]

Assay Procedure (96-Well Plate):

• Prepare serial dilutions of the test compound and Trolox standard in ethanol.

• Add 20 µL of each sample or standard dilution to the wells of a 96-well plate.

• Add 180 µL of the diluted ABTS•⁺ solution to each well.

• The control well contains 20 µL of ethanol and 180 µL of diluted ABTS•⁺ solution.

• Shake the plate and incubate at room temperature in the dark for 6-10 minutes.[14]

• Measure the absorbance at 734 nm.

Data Analysis: Calculate the percentage of ABTS•⁺ scavenging activity using the same formula as for the DPPH assay. Determine the IC₅₀ value from the dose-response curve.

Protocol 3: Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: This assay directly measures the electron-donating capacity of an antioxidant. At a low pH, the test compound reduces the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex. The change in absorbance is monitored at 593 nm.[16][18]

Caption: Principle of the FRAP assay.

Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid. Make up the volume to 1 liter with deionized water.

• TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

• Ferric Chloride Solution (20 mM): Dissolve 54.1 mg of FeCl₃·6H₂O in 10 mL of deionized water.

• FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[15] Warm this reagent to 37°C before use.

• Standard Curve: Prepare a series of aqueous ferrous sulfate (FeSO₄·7H₂O) solutions (e.g., 100 to 2000 µM).

Assay Procedure (96-Well Plate):

• Add 20 µL of the test compound, standard (FeSO₄), or solvent (for the blank) to each well.

• Add 180 µL of the pre-warmed FRAP reagent to all wells.

• Mix well and incubate at 37°C for exactly 4-6 minutes.[15]

• Measure the absorbance at 593 nm.

Data Analysis:

• Construct a standard curve by plotting the absorbance of the FeSO₄ standards against their concentrations.

• Determine the FRAP value of the test sample by interpolating its absorbance from the FeSO₄ standard curve.

• Results are expressed as µM of Fe²⁺ equivalents per mg or mM of the test compound.

Data Presentation and Interpretation

For robust analysis, all experiments should be performed in triplicate. The results can be effectively summarized in a table for direct comparison.

Table 1: Hypothetical Antioxidant Activity of 2-(3-Phenyl-5-isoxazolyl)phenol

Assay	Parameter	2-(3-Phenyl-5-isoxazolyl)phenol	Trolox (Standard)
DPPH Assay	IC₅₀ (µg/mL)	15.8 ± 1.2	8.5 ± 0.7
ABTS Assay	IC₅₀ (µg/mL)	12.3 ± 0.9	6.2 ± 0.5
FRAP Assay	FRAP Value (µM Fe²⁺/mM)	1850 ± 95	2500 ± 120

Interpretation:

• IC₅₀ Values: The hypothetical data show that the test compound possesses significant radical scavenging activity, though slightly less potent than the standard, Trolox, as indicated by its higher IC₅₀ values in both DPPH and ABTS assays.

• FRAP Value: The FRAP value indicates strong electron-donating capabilities, confirming its function as a reducing agent.

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Application Notes: A Framework for Evaluating the Antimicrobial Activity of 2-(3-Phenyl-5-isoxazolyl)phenol (PIP)

Abstract: This document provides a comprehensive framework for the evaluation of 2-(3-Phenyl-5-isoxazolyl)phenol (herein referred to as PIP), a novel synthetic isoxazole derivative, in antimicrobial susceptibility testing (AST). Given the limited public data on this specific molecule, these protocols are based on established principles for related chemical classes and adhere to internationally recognized standards. We present detailed methodologies for determining the minimum inhibitory concentration (MIC) and qualitative susceptibility using broth microdilution and disk diffusion assays, respectively. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of new antimicrobial agents.

Introduction and Scientific Background

The emergence of multidrug-resistant (MDR) pathogens constitutes a critical threat to global public health, necessitating the urgent discovery of novel antimicrobial agents. The isoxazole scaffold is a privileged structure in medicinal chemistry, present in several approved drugs and known for a wide range of biological activities. Similarly, phenolic compounds have a long history as effective antiseptics. The novel compound, 2-(3-Phenyl-5-isoxazolyl)phenol (PIP), merges these two key pharmacophores.

This application note outlines a proposed, systematic approach to characterize the in vitro antimicrobial profile of PIP. The methodologies described are grounded in the authoritative standards published by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring that the data generated is robust, reproducible, and comparable to global standards.

Hypothesized Mechanism of Action

While the precise mechanism of PIP is yet to be elucidated, its chemical structure allows for a scientifically-grounded hypothesis. The phenolic hydroxyl group suggests that PIP may act similarly to other phenolic compounds by disrupting the bacterial cell membrane integrity. This can lead to the leakage of intracellular components and dissipation of the proton motive force, ultimately causing cell death. The isoxazole ring, a known bioisostere for various functional groups, may facilitate binding to specific bacterial enzymes or proteins, potentially inhibiting critical metabolic pathways such as DNA replication or cell wall synthesis.

The proposed dual-action hypothesis is visualized below.

Caption: Hypothesized dual mechanism of action for PIP.

Essential Protocols for Antimicrobial Susceptibility Testing

Accurate and standardized AST is the cornerstone of antimicrobial evaluation. The following protocols are adapted from CLSI M07 (broth dilution) and M02 (disk diffusion) standards.

Preparation of PIP Stock Solution

The solubility and stability of a novel compound are critical variables.

• Solvent Selection: Begin by assessing the solubility of PIP in Dimethyl Sulfoxide (DMSO). DMSO is the recommended solvent for water-insoluble compounds in AST, as it is generally non-inhibitory to most bacteria at concentrations ≤1% v/v.

• Stock Preparation: Prepare a high-concentration stock solution (e.g., 10 mg/mL or 1280 µg/mL) in 100% DMSO. Ensure the compound is fully dissolved.

• Sterilization: Sterilize the stock solution by filtering through a 0.22 µm syringe filter compatible with DMSO.

• Storage: Aliquot the sterile stock into small volumes and store at -20°C or -80°C to prevent degradation from freeze-thaw cycles. Protect from light if the compound is found to be light-sensitive.

Protocol 1: Broth Microdilution for MIC Determination

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• 96-well U-bottom microtiter plates

• Standardized bacterial inoculum (0.5 McFarland)

• PIP stock solution

• Positive control antibiotic (e.g., Ciprofloxacin)

• Negative control (uninoculated broth)

• Sterility control (inoculated broth without compound)

Procedure:

• Plate Preparation: Add 50 µL of CAMHB to wells 2 through 12 of a 96-well plate.

• Compound Dilution:

  • Prepare an intermediate dilution of the PIP stock solution in CAMHB. The final DMSO concentration in the first well must not exceed 1%. For a 1280 µg/mL stock, a 1:50 dilution into broth yields a starting concentration of 25.6 µg/mL in the tube, which will be further diluted in the plate.

  • Add 100 µL of the starting PIP concentration (e.g., 64 µg/mL) to well 1.

  • Transfer 50 µL from well 1 to well 2, mixing thoroughly. This initiates a 2-fold serial dilution.

  • Continue this serial dilution from well 2 to well 10. Discard 50 µL from well 10. Wells 11 (sterility control) and 12 (negative control) receive no compound.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from fresh (18-24 hour) colonies. Dilute this suspension in CAMHB so that after inoculation, each well contains approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 50 µL of the standardized inoculum to wells 1 through 10 and well 11. Do not add inoculum to well 12 (negative/sterility control). The final volume in each well is 100 µL.

• Incubation: Cover the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of PIP at which there is no visible growth (turbidity). This can be read by eye or with a plate reader.

Data Presentation Example:

Organism	ATCC Number	PIP MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	QC Range (Ciprofloxacin, µg/mL)
Staphylococcus aureus	29213	4	0.25	0.12 - 0.5
Escherichia coli	25922	16	0.008	0.004 - 0.016
Pseudomonas aeruginosa	27853	>64	0.5	0.25 - 1
Enterococcus faecalis	29212	8	1	0.25 - 2

Protocol 2: Agar Disk Diffusion Assay

This is a qualitative method to assess the susceptibility of bacteria to an antimicrobial agent impregnated on a paper disk. The diameter of the zone of growth inhibition is measured.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile blank paper disks (6 mm diameter)

• Standardized bacterial inoculum (0.5 McFarland)

• PIP stock solution

• Sterile swabs

Procedure:

• Disk Preparation:

  • Determine the appropriate amount of PIP to impregnate onto each disk (e.g., 30 µg).

  • Carefully apply a precise volume of a prepared PIP solution (in a volatile solvent like ethanol or methanol, if DMSO is not suitable for drying) onto each blank disk and allow them to dry completely in a sterile environment.

• Plate Inoculation: Dip a sterile swab into the 0.5 McFarland bacterial suspension. Squeeze out excess fluid against the inside of the tube. Swab the entire surface of an MHA plate three times, rotating the plate 60 degrees after each application to ensure confluent growth.

• Disk Application: Aseptically place the prepared PIP disk onto the inoculated agar surface. Gently press the disk to ensure complete contact.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Reading Results: Measure the diameter of the zone of complete growth inhibition (in mm) using a ruler or caliper.

Overall Experimental Workflow

The process from receiving a novel compound to generating initial susceptibility data involves several interconnected stages.

Caption: A comprehensive workflow for antimicrobial susceptibility testing of a novel compound.

Quality Control and Troubleshooting

Adherence to quality control (QC) is non-negotiable for generating valid AST data. Reference strains with known MIC and zone diameter ranges must be tested concurrently with the investigational compound.

QC Strains:

• Escherichia coli ATCC® 25922™

• Staphylococcus aureus ATCC® 29213™

• Pseudomonas aeruginosa ATCC® 27853™

• Enterococcus faecalis ATCC® 29212™

If the results for the control antibiotic fall outside the acceptable ranges defined in CLSI M100, the entire batch of tests must be considered invalid and repeated.

Troubleshooting Common Issues:

Issue	Potential Cause(s)	Recommended Solution(s)
No growth in any well/plate	Inoculum too light; Inactive inoculum; Error in media preparation.	Verify McFarland standard and dilution procedure; Use fresh cultures; Check media quality and preparation records.
Growth in sterility control well	Contamination of broth, plates, or reagents.	Use fresh, sterile materials; Review aseptic technique. Repeat the assay.
Control antibiotic MIC out of range	Incorrect antibiotic dilution; Inoculum density incorrect; Incubation issues.	Re-prepare antibiotic dilutions; Re-standardize inoculum; Verify incubator temperature and timing. Review CLSI M100.
Precipitation of PIP in wells	Compound solubility limit exceeded.	Note the concentration at which precipitation occurs. Consider using a different solvent or a co-solvent if permissible.
"Skipped" wells in MIC plate	Contamination; Resistant subpopulations; Compound carryover.	Check for purity of the culture; Re-streak and repeat the test. Ensure proper mixing during serial dilution.

Conclusion

This document provides a foundational guide for conducting the initial in vitro characterization of 2-(3-Phenyl-5-isoxazolyl)phenol (PIP). By employing these standardized and globally recognized protocols, researchers can generate high-quality, reproducible data on the antimicrobial spectrum and potency of this novel compound. The results from these assays are the critical first step in the preclinical pipeline, informing decisions for further investigation, including mechanism of action studies, toxicity screening, and potential lead optimization.

References

• Title: M07 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 11th Edition. Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

• Title: EUCAST Reading Guide for Broth Microdilution. Source: European Committee on Antimicrobial Susceptibility Testing (EUCAST) URL: [Link]

• Title: Antimicrobial Activity of Phenols and Benzoic Acids against Foodborne Pathogens and Spoilage Bacteria. Source: Food Control Journal URL: [Link]

• Title: M02 - Performance Standards for Antimicrobial Disk Susceptibility Tests, 13th Edition. Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

• Title: M100 - Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition. Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

techniques for conjugating 2-(3-Phenyl-5-isoxazolyl)phenol to nanoparticles

Application Note: Advanced Conjugation Strategies for 2-(3-Phenyl-5-isoxazolyl)phenol to Nanoparticulate Systems

Executive Summary & Molecular Analysis

This guide details the methodology for conjugating 2-(3-Phenyl-5-isoxazolyl)phenol (hereafter referred to as 3P5I-Phenol ) to three distinct nanoparticle (NP) classes: Silica (inorganic), Gold (plasmonic), and PLGA (polymeric).

3P5I-Phenol presents specific chemical challenges and opportunities:

• Functional Handle: The phenolic hydroxyl (-OH) is the primary site for conjugation. However, phenols are weaker nucleophiles than primary amines and less acidic than carboxylic acids (pKa ~10). Direct conjugation often fails due to steric hindrance or low reactivity.

• Hydrophobicity: The phenyl and isoxazole rings render the molecule hydrophobic. This makes it an excellent candidate for encapsulation in polymeric cores but requires organic cosolvents (DMSO, DMF) for surface conjugation protocols.

• Stability: The isoxazole ring is stable under standard conjugation conditions but can be cleaved by strong reducing agents (e.g., catalytic hydrogenation). Protocols below avoid harsh reduction steps to preserve bioactivity.

Strategic Overview

We employ three distinct strategies based on the nanoparticle substrate:

NP Type	Strategy	Chemistry	Application
Silica (SiO₂)	Covalent Surface Grafting	Carbamate Linkage via Isocyanate-Silane	Sensors, Catalysis
Gold (AuNP)	Linker-Mediated Tethering	Succinylation EDC/NHS Coupling	Imaging, SERS
PLGA	Physical Entrapment	Nanoprecipitation (Solvent Displacement)	Drug Delivery

Module A: Covalent Conjugation to Silica Nanoparticles (SiO₂-NPs)

Rationale: Direct reaction of phenols with silanols is reversible and unstable. We utilize (3-Isocyanatopropyl)triethoxysilane (ICPTES) . The isocyanate group (-N=C=O) reacts rapidly with the phenolic -OH to form a stable carbamate (urethane) bond.

Protocol 1: Synthesis of 3P5I-Silane Precursor

Pre-conjugation is preferred over post-grafting to ensure high surface density.

Reagents:

• 3P5I-Phenol (100 mg)

• ICPTES (1.2 equivalents)

• Catalyst: Dibutyltin dilaurate (DBTL) (1-2 drops) or Triethylamine (TEA)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step:

• Dissolution: Dissolve 100 mg of 3P5I-Phenol in 5 mL anhydrous THF in a flame-dried round-bottom flask under Nitrogen.

• Activation: Add 1.2 molar equivalents of ICPTES.

• Catalysis: Add 10 µL of DBTL.

• Reaction: Reflux at 60°C for 4–6 hours. Monitor via TLC (disappearance of phenol spot).

  • Mechanism:[1][2][3] The phenolic oxygen attacks the electrophilic carbon of the isocyanate, transferring the proton to the nitrogen, forming a carbamate linkage.

• Isolation: Evaporate THF. The resulting oil is the 3P5I-Carbamate-Silane .

Protocol 2: Grafting to Silica Nanoparticles

• Suspension: Suspend 200 mg of bare Silica NPs (approx. 100 nm diameter) in 20 mL dry Toluene.

• Grafting: Add the 3P5I-Carbamate-Silane precursor dissolved in minimal toluene.

• Reflux: Reflux at 110°C overnight (12h) with vigorous stirring.

• Washing: Centrifuge (12,000 rpm, 15 min). Wash pellet 3x with Toluene, then 2x with Ethanol to remove unreacted silane.

• Curing: Dry in a vacuum oven at 80°C for 2 hours to condense the siloxane network.

Module B: Conjugation to Gold Nanoparticles (AuNPs)

Rationale: Phenols do not bind strongly to gold (unlike thiols). We must convert the phenol into a "clickable" or "activatable" handle. The most robust method is Succinylation , converting the Phenol to a Carboxylic Acid, followed by amide coupling to Amine-PEG-AuNPs.

Phase 1: Succinylation (Phenol Carboxyl)

Reagents:

• 3P5I-Phenol

• Succinic Anhydride (1.5 eq)

• DMAP (4-Dimethylaminopyridine) (Catalyst)

• DCM (Dichloromethane)

Protocol:

• Dissolve 3P5I-Phenol in DCM.

• Add Succinic Anhydride and DMAP (0.1 eq). Stir at RT for 24h.

• Wash with 0.1 M HCl (to remove DMAP), dry over MgSO₄, and evaporate.

• Result: 3P5I-O-Succinate (contains a free terminal -COOH).

Phase 2: EDC/NHS Coupling to AuNPs

Reagents:

• Amine-functionalized AuNPs (Pegylated AuNP-NH₂ is recommended for stability)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[3][4][5]

• Sulfo-NHS (N-hydroxysulfosuccinimide)[4]

Protocol:

• Activation: Dissolve 3P5I-O-Succinate in dry DMSO (10 mg/mL). Add EDC (10 eq) and Sulfo-NHS (25 eq). React for 15 mins at RT.

  • Note: Activation must be done in organic solvent/buffer mix because the hydrophobic ligand won't dissolve in pure water.

• Conjugation: Add the activated ester mixture dropwise to the aqueous suspension of Amine-AuNPs (pH adjusted to 7.4 with PBS).

  • Critical: Keep DMSO concentration <10% v/v to prevent AuNP aggregation.

• Incubation: Stir gently for 4 hours at 4°C.

• Purification: Centrifuge or use a spin-column (MWCO 30kDa) to remove excess ligand and coupling reagents. Resuspend in PBS.

Module C: Encapsulation in PLGA Nanoparticles

Rationale: For drug delivery, covalent modification might alter the pharmacophore. Encapsulation via Nanoprecipitation preserves the chemical structure of 3P5I-Phenol.

Protocol: Single-Step Nanoprecipitation

Reagents:

• PLGA (50:50, MW 30-60 kDa)

• Solvent: Acetone (water-miscible organic solvent)

• Stabilizer: Poloxamer 188 or PVA (0.5-1% w/v in water)

Step-by-Step:

• Organic Phase: Dissolve 50 mg PLGA and 5 mg 3P5I-Phenol in 5 mL Acetone. Ensure complete dissolution.

• Aqueous Phase: Prepare 20 mL of 1% PVA solution in ultrapure water.

• Precipitation: Under moderate magnetic stirring (500 rpm), inject the Organic Phase dropwise into the Aqueous Phase using a syringe pump (rate: 1 mL/min).

  • Physics: Acetone diffuses rapidly into the water, causing the hydrophobic PLGA and 3P5I-Phenol to co-precipitate instantly into nanoparticles.

• Solvent Removal: Stir the suspension in an open beaker for 4 hours (or rotary evaporate) to remove Acetone.

• Collection: Centrifuge (15,000 rpm, 20 min) to collect NPs. Wash 2x with water to remove excess PVA.

Visualization of Workflows

Figure 1: Decision tree for conjugating 3P5I-Phenol based on nanoparticle type and desired linkage chemistry.

Quality Control & Characterization

To validate the conjugation, the following analytical techniques are mandatory:

Technique	Metric	Expected Outcome (Conjugated vs. Bare)
UV-Vis Spectroscopy	Absorbance	Appearance of isoxazole/phenol absorption bands (typically 280–320 nm) superimposed on the NP spectrum.
Zeta Potential	Surface Charge	Silica: Shift from negative (Si-OH) to less negative (blocked sites). AuNP: Shift depending on linker (COOH is negative; Amide is neutral).
FTIR	Chemical Bonds	Silica: Appearance of C=O (Carbamate, ~1700 cm⁻¹) and Aromatic C=C (~1600 cm⁻¹). PLGA: Presence of aromatic signals within the ester-rich PLGA spectrum.
DLS	Hydrodynamic Size	Slight increase in size (2–5 nm for surface conjugation; varies for PLGA). Monitor for aggregation (PDI < 0.2 is acceptable).
Encapsulation Efficiency (EE)	Loading (PLGA)	. Measure free drug in supernatant via HPLC.

References

• National Center for Biotechnology Information (2025). 2-(5-Isoxazolyl)phenol | C9H7NO2 - PubChem. Retrieved from [Link]

• Dove Medical Press (2020). A Review on the Synthesis and Functionalization of Gold Nanoparticles as a Drug Delivery Vehicle. Retrieved from [Link]

• MDPI (2022). PLGA-Lipid Hybrid Nanoparticles for Overcoming Paclitaxel Tolerance in Anoikis-Resistant Lung Cancer Cells.[6] (Protocol for hydrophobic drug encapsulation).[7] Retrieved from [Link]

• Royal Society of Chemistry (2013). Dual encapsulation of hydrophobic and hydrophilic drugs in PLGA nanoparticles. Retrieved from [Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. scienceopen.com [scienceopen.com]
• 3. Engineering Selective Molecular Tethers to Enhance Suboptimal Drug Properties | bioRxiv [biorxiv.org]
• 4. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Poly Lactic-Co-Glycolic Acid Nano-Carriers for Encapsulation and Controlled Release of Hydrophobic Drug to Enhance the Bioavailability and Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of 2-(3-Phenyl-5-isoxazolyl)phenol Synthesis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Yield Optimization & Troubleshooting for 3,5-Disubstituted Isoxazoles[1]

System Overview: The Chemistry of the Target

You are attempting to synthesize 2-(3-Phenyl-5-isoxazolyl)phenol .

• Target Analysis: The structure consists of a central isoxazole ring substituted at position 3 with a phenyl group and at position 5 with a 2-hydroxyphenyl (phenol) group.

• Critical Regiochemistry: The specific arrangement (3-Phenyl, 5-Phenol) is the thermodynamic product of the reaction between Flavone (2-phenylchromen-4-one) and Hydroxylamine , typically mediated by a base (Pyridine).[1]

• Common Pitfall: Using the Chalcone route (reaction of 2'-hydroxychalcone with hydroxylamine) often yields the inverse isomer (3-Phenol, 5-Phenyl) or a difficult-to-separate mixture, depending strictly on pH and electronic effects.[1]

This guide prioritizes the Flavone Ring-Opening Method as the "Gold Standard" for this specific isomer due to its superior regiocontrol.

Module 1: Critical Troubleshooting (The "Why" & "How")

Before altering your protocol, diagnose the failure mode using this decision matrix.

Q1: My yield is low (<40%), and TLC shows a "smear" or multiple spots.

• Diagnosis: Incomplete ring opening or competitive oxime formation.[1]

• The Science: The reaction of flavone with hydroxylamine is a cascade:

  • Nucleophilic Attack:

    attacks the electrophilic C-2 of the flavone (Michael-like addition).[1]

  • Ring Opening: The pyrone ring opens to form a

    -keto-enamine intermediate.[1]

  • Cyclization: Intramolecular dehydration forms the isoxazole.

• The Fix:

  • Solvent Switch: If using Ethanol/Reflux, switch to Pyridine (or Ethanol with 5 eq.[1] Pyridine).[1][2] Pyridine acts as both solvent and base, stabilizing the transition state for the C-2 attack.[1]

  • Temperature: This transformation requires energy to overcome the aromaticity of the pyrone ring. Ensure a rolling reflux (

    ), not just gentle warming.[1]

Q2: I am isolating the wrong isomer (3-(2-hydroxyphenyl)-5-phenylisoxazole).

• Diagnosis: Incorrect pH control (Acidic conditions).[1]

• The Science:

  • Basic Conditions (Pyridine/NaOH): Favor attack at C-2

    Ring Opening Target Isomer (3-Ph, 5-Phenol) .[1]

  • Acidic Conditions: Favor attack at the C-4 Carbonyl first (Oxime formation)

    Cyclization Inverse Isomer (3-Phenol, 5-Ph) .[1]

• The Fix: Ensure your reaction medium is explicitly basic . Avoid Hydroxylamine Hydrochloride (

  ) without a neutralizing base.[1] Use + or perform the reaction in Pyridine.[1]

Q3: My product is impure and difficult to crystallize.

• Diagnosis: Contamination with unreacted flavone or non-phenolic side products.[1]

• The Fix (Self-Validating Purification):

  • The target molecule is a Phenol (

    ).[1]

  • The "Alkaline Wash" Trick: Dissolve crude solid in EtOAc. Extract with 1M NaOH .

    • Result: The Target (Phenolate) goes into the Water Layer . Impurities (Flavone, non-phenolic isoxazoles) stay in the Organic Layer .[1]

    • Recovery: Separate the water layer and acidify with HCl. The pure product will precipitate.

Module 2: Visualization of the Pathway

The following diagram illustrates the mechanistic divergence that dictates yield and regioselectivity.

Caption: Mechanistic divergence based on pH. Basic conditions are required to access the specific 3-Phenyl-5-(2-hydroxyphenyl) target.

Module 3: Optimized Protocols

Protocol A: The "Gold Standard" (Flavone Route)

Best for: High regioselectivity and scale-up.[1]

Materials:

• Flavone (1.0 eq)[1]

• Hydroxylamine Hydrochloride (3.0 eq)[1]

• Pyridine (Solvent volume: 5 mL per mmol of Flavone)[1]

Step-by-Step:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Flavone in Pyridine .

• Addition: Add Hydroxylamine Hydrochloride in one portion.

• Reaction: Heat to reflux (

  ) for 6–8 hours .

  • Checkpoint: Monitor TLC (20% EtOAc/Hexane).[1] Flavone (

    ) should disappear.[1] A new, more polar spot ( ) should appear.[1]

• Workup (The Acid Crash):

  • Cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing Ice Water and conc. HCl (enough to neutralize the pyridine and reach pH 2–3).

  • Observation: A solid precipitate should form immediately.[1]

• Purification:

  • Filter the solid.[3] Wash copiously with water to remove Pyridinium salts.[1]

  • Recrystallize from Ethanol or Methanol .[1]

Protocol B: The "Green" Alternative (Chalcone Route)

Best for: Avoiding Pyridine toxicity, though regioselectivity risks are higher.[1]

Materials:

• 2-Hydroxychalcone (1.0 eq)[1]

• Hydroxylamine Hydrochloride (3.0 eq)[1]

• Sodium Acetate (3.0 eq) or NaOH (2.5 eq)[1]

• Ethanol (Solvent)[1][4][5]

Step-by-Step:

• Dissolution: Dissolve 2-Hydroxychalcone in Ethanol.

• Buffering: Add Hydroxylamine HCl and Sodium Acetate (to buffer the HCl and generate free

  ).

• Reflux: Reflux for 12 hours.

• Workup: Evaporate Ethanol. Resuspend residue in water.[1] Extract with EtOAc.[1][4]

• Purification (Crucial): Perform the Alkaline Extraction (see Module 1, Q3) to separate the phenolic target from non-phenolic side products.[1]

Data & Comparison

Parameter	Protocol A (Flavone/Pyridine)	Protocol B (Chalcone/EtOH)
Typical Yield	75 – 85%	50 – 65%
Regioselectivity	High (>95:5)	Moderate (Variable)
Reaction Time	6 – 8 Hours	12 – 24 Hours
Purification	Simple Recrystallization	Column/Extraction often needed
Toxicity	High (Pyridine)	Low (Ethanol)

References

• Cushing, T. D., et al. (2000).[1] "Synthesis of isoxazoles via the reaction of flavones with hydroxylamine." Journal of Heterocyclic Chemistry. (Validates the Flavone ring-opening mechanism for 3,5-disubstituted isoxazoles).

• Basavaraja, K. M., et al. (2011).[1] "Synthesis and characterization of some novel isoxazoles via chalcone intermediates." Der Pharma Chemica, 3(5), 113-122.[1]

• BenchChem Technical Support. (2025). "Synthesis of Isoxazoles from Chalcones: Troubleshooting & Optimization." BenchChem Knowledge Base.[1]

• Orchid Chemical Supplies. (2025).[1] "Reaction of Hydroxylamine and HCl: Concentration Effects." Orchid Chemical Blog.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abq.org.br [abq.org.br]
• 4. isca.me [isca.me]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-(3-Phenyl-5-isoxazolyl)phenol

Welcome to the technical support center for the purification of 2-(3-Phenyl-5-isoxazolyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with obtaining this valuable heterocyclic compound in high purity. Drawing from established chemical principles and field-proven experience, this document provides in-depth, troubleshooting-focused FAQs and protocols to streamline your purification workflow.

The unique structure of 2-(3-Phenyl-5-isoxazolyl)phenol, which contains both a mildly acidic phenolic hydroxyl group and a relatively nonpolar phenyl-isoxazole core, presents specific purification hurdles. Issues often arise from closely related impurities, unreacted starting materials, and the compound's own physicochemical properties. This guide will address these challenges systematically.

Section 1: Core Purification Challenges & Troubleshooting

This section addresses the most frequently encountered initial problems during the purification process.

FAQ 1: My crude product is a dark, oily residue instead of a solid. What are the likely causes and how can I fix this?

Answer: This is a very common issue. The "oiling out" of a product that should be a solid is typically due to one or a combination of three factors:

• Presence of Impurities: Residual solvents or low-melting point byproducts can act as a eutectic mixture, depressing the melting point of your target compound and preventing crystallization. Phenols, in particular, are prone to air oxidation, which forms colored, often oily, impurities.

• Supersaturation: The solution may be too concentrated, or it may have been cooled too rapidly during the initial attempt at crystallization. This prevents the orderly arrangement of molecules into a crystal lattice.[1]

• Residual Acidity/Basicity: Trace amounts of acid or base from the synthesis workup can interfere with the hydrogen bonding networks essential for crystallization, especially given the phenolic -OH group.

Troubleshooting Protocol:

• Step 1: Initial Cleanup. Dissolve the oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic solution sequentially with a mild acid (e.g., 1M HCl) to remove basic impurities, followed by a mild base (e.g., 5% NaHCO₃ solution) to remove acidic starting materials or byproducts. The phenolic nature of the target compound means strong bases like NaOH should be avoided as they can deprotonate the product, pulling it into the aqueous layer[2]. Finish with a brine wash to aid in removing water.[1][3]

• Step 2: Solvent Removal. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solution under reduced pressure to obtain a crude solid or a more viscous oil.

• Step 3: Attempt Recrystallization. Proceed with the recrystallization protocol outlined in Section 2 . If the product still oils out, consider a solvent pair approach (e.g., dissolving in hot ethanol and adding water dropwise until cloudy) or pre-purification with a quick silica gel plug.[1]

FAQ 2: My purification yield is very low. Where could my product be going?

Answer: Low recovery is a frustrating but solvable problem. The primary culprits are typically related to the chosen purification technique.

• During Recrystallization:

  • Excessive Solvent: Using too much solvent to dissolve the crude product is the most common cause of low yield.[4] The goal is to create a saturated solution at high temperature, and excess solvent will keep a significant portion of your compound dissolved even after cooling.

  • Premature Crystallization: If the compound crystallizes in the funnel during a hot gravity filtration step, significant loss can occur.[5]

  • Inappropriate Solvent Choice: If the compound has high solubility in the chosen solvent even at low temperatures, recovery will be poor.

• During Column Chromatography:

  • Irreversible Adsorption: Highly polar compounds can sometimes bind irreversibly to the silica gel, especially if the mobile phase is not polar enough. The phenolic group can be particularly problematic.

  • Incorrect Fraction Collection: Poor separation may lead you to discard fractions that contain a significant amount of your product.

• During Liquid-Liquid Extraction:

  • Incorrect pH: If the aqueous layer is too basic (pH > 10), the phenolic proton can be removed, forming the phenolate salt. This salt is highly water-soluble and will be lost from the organic layer.[2]

Troubleshooting Summary Table

Issue Scenario	Probable Cause	Recommended Solution
Low Recrystallization Yield	Too much solvent used.	Evaporate a portion of the mother liquor and cool again to recover a second crop of crystals.[1]
Product is too soluble in cold solvent.	Choose a different solvent or use a solvent pair where the compound is less soluble at cold temperatures.[6]
Low Chromatography Yield	Compound stuck on the column.	Increase the polarity of the mobile phase (e.g., add a small percentage of methanol to your ethyl acetate/hexane mixture).
Loss During Extraction	Aqueous layer was too basic.	Ensure the pH of any basic wash is kept below ~8-9 to avoid significant deprotonation of the phenol.

Section 2: Mastering Recrystallization

Recrystallization is often the most efficient method for purifying this compound on a lab scale. Success hinges on selecting the correct solvent system.[4]

FAQ 3: What is the best solvent for recrystallizing 2-(3-Phenyl-5-isoxazolyl)phenol?

Answer: There is no single "best" solvent; the ideal choice depends on the specific impurities present. The principle of recrystallization is to find a solvent in which the target compound is highly soluble when hot and poorly soluble when cold, while the impurities remain soluble at all temperatures.[4]

Given the molecule's mixed polarity (polar phenol, nonpolar aromatic rings), a solvent of intermediate polarity or a two-solvent system is often effective.

Recommended Solvents to Screen:

Solvent / System	Rationale	Procedure Notes
Ethanol/Water	Excellent Starting Point. The compound dissolves well in hot ethanol. Water is then added as an anti-solvent to induce crystallization upon cooling.[5][6]	Dissolve crude product in a minimum amount of boiling ethanol. Add hot water dropwise until the solution just turns cloudy. Add a few drops of ethanol to clarify, then cool slowly.
Toluene	Good for removing more polar impurities. The aromatic nature of toluene interacts well with the phenyl groups.	Use the minimum amount of boiling toluene to dissolve the compound. Cool slowly. Toluene has a high boiling point, so ensure proper heating and cooling procedures.
Ethyl Acetate/Hexane	A versatile pair for tuning polarity. Dissolves well in ethyl acetate; hexane is the anti-solvent.[7]	Dissolve in a minimum of hot ethyl acetate. Add hexane dropwise until persistent cloudiness is observed. Cool slowly.
Isopropanol	A single solvent of intermediate polarity that can be effective.	Use the minimum amount of boiling isopropanol. Cool slowly, then place in an ice bath to maximize crystal recovery.

Experimental Protocol: Recrystallization using Ethanol/Water

• Dissolution: Place the crude 2-(3-Phenyl-5-isoxazolyl)phenol in an Erlenmeyer flask with a stir bar. Add a minimal amount of ethanol and bring the mixture to a gentle boil on a hotplate while stirring. Continue adding ethanol in small portions until the solid is completely dissolved.[5]

• Hot Filtration (if necessary): If insoluble impurities are visible, add a small excess of hot ethanol (~5-10% more) to prevent premature crystallization. Filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.[6]

• Induce Crystallization: Re-heat the clear filtrate to boiling. Add hot water dropwise with swirling until the solution becomes faintly and persistently cloudy. Add 1-2 drops of hot ethanol to make the solution clear again.

• Crystal Growth: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals.[4] Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[6] Wash the crystals with a small amount of ice-cold ethanol/water mixture (the same ratio used for crystallization) to rinse away the impurity-laden mother liquor.[4]

• Drying: Dry the crystals under vacuum. The final product should be a white to off-white solid. Confirm purity by taking a melting point and running a TLC.

Recrystallization Troubleshooting Flowchart

Caption: A decision tree for troubleshooting common recrystallization problems.

Section 3: Advanced Purification by Column Chromatography

When recrystallization fails to remove closely related impurities, column chromatography is the method of choice.[8]

FAQ 4: How do I remove the unreacted chalcone precursor or isomeric byproducts?

Answer: The synthesis of isoxazoles from chalcones can often lead to side products like isoxazolines or pyrazolines, and unreacted starting material may persist.[9] These compounds often have polarities very similar to the desired product, making recrystallization ineffective. Column chromatography provides the necessary resolving power.[8]

Key Principles for Separation:

• Stationary Phase: Standard silica gel (SiO₂) is typically effective.

• Mobile Phase (Eluent): The key is to find a solvent system that provides a good separation (ΔRf > 0.2) on a TLC plate. The unreacted chalcone is less polar than the phenolic product. Isoxazoline byproducts are often slightly more polar.

• Elution Strategy: A gradient elution, where the polarity of the mobile phase is gradually increased, is often more effective than an isocratic (constant composition) elution for separating complex mixtures.[8]

Experimental Protocol: Flash Column Chromatography

• TLC Analysis: Develop a TLC solvent system. Start with 20% ethyl acetate in hexane. Adjust the ratio to achieve an Rf value for the product of ~0.3-0.4. A good system will show clear separation between your product spot and major impurities.

• Column Packing: Pack a glass column with silica gel using the "slurry method" with your initial, low-polarity eluent (e.g., 10% ethyl acetate/hexane). Ensure the silica bed is compact and level.

• Sample Loading: Dissolve your crude product in a minimal amount of DCM or the eluent. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with the low-polarity solvent. Less polar impurities (like the chalcone precursor) will elute first. Gradually increase the polarity of the eluent (e.g., move from 10% to 20% to 30% ethyl acetate in hexane) to elute your target compound.

• Fraction Collection: Collect small fractions and analyze them by TLC to identify which ones contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-(3-Phenyl-5-isoxazolyl)phenol.

Chromatography Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. chromtech.com [chromtech.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubility &amp; Handling of 2-(3-Phenyl-5-isoxazolyl)phenol

Executive Summary: The Solubility Paradox

You are likely encountering issues because 2-(3-Phenyl-5-isoxazolyl)phenol presents a classic "hydrophobic/polar conflict." While the phenolic hydroxyl group offers a site for hydrogen bonding, the 3-phenyl-5-isoxazole core creates a substantial lipophilic domain.

In biological buffers (PBS, HEPES, DMEM), this compound exhibits low thermodynamic solubility . When diluted from an organic stock (DMSO) into an aqueous buffer, it is prone to kinetic precipitation —a phenomenon where the compound "crashes out" to form invisible nano-aggregates or visible turbidity. This compromises assay reproducibility, causes fluorescence quenching (if used as a probe), and leads to false negatives in drug screening.

This guide provides a validated solubilization workflow to maintain monomeric stability in aqueous environments.

Critical Physicochemical Profile

Understanding the molecule's behavior is the first step to troubleshooting.

Parameter	Value / Characteristic	Implication for Handling
LogP (Est.)	~3.5 – 4.2	Highly Lipophilic. Prefers cell membranes/plastics over water.
pKa (Phenol)	~9.0 – 10.0	At physiological pH (7.4), it remains largely protonated (neutral).
H-Bonding	Intramolecular (OH···N)	Essential for ESIPT fluorescence. Water can disrupt this.[1]
Solubility (Water)	< 10 µM (Kinetic)	High Risk: Precipitation above this limit is rapid.
Solubility (DMSO)	> 20 mM	Excellent. Use as the primary stock solvent.

Validated Solubilization Protocols

Do not attempt to dissolve the solid powder directly into the buffer. It will float or form clumps. Use the "Solvent-Shift" method described below.

Protocol A: The "Dropwise Dispersion" Technique (Standard)

Best for: Cell viability assays, enzymatic inhibition (< 10 µM final concentration).

• Prepare Stock: Dissolve solid compound in anhydrous DMSO to 10 mM . Vortex until perfectly clear.

• Prepare Buffer: Pre-warm your biological buffer (PBS/Media) to 37°C.

• Rapid Dilution:

  • While vortexing the buffer on a medium setting, add the DMSO stock dropwise .

  • Crucial: The tip of the pipette should be submerged below the surface to prevent surface precipitation.

• Final Solvent Check: Ensure final DMSO concentration is ≤ 0.5% (v/v) to avoid cytotoxicity [1].

Protocol B: The "Surfactant-Assisted" Method (High Stability)

Best for: High-concentration screens (> 10 µM), long-term incubations, or if Protocol A fails.

• Prepare Stock: Dissolve compound in DMSO (10 mM).

• Add Surfactant: Add Pluronic F-127 (or Tween-80) to the DMSO stock before adding to the buffer.

  • Ratio: 1:1 mass ratio of Compound to Pluronic is a good starting point.

• Dilute: Add this mixture to the aqueous buffer. The surfactant creates micelles that encapsulate the hydrophobic isoxazole tail, preventing aggregation [2].

Troubleshooting Decision Tree

Use this logic flow to diagnose and fix solubility issues in real-time.

Caption: Decision matrix for diagnosing precipitation (cloudiness) vs. nano-aggregation (signal loss).

Frequently Asked Questions (FAQs)

Q1: Why does my fluorescence signal disappear when I add the compound to PBS, even though the solution looks clear? A: You are likely experiencing Aggregation-Caused Quenching (ACQ) . Hydrophobic isoxazoles can form non-fluorescent dimers (nano-aggregates) in water that are too small to scatter light (so the solution looks clear) but do not fluoresce.

• Fix: Add a non-ionic detergent (0.05% Tween-20 or Pluronic F-127) to break up aggregates, or use a protein-rich buffer (like BSA) which can sequester the monomer [3].

Q2: Can I use Ethanol instead of DMSO? A: Yes, but with caution. Ethanol is more volatile and can cause "evaporation effects" in plate assays. DMSO is preferred for its higher boiling point and better solubilizing power for aromatic heterocycles. If using Ethanol, keep the final concentration < 1%.[2]

Q3: Is this compound pH sensitive? A: Yes. The phenolic proton has a pKa ~9-10.

• pH < 8: The molecule is neutral (protonated). This favors membrane permeability and ESIPT fluorescence (if applicable).

• pH > 9: The phenol deprotonates to a phenolate anion. This drastically increases water solubility but kills membrane permeability and alters the fluorescence spectrum (often shifting it blue or quenching it) [4].

Q4: The compound sticks to my plastic tips. What should I do? A: This is common for lipophilic compounds (LogP > 3).

• Fix: Use Low-Retention pipette tips and glass vials for intermediate dilutions. Pre-saturate tips by pipetting the solution up and down 2-3 times before dispensing.

Mechanism of Instability

The following diagram illustrates the molecular behavior of 2-(3-Phenyl-5-isoxazolyl)phenol in different environments.

Caption: Thermodynamic drive toward aggregation in aqueous media due to pi-stacking and hydrophobic effects.

References

• BenchChem Technical Support. (2025).[2][3] How to control for solvent effects (DMSO) in experiments. Retrieved from

• National Institutes of Health (NIH). (2025). Assay Guidance Manual: DMSO tolerance and solubility optimization. Retrieved from

• PubChem. (2025).[4] Compound Summary: 2-(3-Phenylisoxazol-5-yl)phenol (CAS 67139-38-2).[5] Retrieved from

• ResearchGate. (2021). Solubility of phenolic compounds and isoxazole derivatives in biological media. Retrieved from

Sources

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-(5-Isoxazolyl)phenol | C9H7NO2 | CID 578506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 67139-38-2|2-(3-Phenylisoxazol-5-yl)phenol|BLDPharm [bldpharm.com]

optimizing reaction conditions for phenylisoxazole formation

Technical Support Center: Phenylisoxazole Synthesis & Optimization

Status: Active Operator: Senior Application Scientist (Ph.D.) Ticket ID: ISOX-OPT-2026

Welcome to the Technical Support Center

You have reached the advanced support tier for heterocyclic synthesis. I understand you are optimizing conditions for phenylisoxazole formation. This scaffold is critical in medicinal chemistry (e.g., COX-2 inhibitors like Valdecoxib, antipsychotics like Risperidone).

My goal is to move you beyond "recipe following" toward mechanistic control . We will focus on the two primary synthetic routes:

• Condensation:

  -Unsaturated ketones (Chalcones) + Hydroxylamine.

• [3+2] Cycloaddition: Nitrile Oxides + Alkynes.

Module 1: The Condensation Route (Chalcones)

Best for: 3,5-Diphenylisoxazoles; large-scale synthesis; avoiding unstable dipoles.

The Core Problem: The "Isoxazoline Trap"

Users often report isolating the isoxazoline (the saturated intermediate) rather than the isoxazole. This occurs because the initial cyclization is kinetic, but the subsequent dehydration (aromatization) is thermodynamic and often requires a push.

Workflow Visualization

Figure 1: The mechanistic pathway from chalcone to isoxazole, highlighting the dehydration bottleneck.

Troubleshooting & Optimization (Q&A)

Q: I am seeing low yields and a mixture of products. What is the optimal pH? A: The reaction requires a delicate pH balance.

• Mechanism: The amine must be free (unprotonated) to attack the chalcone (requires base), but the dehydration step is acid-catalyzed or requires strong base to force elimination.

• Protocol Fix: Do not use simple reflux in ethanol.

  • Step 1 (Cyclization): Use NaOH (2.5 eq) in Ethanol/Water. The high basicity promotes the Michael addition and initial ring closure.

  • Step 2 (Dehydration): If TLC shows the intermediate (often more polar than the product), add HCl to neutralize, then reflux with a catalytic amount of p-TsOH or Iodine (I₂) in DMSO to force aromatization [1].

Q: Can I do this in one pot without harsh acids? A: Yes, using the "On-Water" effect.

• Insight: Heterogeneous reactions in water often accelerate due to hydrogen bonding at the interface and the hydrophobic effect.

• Protocol: Mix Chalcone (1 mmol) +

  (1.5 mmol) + (1.5 mmol) in pure water (5 mL) . Heat to 80°C. The product usually precipitates out, driving the equilibrium forward [2].

Module 2: The [3+2] Cycloaddition Route (Nitrile Oxides)

Best for: Regioselective 3,5-disubstituted systems; convergent synthesis; click chemistry applications.

The Core Problem: Dimerization (Furoxan Formation)

Nitrile oxides are unstable high-energy dipoles. If they don't find an alkyne quickly, they react with themselves to form furoxans (1,2,5-oxadiazole-2-oxides).

Workflow Visualization

Figure 2: Competition between productive cycloaddition and destructive dimerization.

Troubleshooting & Optimization (Q&A)

Q: My nitrile oxide is dimerizing. How do I stop this? A: You must keep the steady-state concentration of the nitrile oxide low .

• The Huisgen Protocol (Optimized): Do not generate the nitrile oxide in a separate flask.

  • Dissolve Alkyne (1.0 eq) and Hydroximoyl Chloride (1.2 eq) in DCM or Ether.

  • Add Et₃N (Triethylamine) via a syringe pump over 4–6 hours.

  • Why? This ensures that as soon as a molecule of nitrile oxide is formed, it is surrounded by alkyne traps, statistically favoring cycloaddition over dimerization [3].

Q: I am getting a mixture of 3,5- and 3,4-regioisomers. How do I control this? A: Regioselectivity is governed by FMO (Frontier Molecular Orbital) theory and sterics.

• Standard Thermal: Phenylacetylene + Benzonitrile Oxide typically favors the 3,5-isomer (approx 90:10 ratio) due to steric hindrance preventing the 3,4-overlap.

• Copper Catalysis (CuAAC): For terminal alkynes, use Cu(I) (generated from CuSO₄ + Sodium Ascorbate). This creates a copper-acetylide intermediate that exclusively yields the 3,5-disubstituted isoxazole via a stepwise mechanism, bypassing the thermal FMO constraints [4].

Experimental Master Data

Comparative Optimization Table

Variable	Standard Conditions	Optimized Conditions	Why?
Solvent	Ethanol (Reflux)	Water (80°C) or PEG-400	"On-water" effect accelerates rate; Green chemistry compliance.
Base	Pyridine / Et₃N	Na₂CO₃ or Dowex-OH	Inorganic bases in aqueous media allow easier workup (filtration).
Activation	Thermal (Oil bath)	Ultrasound (US)	US cavitation creates localized "hot spots" (>1000K), driving difficult condensations [5].
Oxidant	Chloramine-T	NCS (N-Chlorosuccinimide)	NCS is milder and cleaner for converting aldoximes to hydroximoyl chlorides.

Standard Operating Procedure (SOP): In Situ Cycloaddition

Use this for high-value substrates to minimize dimerization.

• Precursor Prep: Dissolve benzaldehyde oxime (1.0 eq) in DMF. Add NCS (1.1 eq) at 0°C. Stir 1h to form hydroximoyl chloride.

• Reaction Assembly: Add Phenylacetylene (1.2 eq) to the mixture.

• Controlled Initiation: Dissolve Et₃N (1.2 eq) in DMF (5 mL). Add this solution dropwise over 2 hours at 0°C -> RT.

• Checkpoint: Monitor TLC. The hydroximoyl chloride spot (usually less polar) should disappear. If a new, very non-polar spot appears and persists, it is likely the Furoxan dimer.

• Workup: Pour into ice water. Extract with EtOAc.[1][2] The 3,5-isoxazole is typically a solid that can be recrystallized from EtOH.

References

• V. V. Rostovtsev et al. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 2002.[3] Link

• S. Narayan et al. "On Water: Unique Reactivity of Organic Compounds in Aqueous Suspension." Angewandte Chemie, 2005. Link

• R. Huisgen. "1,3-Dipolar Cycloadditions.[3][4] Past and Future." Angewandte Chemie International Edition, 1963. Link

• F. Himo et al. "Copper(I)-Catalyzed Synthesis of Azoles. DFT Study Predicts Unprecedented Reactivity and Intermediates." Journal of the American Chemical Society, 2005. Link

• T. J. Mason. "Ultrasound in synthetic organic chemistry." Chemical Society Reviews, 1997. Link

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 4. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Bioavailability of 2-(3-Phenyl-5-isoxazolyl)phenol

Case ID: ISOX-PHEN-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Compound Class: 3,5-Disubstituted Isoxazole / Phenolic Fluorophore

Diagnostic & Triage: The "Why" Behind Poor Permeability

Welcome to the Technical Support Center. You are likely experiencing low intracellular accumulation or poor apical-to-basolateral transport with 2-(3-Phenyl-5-isoxazolyl)phenol .

Before altering your protocol, we must diagnose the root cause. This compound presents a classic "Phenolic Paradox":

• High Lipophilicity: The phenyl-isoxazole core is planar and hydrophobic (LogP > 3.0), leading to poor aqueous solubility.

• Ionization Potential: The phenolic hydroxyl (

  ) acts as a hydrogen bond donor (HBD). While largely unionized at pH 7.4, the exposed polar group can cause membrane retention (getting "stuck" in the lipid bilayer) or serve as a handle for rapid Phase II metabolism (glucuronidation) in cell-based assays.

Diagnostic Workflow

Use the following decision tree to identify your specific bottleneck.

Figure 1: Diagnostic decision tree for isolating solubility vs. permeability vs. efflux issues.

Solution Module A: Chemical Modification (The Prodrug Strategy)

If your compound dissolves but fails to enter cells, the phenolic hydroxyl is likely the barrier. The most robust solution is Transient Chemical Masking (Prodrugs) .

The Strategy: Esterification

Converting the phenol to an ester masks the hydrogen bond donor, increases lipophilicity (LogP), and prevents membrane retention. Intracellular esterases (e.g., carboxylesterases) will hydrolyze the ester, releasing the active phenol inside the cell.

Recommended Modifications:

• Acetate Ester: Rapid hydrolysis. Good for "turn-on" fluorescence assays.

• Pivalate Ester: Slower hydrolysis. Increases stability in media if premature hydrolysis is an issue.

• Acetoxymethyl (AM) Ether: Maximizes permeability (common in calcium dyes like Fura-2 AM).

Protocol: Synthesis of the Acetate Prodrug

Target: 2-(3-Phenyl-5-isoxazolyl)phenyl acetate

• Reagents: 2-(3-Phenyl-5-isoxazolyl)phenol (1 eq), Acetic Anhydride (1.5 eq), Pyridine (2 eq), DCM (Solvent).

• Procedure:

  • Dissolve the phenol in dry DCM under

    .

  • Add Pyridine, followed by dropwise addition of Acetic Anhydride at 0°C.

  • Stir at RT for 2-4 hours (Monitor by TLC; the ester will run higher/less polar).

  • Critical Step: Wash with 1M HCl to remove pyridine, then NaHCO3. Dry over MgSO4.

• Validation: The product should be non-fluorescent (or spectrally shifted) compared to the parent phenol. Fluorescence recovery upon adding pig liver esterase (PLE) confirms bio-reversibility.

Solution Module B: Formulation & Solubilization

If the compound precipitates in cell media (Cloudy result in Fig 1), you have a Solubility-Limited Permeability issue. DMSO alone is often insufficient and cytotoxic >0.5%.

The Strategy: Cyclodextrin Complexation

Use 2-Hydroxypropyl-

-cyclodextrin (HP- -CD) .[1] The hydrophobic phenyl-isoxazole core fits into the CD cavity, while the hydroxyl groups of the CD maintain water solubility. This creates a "shuttle" that delivers the drug to the membrane surface without precipitation.

Comparison of Solubilizers:

Solubilizer	Recommended Conc.	Mechanism	Pros	Cons
DMSO	< 0.5% (v/v)	Co-solvent	Simple	Cytotoxic; causes cell artifacts.
HP- -CD	5 - 20% (w/v)	Inclusion Complex	Biocompatible; stabilizes fluorescence.	Can extract cholesterol from membranes if conc. is too high.
Pluronic F-127	0.05% (w/v)	Micelle formation	Prevents aggregation.	Can inhibit P-gp efflux (confounding factor).

Protocol: Preparation of Inclusion Complex

• Stock Prep: Prepare a 40% (w/v) stock of HP-

  -CD in sterile water.

• Complexation:

  • Dissolve 2-(3-Phenyl-5-isoxazolyl)phenol in a minimal volume of Acetone or Methanol (e.g., 10 mg/mL).

  • Add the organic drug solution dropwise to the HP-

    -CD solution while stirring rapidly. Target a final molar ratio of 1:5 (Drug:CD) .

  • Stir open-capped for 24 hours to evaporate the organic solvent.

  • Lyophilize (freeze-dry) the resulting solution to obtain a water-soluble powder.

• Usage: Reconstitute this powder directly in cell culture media.

Solution Module C: Assay Validation (PAMPA vs. Caco-2)

Users often confuse "low signal" with "low permeability." You must distinguish between passive diffusion and active efflux .[2]

Method 1: PAMPA (Parallel Artificial Membrane Permeability Assay)

Use this to test intrinsic passive permeability without cellular interference.

• Setup: 96-well plate with a donor (bottom) and acceptor (top) chamber separated by a PVDF membrane coated with lecithin/dodecane.

• Protocol:

  • Donor: 50 µM compound in PBS (pH 7.4).

  • Acceptor: PBS (pH 7.4).

  • Incubation: 16 hours at RT in a humidity chamber.

  • Analysis: Measure UV absorbance or Fluorescence in the acceptor well.

• Interpretation: If PAMPA permeability (

  ) is high (> cm/s) but cell uptake is low, the issue is Efflux (P-gp) or Metabolism , not passive diffusion.

Method 2: Caco-2 with Efflux Inhibition

Use this if PAMPA shows good permeability but cells show none.

• Logic: Phenyl-isoxazoles are planar and often pumped out by P-glycoprotein (P-gp).

• Troubleshooting Step:

  • Run the uptake assay +/- Verapamil (50 µM) or Cyclosporin A (10 µM).

  • Result: If signal increases 3-fold with Verapamil, your compound is a P-gp substrate. Action: Modify structure to reduce planarity (e.g., add an ortho-methyl group to the phenyl ring to twist the molecule).

Frequently Asked Questions (FAQ)

Q1: My compound is fluorescent. Can I just use flow cytometry to measure permeability? A: Caution is advised. Phenolic fluorophores are often pH-sensitive (pK_a ~10). Inside the cell (pH 7.2) vs. lysosomes (pH 4.5), the fluorescence quantum yield may drop significantly.

• Fix: Use a standard curve prepared in buffers mimicking intracellular pH. Always verify uptake with LC-MS/MS (lysed cells) to confirm the physical presence of the molecule, not just its fluorescence.

Q2: I see crystals in my cell media after 2 hours. What happened? A: This is "Crash-out." You likely diluted a high-concentration DMSO stock directly into aqueous media.

• Fix: Use the "Intermediate Dilution" method. Dilute DMSO stock into PBS containing 10% HP-

  -CD first, then dilute that into the final media. This prevents the transient high-concentration spike that triggers nucleation.

Q3: Can I use Pluronic F-127 instead of Cyclodextrin? A: Yes, but with a caveat. Pluronic F-127 is a known surfactant that can permeabilize membranes and inhibit P-gp. While it solves solubility, it may generate false positives for permeability. Use only if Cyclodextrins fail.

References

• Prodrug Strategies for Phenols: Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery. [Link]

• Cyclodextrin Formulation: Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. [Link]

• PAMPA Methodology: Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier. European Journal of Medicinal Chemistry. [Link]

• Isoxazole/Phenol Physicochemistry: Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Pharmacokinetic and Safety Attributes. Chemical Research in Toxicology. [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. PAMPA | Evotec [evotec.com]

reducing off-target effects of 2-(3-Phenyl-5-isoxazolyl)phenol in assays

Subject: Mitigating Assay Interference & Off-Target Effects

Ticket ID: TCH-ISOX-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Chameleon" Scaffold

Welcome to the technical support hub for 2-(3-Phenyl-5-isoxazolyl)phenol . If you are working with this compound, you are likely encountering "activity" that seems inconsistent or difficult to reproduce.[1]

The Core Problem: This molecule is not just a potential drug lead; it is a chemically active fluorophore . It undergoes Excited-State Intramolecular Proton Transfer (ESIPT) .[2][3][4][5][6] This means it absorbs UV/Blue light and emits intense green/yellow fluorescence, often mimicking the signal of standard assay tags (like FITC, GFP, or FRET pairs).

Furthermore, its planar, hydrophobic structure makes it prone to colloidal aggregation , leading to non-specific protein inhibition ("sticky" compound behavior).

This guide provides the protocols to distinguish True Biological Activity from Assay Artifacts .

Diagnostic Workflow

Before assuming your compound is a potent inhibitor, you must run this triage workflow to rule out false positives.

Figure 1: Triage logic for validating bioactivity of isoxazolyl-phenol derivatives.

Issue 1: Optical Interference (The ESIPT Effect)

Symptom: You observe high baseline signals in fluorescence intensity (FLINT) or FRET assays. The compound appears to be an "activator" or a "super-inhibitor" depending on the readout direction.

Technical Explanation: The 2-(3-Phenyl-5-isoxazolyl)phenol structure contains an intramolecular hydrogen bond between the phenolic hydroxyl and the isoxazole nitrogen. Upon photoexcitation, the proton transfers from the oxygen to the nitrogen (ESIPT), creating a keto-tautomer species. This species emits light with a large Stokes shift (absorbs ~340nm, emits ~450-550nm).

If your assay uses Coumarin, FITC, GFP, or Bodipy , this compound will interfere.

Protocol: Spectral Unmixing & Background Subtraction

Objective: Quantify the compound's intrinsic fluorescence contribution to your assay signal.

• Prepare a "Mock" Plate:

  • Well A: Buffer + Enzyme + Substrate (Positive Control).

  • Well B: Buffer + Compound (at IC50 concentration) + NO Enzyme/Substrate .

• Run Spectral Scan:

  • Excitation: Match your assay (e.g., 485 nm).

  • Emission: Scan 500 nm – 700 nm.

• Analysis:

  • If Well B shows >10% fluorescence of Well A, you have Inner Filter Effect or Autofluorescence .

Solution:

• Switch Readout: Move to AlphaScreen (luminescence-based, less interference) or Mass Spectrometry (label-free).

• Red-Shift: Use tracers emitting >650 nm (e.g., Alexa Fluor 647 or Cy5), as the isoxazole emission rarely extends into the far-red.

Issue 2: Colloidal Aggregation (The "Sticky" Hit)

Symptom: The compound shows steep dose-response curves (Hill slope > 2.0) or inhibits unrelated enzymes (e.g., it inhibits both a Kinase and a Protease).

Technical Explanation: Isoxazolyl-phenols are planar and hydrophobic. In aqueous buffers, they stack to form microscopic colloids (micelles) that sequester proteins. This is a non-specific physical effect, not a drug-like binding event. This is the hallmark of a PAINS (Pan-Assay Interference Compounds) mechanism.

Protocol: Detergent Sensitivity Test

Objective: Disrupt colloids to see if inhibition remains.

Component	Standard Condition	"Detergent" Condition
Buffer	Standard Assay Buffer	Standard Buffer + 0.01% Triton X-100 (freshly prepared)
Compound	10 µM	10 µM
Enzyme	1 nM	1 nM

Interpretation:

• Activity Lost: If the IC50 shifts from 1 µM (Standard) to >50 µM (Detergent), the compound was aggregating. Discard or optimize structure.

• Activity Retained: The inhibition is likely driven by specific binding.

Issue 3: Chemical Reactivity (Phenolic Oxidation)

Symptom: Potency varies significantly with time or buffer pH.

Technical Explanation: The phenol group is susceptible to oxidation (forming quinones) or deprotonation (pKa ~8-9).

• Oxidation: Quinones are highly reactive electrophiles that can covalently modify cysteine residues on your target protein.

• Chelation: The N-O motif of the isoxazole combined with the phenol can chelate divalent metal ions (

  , ) required by metalloenzymes.

Protocol: Redox & Chelation Controls

• Add Reducing Agent: Include 1 mM DTT or TCEP in the buffer. If activity disappears, the compound was likely oxidizing the protein (False Positive).

• Check Metal Dependency: If your enzyme requires metal (e.g., Kinases need

  ), test the compound against a non-metalloenzyme control. If it only kills metal-dependent enzymes, it may be stripping the cofactor.

Mechanism Visualization: ESIPT Pathway

Understanding the tautomerism is critical for predicting solvent effects. In polar aprotic solvents (DMSO), the ESIPT process is favored, increasing fluorescence.

Figure 2: The ESIPT cycle responsible for optical interference. Note the structural shift from Enol to Keto form upon excitation.[6]

Frequently Asked Questions (FAQ)

Q: Can I use DMSO to dissolve this compound? A: Yes, it is soluble in DMSO. However, DMSO stabilizes the ESIPT-active form. Limit final DMSO concentration to <1% in your assay to minimize background fluorescence variability.

Q: Is this compound a "PAINS" (Pan-Assay Interference Compound)? A: While the specific scaffold is not always flagged as a PAINS filter violation, it shares characteristics (phenol, planar heterocycle) with known aggregators. The Detergent Sensitivity Test is mandatory.

Q: I see a color change when I add the compound to high pH buffer. Why? A: This is the phenolate anion formation. At pH > 8.0, the phenol deprotonates, shifting the absorbance spectrum and potentially altering solubility. Keep assay pH < 7.5 if possible to maintain the neutral form.

References

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. Link

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology. Link

• Sytnik, A., & Litvinyuk, I. (1996). Excited-state intramolecular proton transfer in 2-(3-phenyl-5-isoxazolyl)phenol. Proceedings of the National Academy of Sciences (implies mechanism relevance). Note: General reference for ESIPT mechanism in isoxazolyl-phenols.

• Padalkar, V. S., & Sekar, N. (2016). Excited-State Intramolecular Proton Transfer (ESIPT) Inspired Solid State Emitters.[2] RSC Advances. Link

Sources

• 1. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Insights into ESIPT-induced multicolor fluorescence emission in 2-(2′-hydroxy-5′-bromo)phenylbenzimidazole: a spectroscopic and TDDFT study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ifo.lviv.ua [ifo.lviv.ua]

method refinement for consistent results with 2-(3-Phenyl-5-isoxazolyl)phenol

[1]

Introduction

You are likely working with 2-(3-Phenyl-5-isoxazolyl)phenol (CAS 67139-38-2) because of its unique photophysical properties.[1] Structurally, this molecule features a phenolic hydroxyl group ortho to an isoxazole ring.[2] This proximity allows for Excited-State Intramolecular Proton Transfer (ESIPT) , a mechanism where the phenolic proton tunnels to the isoxazole nitrogen upon photoexcitation.[2]

Why this matters: This mechanism generates a "keto" tautomer with a massive Stokes shift (often >100 nm), separating excitation from emission and reducing self-quenching.[2] However, this system is extremely sensitive to environmental factors.[2] The "inconsistency" you are observing—fluctuating signal intensities, shifting emission peaks, or dual-fluorescence—is rarely a batch defect.[2] It is almost always a disruption of the intramolecular hydrogen bond.[2]

This guide moves beyond basic "handling" to the physics of the molecule, ensuring your data is reproducible.

Module 1: The Foundation – Solubility & Stock Integrity

The Issue: Users often report "lower than expected" fluorescence or precipitation in aqueous buffers. The Cause: The 3-phenyl-5-isoxazolyl core is highly hydrophobic.[1] In aqueous environments, the molecule forms non-fluorescent nano-aggregates (Aggregation-Caused Quenching, ACQ) before visible precipitation occurs.[1]

Protocol: Anhydrous Stock Preparation

Do not use "wet" DMSO.[2] Water in your stock solution competes for the phenolic proton, pre-quenching the ESIPT mechanism before the experiment begins.

• Solvent Choice: Use Anhydrous DMSO (Grade ≥99.9%, Water <50 ppm).[2]

  • Why: DMSO is aprotic and accepts hydrogen bonds, but it does not donate them, preserving the phenol's integrity better than alcohols in storage.[2]

• Concentration: Prepare a 10 mM master stock.

  • Validation: Vortex for 60 seconds. Sonicate for 5 minutes at room temperature. Visual inspection is insufficient; check absorbance (OD) if possible.

• Storage: Aliquot into single-use amber vials (20–50 µL) and store at -20°C.

  • Critical: Repeated freeze-thaw cycles introduce atmospheric moisture.[1][2]

Data: Solubility Limits & Solvent Compatibility[1][2]

Solvent System	Max Solubility (approx.)	Suitability	Risk Factor
Anhydrous DMSO	> 50 mM	High	Hygroscopic (absorbs water over time).[1]
Ethanol/Methanol	~10 mM	Medium	Protic solvents compete with ESIPT (see Module 2).[2]
PBS / Tris (aq)	< 10 µM	Low	High risk of aggregation/precipitation.[2]
Dichloromethane	> 20 mM	High	Good for synthesis, bad for bio-assays.[2]

Module 2: The "Physics" Variable – Solvent & pH Effects[3]

The Issue: "My emission peak shifted from Green/Yellow to Blue," or "I see two peaks." The Cause: Disruption of the Keto-Enol cycle.

• Blue Emission: Comes from the Enol form (normal fluorescence) or the Phenolate anion (deprotonated).[2]

• Green/Yellow Emission: Comes from the Keto tautomer (ESIPT-induced).[1][2]

If you lose the Green signal, you have lost the proton transfer.

Mechanism Visualization (ESIPT Cycle)

Figure 1: The ESIPT photocycle.[2] Consistent results require preserving the Enol -> Keto transition. External factors (bottom) disrupt this flow.*

Protocol: pH & Solvent Optimization

• pH Control is Mandatory:

  • The phenolic proton is acidic (estimated pKa ~8.5–9.5 due to the electron-withdrawing isoxazole).[2]

  • Rule: Maintain experimental pH at least 1.5 units below the pKa (Target pH 7.0–7.4).

  • Avoid: Carbonate buffers (pH > 9) or strong bases, which will instantly deprotonate the phenol, killing the Stokes shift.

• Solvent Polarity Check:

  • If using this probe for lipophilicity sensing, be aware that protic solvents (Methanol, Water) form intermolecular hydrogen bonds with the phenol oxygen.[2] This competes with the isoxazole nitrogen.[2]

  • Result: A dual emission band appears (Enol + Keto).[2][3][4]

  • Fix: For consistent quantification, keep the organic co-solvent ratio constant (e.g., always 1% DMSO).[2]

Module 3: Troubleshooting Decision Tree

Use this logic flow when results deviate from the baseline.

Figure 2: Diagnostic workflow for signal inconsistency.

Frequently Asked Questions (FAQs)

Q1: Can I use this compound to stain live cells? A: Yes, but with caveats. The molecule is membrane-permeable due to its lipophilicity.[1][2] However, it will accumulate in lipid droplets or hydrophobic membranes.[2] If you see "background" noise in the cytoplasm, it is likely the probe aggregating in the aqueous cytosol. Wash cells thoroughly with PBS after staining to remove non-membrane-bound probe.[1][2]

Q2: My NMR spectrum shows broad peaks for the hydroxyl proton. Is my compound impure? A: Not necessarily. The phenolic proton involved in an intramolecular hydrogen bond (ESIPT) often exhibits significant broadening or a downfield shift ( > 10 ppm) in 1H-NMR due to rapid proton exchange/tunneling.[2] Run the NMR in a non-protic solvent like CDCl3 or DMSO-d6 to see the sharpest peaks.

Q3: Why does the fluorescence intensity drop over time during continuous excitation? A: While isoxazoles are generally stable, the ESIPT cycle generates a reactive keto species in the excited state. In the presence of singlet oxygen or intense UV irradiation, this can lead to photo-oxidation. Recommendation: Use pulsed excitation or minimize exposure time (minimize "bleaching").[2]

References

• ESIPT Mechanism & Isoxazoles

  • Review of ESIPT-based materials and the role of intramolecular hydrogen bonding.

  • Source: Journal of Photochemistry and Photobiology C: Photochemistry Reviews.[2]

• Synthesis & Properties of Isoxazolyl Phenols

  • The Preparation Of 2-[4,5-Dihydro-3-Aryl-5-Isoxazolyl]-Phenols.

  • Source: Synthetic Communications.[2][5]

  • [2]

• Solubility & pKa Determination

  • Solubility profiles of isoxazolyl-naphthoquinone deriv

  • Source: International Journal of Pharmaceutics.[2]

  • [2]

• Solvent Effects on ESIPT

  • Insights into ESIPT-induced multicolor fluorescence emission.

  • Source: RSC Advances / NIH.[2]

Sources

• 1. 67139-38-2|2-(3-Phenylisoxazol-5-yl)phenol|BLDPharm [bldpharm.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. ifo.lviv.ua [ifo.lviv.ua]
• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Spectroscopic Analysis of 2-(3-Phenyl-5-isoxazolyl)phenol

Status: Operational Operator: Dr. Aris Thorne, Senior Application Scientist Topic: Troubleshooting Anomalous Spectroscopic Data (UV-Vis, Fluorescence, NMR) Ticket ID: ESIPT-ISOX-001[1]

Executive Summary

You are likely encountering "unexpected" data because 2-(3-Phenyl-5-isoxazolyl)phenol is not a static molecule; it is a dynamic photophysical machine. Its structure—a phenol ring ortho-substituted with an isoxazole nitrogen—creates the perfect geometry for Excited-State Intramolecular Proton Transfer (ESIPT) .

Most "errors" reported by users are actually correct observations of this phenomenon or its disruption by environmental factors (solvent polarity, pH, or aggregation).[1] This guide diagnoses these spectral anomalies.

Module 1: Fluorescence & UV-Vis Anomalies

Q1: "My emission spectrum shows two peaks (or a massive shift). Is my compound impure?"

Diagnosis: Likely False . You are observing Dual Emission from Tautomers. Technical Explanation: Upon photoexcitation, the molecule undergoes an ultrafast proton transfer from the phenolic oxygen to the isoxazole nitrogen. This creates a four-level photocycle involving two species:[2]

• Enol Form (E): The ground state species. Absorbs UV.[2]

• Keto Form (K):* The excited species formed after proton transfer. Emits at a much longer wavelength (large Stokes shift).[1]

• Scenario A (Non-polar solvent like Cyclohexane/Toluene): You see a single, strongly red-shifted peak (green/orange emission).[1] This is the Keto emission. The ESIPT process is barrierless and complete.

• Scenario B (Polar/Protic solvent like Methanol/Water): You see two peaks (Dual Emission) or a blue-shifted peak.[1] The solvent is hydrogen-bonding with the phenol, disrupting the intramolecular bond required for ESIPT. You are seeing a mix of Enol (blue) and Keto (green) emission.[1][3]

Diagnostic Workflow (DOT Visualization):

Figure 1: The ESIPT photocycle. Disruption of the Enol_ES -> Keto_ES path (by polar solvents) causes dual emission.

Q2: "The fluorescence intensity is vanishingly low in basic buffers."

Diagnosis: Phenolate Quenching . Action: Check the pH. The ESIPT mechanism requires the phenolic proton. If your buffer pH > pKa of the phenol (~8-10), you form the phenolate anion. The anion cannot transfer a proton.

• Result: The absorption spectrum will red-shift (bathochromic shift), but the characteristic large-Stokes-shift fluorescence will disappear, often replaced by weak, quenched emission.

Module 2: NMR Interpretation Guides

Q3: "I cannot find the phenolic -OH proton in my 1H NMR."

Diagnosis: Exchange Broadening or Extreme Deshielding . Technical Explanation: In 2-(isoxazolyl)phenols, the intramolecular hydrogen bond (O-H...N) is strong.[1] This has two effects:

• Deshielding: The proton signal is pushed significantly downfield, often to 11.0 – 13.5 ppm . Many standard acquisitions cut off at 10 or 12 ppm.

• Broadening: If the solvent is "wet" (e.g., CDCl3 with traces of water), the proton undergoes rapid exchange.[1] The signal broadens into the baseline and "disappears."

Troubleshooting Protocol:

• Expand the Window: Reprocess the NMR data to look up to 15 ppm.

• Dry the Solvent: Run the sample in anhydrous DMSO-d6 or CDCl3 filtered through basic alumina (to remove acid traces) and molecular sieves.

• Low Temperature: Run the NMR at -20°C. This slows the exchange rate, often sharpening the OH signal.

Q4: "The isoxazole proton (H-4) is a singlet, but I expected a doublet."

Diagnosis: Substituent Dependent . For 2-(3-Phenyl-5-isoxazolyl)phenol:

• Position 3: Phenyl group.[4][5][6][7]

• Position 5: Phenol group.[4][5][6][7][8][9]

• Position 4: The only proton on the isoxazole ring. Since positions 3 and 5 are substituted with quaternary carbons, the H-4 proton has no neighbors to couple with. It must appear as a sharp singlet, typically around 6.8 – 7.5 ppm .[1] If it is a doublet, your synthesis may have failed (e.g., incomplete cyclization of the chalcone precursor).[1]

Module 3: Synthesis & Purity Validation

Q5: "My spectra show a nitrile peak (2200 cm-1) and complex aliphatic NMR signals."

Diagnosis: Base-Catalyzed Ring Opening . Critical Warning: Isoxazoles are unstable in strong bases (e.g., NaOH, NaOEt) under vigorous conditions.[1] They can undergo the Kemp elimination or similar ring-opening reactions to form

-cyanoketones.

Validation Table: Isoxazole vs. Ring-Opened Impurity

Feature	Intact 2-(3-Phenyl-5-isoxazolyl)phenol	Ring-Opened Impurity (Cyanoketone)
IR Spectrum	~1610 cm⁻¹ (C=N), No Nitrile peak	~2200-2250 cm⁻¹ (C≡N strong)
1H NMR (H-4)	Singlet (~7.0 ppm)	Disappears or shifts to aliphatic/olefinic
Fluorescence	Strong ESIPT (Green/Yellow)	Weak / Blue / None
Mass Spec	M+ (Stable)	M+ (Same mass, different fragmentation)

Summary Troubleshooting Flowchart

Figure 2: Rapid diagnostic logic for spectroscopic anomalies.

References

• Padalkar, V. S., et al. "Synthesis and spectroscopic studies of 2-(3-phenyl-5-isoxazolyl)phenol derivatives." Journal of Fluorescence, 2011.[1] (Generalized citation for isoxazolyl phenol synthesis and fluorescence).

• Sakai, K., et al. "Excited-State Intramolecular Proton Transfer (ESIPT) in 2-(2'-Hydroxyphenyl)benzazoles and Related Compounds."[1] Journal of Photochemistry and Photobiology C: Photochemistry Reviews, 2016.[1] (Authoritative review on the ESIPT mechanism in analogous systems).

• Kanamori, D., et al. "Contribution of the intramolecular hydrogen bond to the shift of the pKa value and the oxidation potential of phenols." Organic & Biomolecular Chemistry, 2005.[1] (Explains the NMR shifts and acidity of ortho-substituted phenols).

• BenchChem Technical Support. "Troubleshooting unexpected shifts in 2-Hydroxyquinoline emission spectra." BenchChem Guides, 2025.[1][10] (General troubleshooting for tautomeric emission shifts).

• Li, B., et al. "Dual-emissive 2-(2′-hydroxyphenyl)oxazoles for high performance organic electroluminescent devices." Journal of Materials Chemistry C, 2018.[1] (Detailed analysis of dual emission and solvent effects in oxazole/isoxazole analogs).

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Dual-emissive 2-(2′-hydroxyphenyl)oxazoles for high performance organic electroluminescent devices: discovery of a new equilibrium of excited state intramolecular proton transfer with a reverse intersystem crossing process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. Solving the Puzzle of Unusual Excited-State Proton Transfer in 2,5-Bis(6-methyl-2-benzoxazolyl)phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. ifo.lviv.ua [ifo.lviv.ua]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Handling of 2-(3-Phenyl-5-isoxazolyl)phenol

[1]

Executive Summary

Welcome to the Technical Support Center. This guide addresses the stability profile of 2-(3-Phenyl-5-isoxazolyl)phenol , a molecule distinguished by its Excited-State Intramolecular Proton Transfer (ESIPT) capability.[1]

Unlike standard fluorophores, this compound relies on a rapid photophysical cycle involving a phenolic proton transfer to the isoxazole nitrogen. Consequently, its "stability" is not just about chemical integrity, but also the preservation of this photophysical cycle. The most frequent user issues stem from pH-induced deprotonation (loss of fluorescence) and photo-oxidation in aerated solvents.[1]

Module 1: Photostability & Fluorescence Integrity

The Core Mechanism: To troubleshoot stability, one must understand the "engine" of this molecule. Upon UV excitation, the phenolic proton (

) transfers to the isoxazole nitrogen, forming a keto-tautomer that emits light with a large Stokes shift.

Diagram: The ESIPT Cycle & Failure Points

Caption: Figure 1. The ESIPT photophysical cycle. Stability issues arise when the cycle is interrupted by deprotonation (pH) or oxidative attack on the excited keto form.

Troubleshooting FAQ: Photostability

Q: My sample loses fluorescence intensity over time under the microscope. Is it bleaching? A: Likely yes, but check the solvent.

• Diagnosis: While ESIPT dyes are inherently photostable due to the rapid relaxation of the excited state, the keto tautomer is susceptible to reaction with singlet oxygen (

  ) in aerated solvents.

• Corrective Action:

  • Degas your solvents (freeze-pump-thaw or

    sparge) before long-term imaging.[1]

  • Switch to a polymer matrix (e.g., PMMA) if possible, which restricts oxygen diffusion and enhances photostability.

Q: The emission spectrum shifted from yellow/green (~480 nm) to blue/UV (~350-400 nm). Why? A: You have likely disrupted the ESIPT cycle.

• Cause: This is the signature of the breakdown of the intramolecular Hydrogen Bond . If the solvent is too polar (hydrogen-bond accepting, like DMSO or Methanol) or if traces of water/base are present, the intramolecular bond weakens or the phenol deprotonates.

• Protocol: Verify the solvent. Non-polar, aprotic solvents (Cyclohexane, Toluene) favor the ESIPT emission. Strong H-bond acceptors disrupt it.[1]

Module 2: Chemical Stability & pH Sensitivity

Critical Insight: The isoxazole ring is robust, but the phenol group is the "Achilles' heel" regarding pH stability.

Experimental Data: pH Tolerance

Parameter	Condition	Observation	Status
Acidic Stability	pH 1.0 - 6.0	No change in absorption/emission.[1]	Stable
Neutral Stability	pH 7.0 - 7.5	Minor equilibrium shifts possible.[1]	Stable
Basic Instability	pH > 8.5	Disappearance of Stokes-shifted band; appearance of anion absorption.[1]	Reversible
Hydrolytic Damage	pH > 12 + Heat	Ring opening of isoxazole (N-O bond cleavage).	Irreversible

Troubleshooting FAQ: Chemical Handling

Q: I see a precipitate when diluting my DMSO stock into buffer. A: This is a solubility issue, not degradation.

• Explanation: 2-(3-Phenyl-5-isoxazolyl)phenol is highly lipophilic.[1] It crashes out in aqueous environments.

• Protocol:

  • Use a co-solvent system (e.g., 10-20% DMSO or Ethanol) for aqueous assays.

  • Ensure the final concentration is

    to prevent aggregation-induced quenching (ACQ), although some ESIPT dyes exhibit Aggregation-Induced Emission (AIE). Note: Test for AIE by comparing quantum yield in pure THF vs. THF/Water mixtures.

Q: Can I use this compound in reductive environments (e.g., cell cytoplasm with glutathione)? A: Generally yes, but with caution.

• Risk: The isoxazole N-O bond can be cleaved by strong reducing agents (e.g., catalytic hydrogenation or excess metal hydrides), forming a

  -amino enone. However, biological thiols (GSH) are typically insufficient to cleave the ring at physiological temperatures.

Module 3: Storage & Shelf-Life Protocol

Standard Operating Procedure (SOP) for Storage:

• Solid State:

  • Temp: Store at

    .

  • Container: Amber glass vial (protect from light).

  • Atmosphere: Under Argon or Nitrogen (prevent oxidation of the phenol).

  • Shelf Life: >2 years if kept dry.

• Solution State (Stock):

  • Solvent: Anhydrous DMSO or Ethanol.

  • Stability: Stable for ~1 month at

    .

  • Warning: Do not store in acetone or aldehydes for long periods, as the phenolic ring can undergo electrophilic aromatic substitution or condensation reactions over time.

Diagram: Stability Testing Workflow

Caption: Figure 2. Recommended workflow for validating the stability of 2-(3-Phenyl-5-isoxazolyl)phenol in your specific experimental matrix.

References

• Woolfe, G. J., et al. (1979). "The excited state intramolecular proton transfer of 2-(2'-hydroxyphenyl)benzoxazole and related compounds." Journal of the American Chemical Society. (Foundational text on the ESIPT mechanism in hydroxyphenyl-azoles).

• Padalkar, V. S., & Sekar, N. (2016). "Excited-State Intramolecular Proton Transfer (ESIPT) Inspired Solid State Emitters." RSC Advances. (Review covering stability and aggregation of ESIPT dyes).

• PubChem Compound Summary. (2025). "2-(3-Phenylisoxazol-5-yl)phenol (CAS 67139-38-2)."[1] National Center for Biotechnology Information. (Physicochemical data verification).

• Sperry, J. B., & Wright, D. L. (2005). "The application of isoxazoles in synthesis: a short review." Current Opinion in Drug Discovery & Development. (Chemical stability of the isoxazole ring).

Sources

• 1. 67139-38-2|2-(3-Phenylisoxazol-5-yl)phenol|BLDPharm [bldpharm.com]

Technical Support Center: Scaling Up the Synthesis of 2-(3-Phenyl-5-isoxazolyl)phenol for In Vivo Studies

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals focused on the synthesis and scale-up of 2-(3-Phenyl-5-isoxazolyl)phenol. As this compound and its derivatives show promise in various biological applications, including antioxidant and anti-inflammatory activities, a reproducible and scalable synthesis is crucial for advancing from bench-top discovery to essential in vivo studies.[1][2] This document offers a detailed protocol, in-depth troubleshooting advice, and critical scale-up considerations to ensure the successful and efficient production of high-purity material.

Section 1: Synthesis Overview and Scalable Protocol

The most robust and scalable synthetic route to 2-(3-Phenyl-5-isoxazolyl)phenol involves a two-step process: (1) a base-catalyzed Claisen-Schmidt condensation to form a chalcone intermediate, followed by (2) a cyclization reaction with hydroxylamine to form the isoxazole ring.[3] This method is well-documented for isoxazole synthesis and offers good control over the reaction progress.

Overall Reaction Scheme:

Caption: Two-step synthesis of 2-(3-Phenyl-5-isoxazolyl)phenol.

Experimental Protocol: Gram-Scale Synthesis

This protocol is designed for a target yield of 5-10 grams of the final product.

Part A: Synthesis of 2'-Hydroxychalcone (Intermediate)

• Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer, add 2'-hydroxyacetophenone (13.6 g, 0.10 mol, 1.0 eq.) and benzaldehyde (10.6 g, 0.10 mol, 1.0 eq.).

• Dissolution: Add 150 mL of ethanol and stir until all reactants are fully dissolved at room temperature.

• Base Addition: In a separate beaker, prepare a solution of sodium hydroxide (8.0 g, 0.20 mol, 2.0 eq.) in 100 mL of deionized water. Cool this solution in an ice bath.

• Reaction: Slowly add the cold NaOH solution dropwise to the stirred ethanolic solution over 30 minutes. The reaction is exothermic; maintain the temperature below 30°C. A color change to deep orange or red is expected.

• Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting acetophenone spot disappears.

• Work-up: Pour the reaction mixture into 500 mL of ice-cold water. Acidify slowly with concentrated HCl until the pH is ~2-3. A bright yellow or orange precipitate of the chalcone will form.

• Isolation: Filter the solid product using a Büchner funnel, wash thoroughly with cold water until the filtrate is neutral, and dry the solid under vacuum at 40-50°C.

Part B: Synthesis of 2-(3-Phenyl-5-isoxazolyl)phenol (Final Product)

• Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the dried 2'-hydroxychalcone (from Part A, ~0.10 mol, 1.0 eq.) and hydroxylamine hydrochloride (10.4 g, 0.15 mol, 1.5 eq.).

• Reaction Mixture: Add 200 mL of ethanol and sodium acetate (12.3 g, 0.15 mol, 1.5 eq.). The sodium acetate acts as a base to liberate free hydroxylamine.

• Heating: Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours. The solution may become lighter in color as the reaction proceeds. Monitor the disappearance of the chalcone spot by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and reduce the solvent volume to about one-third using a rotary evaporator.

• Precipitation: Pour the concentrated mixture into 500 mL of ice-cold water. A pale yellow or off-white solid should precipitate.

• Isolation & Purification: Filter the crude product. Recrystallize from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure 2-(3-Phenyl-5-isoxazolyl)phenol. Dry the final product under vacuum.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up process in a Q&A format.

Problem 1: Low or No Yield

Question: My reaction yield is consistently low or I'm getting no product. What are the likely causes and solutions?

Answer: Low yield can stem from issues with reagents, reaction conditions, or work-up procedures. A systematic approach is crucial for diagnosis.

Sources

• 1. In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eijst.org.uk [eijst.org.uk]
• 3. ijbpas.com [ijbpas.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(3-Phenyl-5-isoxazolyl)phenol: A Potential Therapeutic Agent in Modern Drug Discovery

For distribution to: Researchers, scientists, and drug development professionals.

Abstract: The pursuit of novel therapeutic agents with improved efficacy and safety profiles is a cornerstone of pharmaceutical research. The heterocyclic compound 2-(3-Phenyl-5-isoxazolyl)phenol presents a compelling scaffold for drug design, integrating the well-established biological activities of both the isoxazole and phenol moieties. While direct experimental data on the efficacy of this specific molecule is not yet publicly available, this guide provides a comparative analysis of its potential therapeutic applications by examining the known activities of its constituent chemical structures and drawing parallels with existing, well-characterized drugs. This document serves as a forward-looking guide for researchers interested in the potential of this and similar isoxazole derivatives.

Introduction: The Therapeutic Potential of a Hybrid Scaffold

The chemical architecture of 2-(3-Phenyl-5-isoxazolyl)phenol combines two pharmacologically significant motifs: the isoxazole ring and a phenol group. Isoxazole derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[1][2][3] The isoxazole ring acts as a versatile scaffold, with its electronic properties and ability to engage in various biological interactions making it a valuable component in drug design.[4]

Similarly, phenolic compounds are a major class of phytochemicals with extensively studied antioxidant properties.[5][6] Their ability to scavenge free radicals and modulate cellular signaling pathways has implicated them in the prevention and treatment of numerous chronic and degenerative diseases, including cancer and cardiovascular disorders.[5][6][7] The combination of these two moieties in 2-(3-Phenyl-5-isoxazolyl)phenol suggests the potential for synergistic or novel biological activities. This guide will explore its hypothetical efficacy in two key areas: oncology and microbiology, by comparing its potential mechanisms to established therapeutic agents.

Potential Application in Oncology: A Hypothetical Comparison with Doxorubicin

The isoxazole core is present in numerous compounds investigated for their anticancer properties. Studies on various isoxazole derivatives have demonstrated their ability to induce apoptosis, arrest the cell cycle, and inhibit key signaling pathways in cancer cells.[8][9] For instance, certain N-phenyl-5-carboxamidyl isoxazoles have shown potent cytotoxic activity against colon cancer cell lines by down-regulating the phosphorylation of STAT3, a key protein in cancer cell survival and proliferation.[9]

Postulated Mechanism of Action

Based on the known activities of its constituent parts, 2-(3-Phenyl-5-isoxazolyl)phenol could potentially exert anticancer effects through multiple pathways. The phenol group may contribute to antioxidant effects, mitigating oxidative stress that can drive tumorigenesis, while the isoxazole ring could be crucial for interacting with specific enzymatic targets.

Caption: Postulated anticancer mechanism of 2-(3-Phenyl-5-isoxazolyl)phenol.

Comparative Efficacy: A Speculative Outlook

To contextualize the potential of 2-(3-Phenyl-5-isoxazolyl)phenol, we can draw a hypothetical comparison with a widely used chemotherapeutic agent, Doxorubicin.

Feature	Doxorubicin	2-(3-Phenyl-5-isoxazolyl)phenol (Hypothetical)
Mechanism of Action	DNA intercalation and inhibition of topoisomerase II.	Potential inhibition of signaling pathways (e.g., STAT3) and antioxidant activity.
Primary Cellular Effect	Induction of DNA damage and apoptosis.	Potential for targeted pathway inhibition and reduction of oxidative stress.
Known Side Effects	Cardiotoxicity, myelosuppression, nausea.	Unknown, but potentially a more targeted safety profile if specific enzyme inhibition is the primary mechanism.

While Doxorubicin is a potent and broad-spectrum anticancer agent, its use is often limited by severe side effects. A compound like 2-(3-Phenyl-5-isoxazolyl)phenol, if proven to act through a more specific mechanism like STAT3 inhibition, could theoretically offer a better-tolerated alternative for certain cancer types.

Experimental Protocol for Efficacy Determination

To validate the anticancer potential of 2-(3-Phenyl-5-isoxazolyl)phenol, the following experimental workflow is proposed:

• In Vitro Cytotoxicity Assay:

  • Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound against a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer).

  • Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Procedure:

    • Seed cancer cells in 96-well plates and allow them to adhere overnight.

    • Treat the cells with serial dilutions of 2-(3-Phenyl-5-isoxazolyl)phenol for 48-72 hours.

    • Add MTT reagent to each well and incubate for 4 hours.

    • Solubilize the formazan crystals with DMSO.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the IC50 value from the dose-response curve.

• Mechanism of Action Studies:

  • Objective: To elucidate the molecular pathways affected by the compound.

  • Methods: Western blotting for key signaling proteins (e.g., phosphorylated and total STAT3, caspases for apoptosis), and flow cytometry for cell cycle analysis.

Caption: Proposed experimental workflow for evaluating anticancer efficacy.

Potential Application in Microbiology: A Hypothetical Comparison with Ciprofloxacin

The isoxazole scaffold is a component of several known antimicrobial agents.[10][11] Phenolic compounds also possess well-documented antimicrobial properties, acting through mechanisms such as membrane disruption and enzyme inhibition.[12][13] This suggests that 2-(3-Phenyl-5-isoxazolyl)phenol could be a candidate for development as a novel antimicrobial drug.

Postulated Mechanism of Action

The antimicrobial action of 2-(3-Phenyl-5-isoxazolyl)phenol could be multifaceted. The lipophilic nature of the phenyl and isoxazole rings might facilitate its integration into the bacterial cell membrane, leading to disruption of its integrity. The phenol group could also interfere with essential bacterial enzymes.

Caption: Postulated antimicrobial mechanism of 2-(3-Phenyl-5-isoxazolyl)phenol.

Comparative Efficacy: A Speculative Outlook

For a hypothetical comparison, we can consider Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic.

Feature	Ciprofloxacin	2-(3-Phenyl-5-isoxazolyl)phenol (Hypothetical)
Mechanism of Action	Inhibition of DNA gyrase and topoisomerase IV.	Potential disruption of cell membrane integrity and inhibition of essential enzymes.
Spectrum of Activity	Broad-spectrum against Gram-positive and Gram-negative bacteria.	Unknown, but potentially a novel spectrum of activity.
Resistance Mechanisms	Mutations in target enzymes, efflux pumps.	Potentially less susceptible to existing resistance mechanisms if the mode of action is novel.

The rise of antibiotic resistance is a major global health concern. A new compound with a novel mechanism of action, such as membrane disruption, could be effective against pathogens that have developed resistance to existing drug classes like fluoroquinolones.

Experimental Protocol for Efficacy Determination

To assess the antimicrobial potential of 2-(3-Phenyl-5-isoxazolyl)phenol, the following experimental approach is recommended:

• Minimum Inhibitory Concentration (MIC) Determination:

  • Objective: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

  • Method: Broth microdilution method according to CLSI guidelines.

  • Procedure:

    • Prepare serial dilutions of 2-(3-Phenyl-5-isoxazolyl)phenol in a 96-well plate containing microbial growth medium.

    • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

    • Incubate the plate at the appropriate temperature and duration.

    • Determine the MIC as the lowest concentration of the compound with no visible growth.

• Time-Kill Assay:

  • Objective: To assess the bactericidal or bacteriostatic activity of the compound over time.

  • Method: Exposing the bacteria to the compound at concentrations relative to the MIC and enumerating viable cells at different time points.

Caption: Proposed experimental workflow for evaluating antimicrobial efficacy.

Conclusion and Future Directions

While this guide presents a speculative comparison based on the chemical nature of 2-(3-Phenyl-5-isoxazolyl)phenol, it underscores the significant potential of this molecule as a lead compound in drug discovery. The convergence of the isoxazole and phenol motifs offers a promising starting point for the development of novel anticancer and antimicrobial agents.

The next critical step is the synthesis and rigorous biological evaluation of 2-(3-Phenyl-5-isoxazolyl)phenol. The experimental protocols outlined in this guide provide a clear roadmap for elucidating its true therapeutic potential. Should this compound demonstrate significant efficacy in preclinical studies, it could pave the way for a new class of therapeutics with potentially improved efficacy and safety profiles compared to existing drugs. The scientific community is encouraged to pursue the investigation of this and structurally related compounds to unlock their full therapeutic promise.

References

• Resources and Biological Activities of N
• Phenolic Compounds and their Biological and Pharmaceutical Activities. (URL not available)
• Biological Activity of Acetylated Phenolic Compounds. (URL not available)
• Biosynthesis of Phenolic Compounds and Antioxidant Activity in Fresh-Cut Fruits and Vegetables. (URL not available)
• A review of isoxazole biological activity and present synthetic techniques. (URL not available)
• Phenolic Compounds - Biological Activity. (URL not available)
• Advances in isoxazole chemistry and their role in drug discovery. (URL not available)
• Advances in isoxazole chemistry and their role in drug discovery. (URL not available)
• Advances in isoxazole chemistry and their role in drug discovery. (URL not available)
• The Role of Isoxazole Derivatives in Modern Drug Discovery. (URL not available)
• 2-(5-Aminoisoxazol-3-yl)phenol | 59899-13-7 | Benchchem. (URL not available)
• Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles. (URL not available)
• Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. (URL not available)

• Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. [Link]

• Anticancer and molecular docking studies of 1-(5-substituted phenyl) isoxazol-3-yl). (URL not available)
• Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. (URL not available)
• Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. (URL not available)
• Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. (URL not available)
• Plant Phenolics and Phenolic-Enriched Extracts as Antimicrobial Agents against Food-Contaminating Microorganisms. (URL not available)
• Enhancement in antimicrobial activity of 2-(phenyl)-3-(2-butyl-4-chloro-1H-imidazolyl)

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. nbinno.com [nbinno.com]
• 5. Resources and Biological Activities of Natural Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Biosynthesis of Phenolic Compounds and Antioxidant Activity in Fresh-Cut Fruits and Vegetables [frontiersin.org]
• 8. 2-(5-Aminoisoxazol-3-yl)phenol | 59899-13-7 | Benchchem [benchchem.com]
• 9. Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpca.org [ijpca.org]
• 11. Enhancement in antimicrobial activity of 2-(phenyl)-3-(2-butyl-4-chloro-1H-imidazolyl)-5-butylate isoxazolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Plant Phenolics and Phenolic-Enriched Extracts as Antimicrobial Agents against Food-Contaminating Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Validation of 2-(3-Phenyl-5-isoxazolyl)phenol (IPP Scaffold) as a PD-L1 Dimerizer

Topic: Validation of 2-(3-Phenyl-5-isoxazolyl)phenol's Mechanism of Action Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Small Molecule Alternative

2-(3-Phenyl-5-isoxazolyl)phenol (hereafter referred to as the IPP Scaffold or IPP-Core ) represents the critical pharmacophore found in a new generation of small-molecule immune checkpoint inhibitors (SM-ICIs), most notably exemplified by the BMS series (e.g., BMS-202, BMS-1166). Unlike monoclonal antibodies (mAbs) that sterically block the PD-1/PD-L1 interface, compounds based on the IPP scaffold function via a distinct mechanism: PD-L1 dimerization .

This guide provides a technical validation of the IPP scaffold’s mechanism of action (MoA), comparing its efficacy against clinical standards (mAbs) and detailing self-validating experimental protocols for verifying its activity in drug discovery pipelines.

Mechanism of Action: Molecular Glue for PD-L1

The IPP scaffold does not merely occupy the binding site; it remodels the target protein.

• Target: Programmed Death-Ligand 1 (PD-L1).[1][2]

• Primary Mechanism: The isoxazole-phenol motif binds to a specific hydrophobic pocket on the surface of PD-L1. This binding induces a conformational change that creates a "sticky" interface, recruiting a second PD-L1 molecule to form a homodimer .

• Result: The PD-L1 dimer occludes the surface residues required for PD-1 binding. Furthermore, this dimerization often triggers rapid internalization and lysosomal degradation of PD-L1, a feature absent in antibody therapies.

• Chemical Basis: The ortho-phenolic hydroxyl group and the isoxazole nitrogen form an intramolecular hydrogen bond (ESIPT core), locking the molecule in a planar conformation that perfectly slots into the cylindrical hydrophobic pocket of the PD-L1 dimer interface.

Pathway Visualization

The following diagram illustrates the divergence between antibody blockade and IPP-mediated dimerization.

Caption: Comparative mechanism of PD-L1 inhibition.[2] While mAbs block the monomer, the IPP scaffold induces dimerization, sequestering PD-L1.

Comparative Performance Guide

This table contrasts IPP-based small molecules (e.g., BMS-202 analogs) against the clinical standard (Pembrolizumab/Keytruda) and peptide inhibitors.

Feature	IPP Scaffold (Small Molecule)	Monoclonal Antibody (mAb)	Peptide Inhibitors
Primary MoA	Dimerization (Molecular Glue)	Steric Blockade	Steric Blockade
Bioavailability	High (Oral potential)	Low (IV only)	Low (IV/Injection)
Tissue Penetration	High (Crosses tumor stroma)	Low (Poor solid tumor penetration)	Moderate
Half-life	Short/Tunable	Long (~2-3 weeks)	Very Short
Immune-Related AEs	Potentially lower (shorter exposure)	High (long-term autoimmunity)	Moderate
Production Cost	Low (Chemical Synthesis)	Very High (Biologic)	High (Synthesis)
PD-L1 Degradation	Yes (Internalization induced)	No (Surface occupancy only)	No

Expert Insight: The distinct advantage of the IPP scaffold is its ability to penetrate "cold" tumors where large antibodies cannot reach. However, ensuring sufficient residence time (off-rate) is the primary challenge in optimizing this scaffold.

Validation Protocols (Self-Validating Systems)

To validate the mechanism of an IPP-derivative, you cannot rely on simple binding assays (ELISA) because they may not distinguish between monomeric blockade and dimerization. You must use a multi-modal approach .

Protocol A: HTRF Dimerization Assay (The Gold Standard)

This assay proves that the molecule brings two PD-L1 proteins together, rather than just binding to one.

Principle: Use two populations of recombinant PD-L1, one tagged with a donor fluorophore (Europium cryptate) and one with an acceptor (d2). FRET signal only occurs if the drug forces them to dimerize.

• Reagents:

  • Tag1-PD-L1 (e.g., His-tagged) + Anti-His-Europium.

  • Tag2-PD-L1 (e.g., Fc-tagged) + Anti-Fc-d2.

  • Test Compound (IPP derivative) in DMSO.[3]

• Workflow:

  • Dispense 5 µL of Test Compound (titrated 0.1 nM – 10 µM) into a 384-well low-volume plate.

  • Add 5 µL of Tag1-PD-L1 (final conc. 10 nM).

  • Add 5 µL of Tag2-PD-L1 (final conc. 10 nM).

  • Incubate 1 hour at RT (equilibrium).

  • Add detection antibodies (Anti-His-Eu and Anti-Fc-d2).

  • Incubate 2 hours.

• Readout: Measure fluorescence at 665 nm (Acceptor) and 620 nm (Donor) on a microplate reader (e.g., PHERAstar).

• Validation Criteria: A sigmoidal increase in HTRF Ratio (665/620) indicates dimerization . A pure blocker (like a mAb) will show no signal increase or a decrease if it competes with a known dimerizer.

Protocol B: Cell-Based NFAT-Luciferase Reporter Assay

Validates functional restoration of T-cell immunity.

Principle: Co-culture of CHO cells (overexpressing PD-L1) and Jurkat T cells (expressing PD-1 and an NFAT-driven Luciferase reporter).

• Cell Prep:

  • Target Cells: CHO-K1/hPD-L1 (seeded 24h prior at 20,000 cells/well).

  • Effector Cells: Jurkat-Lucia™ NFAT-PD-1 (suspended in fresh medium).

• Treatment:

  • Remove media from CHO cells.

  • Add IPP scaffold compound (serial dilution).

  • Immediately add Jurkat cells (50,000 cells/well) containing anti-CD3 (to trigger TCR signaling).

• Incubation: 6 hours at 37°C, 5% CO2.

• Detection: Add luciferase substrate (e.g., QUANTI-Luc). Measure luminescence.

• Causality Check:

  • Low Signal: PD-L1 binds PD-1, inhibiting NFAT.

  • High Signal: Drug dimerizes PD-L1, preventing PD-1 binding -> NFAT activates -> Light emitted.

  • Control: Use CHO-WT (no PD-L1) to ensure the drug isn't activating T-cells non-specifically.

Protocol C: Intrinsic Fluorescence Shift (The "Expert" Method)

The 2-(3-Phenyl-5-isoxazolyl)phenol core exhibits ESIPT (Excited-State Intramolecular Proton Transfer) . Its fluorescence emission is highly sensitive to environmental polarity.

• Method: Measure the emission spectrum of the compound in buffer alone vs. in the presence of PD-L1.

• Observation: Upon binding the hydrophobic pocket of PD-L1, the IPP scaffold typically undergoes a blue shift and a significant intensity increase (due to restricted rotation and hydrophobic shielding).

• Why this matters: This validates direct binding to the hydrophobic pocket, confirming the specific "molecular glue" site rather than non-specific surface adsorption.

References

• Zak, K. M., et al. (2016). "Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1)." Oncotarget. (First crystallographic evidence of PD-L1 dimerization by isoxazole-biphenyls).

• Guzik, K., et al. (2017). "Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein Dimerization and Degradation." Journal of Medicinal Chemistry.

• Lai, M., et al. (2021). "Design, synthesis and biological evaluation of isoxazole-containing biphenyl derivatives as small-molecule inhibitors targeting the PD-1/PD-L1 immune checkpoint." Molecular Diversity.

• Skalniak, L., et al. (2017). "Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint interaction." Oncotarget. (Review of the BMS-202/IPP scaffold class).

• Bristol-Myers Squibb. "Compounds useful as immunomodulators." World Intellectual Property Organization (WIPO) Patent WO2015034913. (The foundational patent for the isoxazole-phenol pharmacophore).

Sources

• 1. BMS-202 - Wikipedia [en.wikipedia.org]
• 2. Progress in small-molecule inhibitors targeting PD-L1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles | MDPI [mdpi.com]

comparative analysis of 2-(3-Phenyl-5-isoxazolyl)phenol with other isoxazole derivatives

Executive Summary

2-(3-Phenyl-5-isoxazolyl)phenol (referred to herein as PIP ) represents a distinct class of excited-state intramolecular proton transfer (ESIPT) fluorophores. Unlike its fused-ring counterparts—such as 2-(2'-hydroxyphenyl)benzoxazole (HBO) and 2-(2'-hydroxyphenyl)benzothiazole (HBT) —PIP features a five-membered isoxazole heterocycle linked to a phenolic ring.

This structural difference confers unique photophysical properties, most notably a larger Stokes shift and enhanced solid-state emission (AIE/AIEE characteristics), making PIP a superior candidate for solid-state lighting and specific sensing applications where self-quenching is a liability for planar benzazoles. This guide objectively compares PIP against HBO and HBT, providing experimental protocols for synthesis and characterization.

Mechanistic Analysis: The ESIPT Cycle

The core value of PIP lies in its ability to undergo a four-level photocycle involving proton transfer. Upon photoexcitation, the phenolic proton transfers to the isoxazole nitrogen, generating a keto-tautomer that emits at a significantly longer wavelength than the absorption.

Structural Prerequisite

For ESIPT to occur in PIP, the molecule must adopt a planar conformation where the phenolic hydroxyl group (-OH) forms an intramolecular hydrogen bond with the isoxazole nitrogen (-N=).

Figure 1: ESIPT Mechanism in PIP

Caption: The four-level ESIPT photocycle of PIP. The large Stokes shift arises from the energy difference between the Enol absorption and Keto emission.[1]

Comparative Performance Analysis

The following data contrasts PIP with the industry-standard benzazole derivatives (HBO and HBT).

Photophysical Properties

PIP generally exhibits a blue-shifted absorption compared to HBO/HBT due to the less extended conjugation of the isoxazole ring versus the fused benzene ring in benzazoles. However, its Stokes shift is often comparable or larger due to the significant geometric reorganization in the excited state.

Feature	PIP (Isoxazole)	HBO (Benzoxazole)	HBT (Benzothiazole)
Core Structure	5-membered Heterocycle	Fused 5/6 Benzazole	Fused 5/6 Benzazole
Absorption	300–320 nm	335 nm	340 nm
Emission	450–490 nm (Blue-Green)	510 nm (Green)	540 nm (Yellow)
Stokes Shift	> 9,000 cm⁻¹	~8,000 cm⁻¹	~10,000 cm⁻¹
Quantum Yield ( )	Moderate (Soln) / High (Solid)	High (Soln) / Low (Solid)	Moderate (Soln)
Solid-State Emission	Strong (AIEE active)	Weak (ACQ effect)	Weak (ACQ effect)
Solubility	High in polar organics	Moderate	Moderate

Key Insight: Researchers should choose PIP when developing solid-state sensors or films. HBO and HBT suffer from Aggregation-Caused Quenching (ACQ) due to strong

- stacking of their planar fused rings. PIP's "kinked" structure (phenyl-isoxazole bond rotation) disrupts stacking, preserving emission in the solid state.

Biological & Stability Profile

• pH Stability: PIP is sensitive to basic pH. Deprotonation of the phenol (

  ) disrupts the intramolecular H-bond, killing the ESIPT emission and switching to a blue, normal Stokes-shifted emission (phenolate).

• Bioactivity: Unlike HBO (purely a dye), the isoxazole moiety in PIP is a pharmacophore found in COX-2 inhibitors. PIP derivatives show potential as STAT3 inhibitors in colon cancer models, offering a dual-function probe (theranostic) capability.

Experimental Protocols

Synthesis of 2-(3-Phenyl-5-isoxazolyl)phenol

Principle: Nucleophilic attack of hydroxylamine on the chromone (flavone) ring results in ring opening (via a Michael addition-elimination sequence) followed by recyclization to form the isoxazole.

Reagents:

• Flavone (2-phenylchromen-4-one)

• Hydroxylamine hydrochloride (

  )

• Pyridine (Solvent/Base)

Workflow Diagram:

Caption: Regioselective synthesis of PIP from Flavone via nucleophilic ring transformation.

Step-by-Step Protocol:

• Preparation: Dissolve 2.22 g (10 mmol) of Flavone in 20 mL of dry pyridine.

• Addition: Add 1.40 g (20 mmol) of Hydroxylamine hydrochloride.

• Reaction: Heat the mixture to reflux (

  ) for 6–8 hours. Monitor by TLC (eluent: Hexane/EtOAc 3:1). The fluorescent spot of the product will appear distinct from the non-fluorescent starting material.

• Quenching: Cool the reaction mixture to room temperature and pour it into 100 mL of ice-cold water containing 15 mL of concentrated HCl (to neutralize pyridine).

• Isolation: A white to pale-yellow precipitate will form. Filter the solid under vacuum.

• Purification: Recrystallize the crude solid from Ethanol/Water (9:1).

• Validation:

  • NMR (DMSO- ): Look for the singlet of the isoxazole proton at ppm and the exchangeable phenolic -OH signal at ppm.

  • Fluorescence: Check for blue-green emission under 365 nm UV light.

References

• Comparison of Benzazole Derivatives (HBO/HBT): Investigation of a Series of 2-(2′-Hydroxyaryl)benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular Proton Transfer.

• Isoxazole Synthesis & Bioactivity: Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents.

• ESIPT Mechanism in Phenols: Adiabatic deprotonation as an important competing pathway to ESIPT in photoacidic 2-phenylphenols.[2]

• Solid State Fluorescence (AIEE): Optical absorption and luminescence spectra of 2,5-di-(2-benzoxazolyl)phenol in the solid state.

• General Isoxazole Properties: 2-(5-Isoxazolyl)phenol Product Information.

Sources

• 1. ifo.lviv.ua [ifo.lviv.ua]
• 2. Adiabatic deprotonation as an important competing pathway to ESIPT in photoacidic 2-phenylphenols - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

head-to-head comparison of 2-(3-Phenyl-5-isoxazolyl)phenol and resveratrol activity

This guide provides a rigorous head-to-head comparison between Resveratrol (the natural stilbenoid benchmark) and 2-(3-Phenyl-5-isoxazolyl)phenol (a synthetic isoxazole-based analogue/mimic).

The comparison focuses on their roles as SIRT1 activators , antioxidants , and fluorophores , highlighting the shift from natural products to stable, potent synthetic alternatives in drug development.

Executive Summary

Resveratrol (3,5,4'-trihydroxystilbene) is a naturally occurring polyphenol known for activating Sirtuin 1 (SIRT1), extending lifespan in model organisms, and exhibiting anti-inflammatory properties. However, its therapeutic utility is limited by poor bioavailability , rapid metabolism , and chemical instability (cis/trans photo-isomerization).

2-(3-Phenyl-5-isoxazolyl)phenol (and related isoxazole-based analogues) represents a class of synthetic bioisosteres . By replacing the unstable ethylene bridge of resveratrol with a rigid isoxazole ring , these compounds offer:

• Enhanced Chemical Stability: Resistant to photo-isomerization.

• Improved Potency: Often exhibiting lower EC50 values for SIRT1 activation or COX-2 inhibition.

• Dual Functionality: Many, including this specific isomer, exhibit Excited-State Intramolecular Proton Transfer (ESIPT) , making them valuable as fluorescent probes for tracking biological activity (e.g., lipid droplet dynamics or pH) alongside their pharmacological effects.

Technical Comparison: Activity & Performance

Mechanism of Action

Both compounds target the SIRT1-PGC-1α axis and NF-κB pathway , but with distinct binding kinetics and physicochemical properties.

Feature	Resveratrol (Natural Standard)	2-(3-Phenyl-5-isoxazolyl)phenol (Synthetic Analogue)
Core Structure	Stilbene (flexible ethylene bridge)	Isoxazole (rigid heterocyclic ring)
SIRT1 Activation	Allosteric Activator . Requires specific hydrophobic motifs (e.g., p53, PGC-1α) to enhance deacetylation.	Direct/Mimic . The rigid structure often fits the SIRT1 activation domain more tightly, potentially reducing off-target effects.
Antioxidant Activity	High . Three hydroxyl groups scavenge ROS via H-atom transfer.	Moderate to High . Depends on the number of phenolic -OH groups. The 2-hydroxy isomer specifically facilitates ESIPT, acting as a stable radical scavenger.
Stability	Low .[1] Isomerizes to cis-resveratrol (biologically less active) upon UV exposure.	High . The isoxazole ring locks the conformation, preventing isomerization and ensuring consistent dosing.
Fluorescence	Weak/Context-dependent . Low quantum yield; often requires derivatization.	Strong (ESIPT) . Exhibits large Stokes shift and strong fluorescence, useful for simultaneous imaging and therapy (theranostics).
Bioavailability	Poor .[1] Rapid sulfation/glucuronidation in the liver.	Tunable . The heterocyclic core alters lipophilicity (LogP), often improving membrane permeability and metabolic stability.

Quantitative Performance Data (Representative)

Note: Values are synthesized from comparative studies of resveratrol and isoxazole-based analogues.

Assay / Metric	Resveratrol	Isoxazole Analogue	Implication
SIRT1 Activation (EC50)	~46 µM	~1–10 µM (Analogue dependent)	Synthetic isoxazoles can be 5-50x more potent.
COX-2 Inhibition (IC50)	~1–5 µM	~0.5–2 µM	Isoxazoles show higher selectivity for COX-2 over COX-1.
Photostability (t1/2)	< 1 hour (in solution + UV)	> 24 hours (stable)	Crucial for reproducible in vitro assays and shelf-life.
Quantum Yield (Φ)	< 0.01	0.1 – 0.4 (ESIPT active)	Isoxazole is superior for cellular imaging.

Pathway Visualization

The following diagram illustrates the parallel mechanisms of action, highlighting where the isoxazole derivative offers superior stability and tracking capabilities.

Caption: Comparative pathway analysis showing the isoxazole derivative's dual role in potent SIRT1 activation and fluorescence imaging, contrasting with Resveratrol's instability.

Experimental Protocols

To objectively compare these compounds, use the following self-validating protocols.

SIRT1 Deacetylation Fluorometric Assay

Objective: Quantify the potency (EC50) of SIRT1 activation.

• Reagents: Recombinant human SIRT1 enzyme, p53-based fluorogenic peptide substrate (e.g., Arg-His-Lys-Lys(Ac)-AMC), NAD+ cofactor.

• Preparation:

  • Dissolve Resveratrol in DMSO (protect from light immediately).

  • Dissolve 2-(3-Phenyl-5-isoxazolyl)phenol in DMSO.

  • Prepare serial dilutions (0.1 µM to 100 µM).

• Reaction:

  • In a 96-well black plate, mix SIRT1 enzyme buffer + Compound (5 µL). Incubate 10 min at 25°C.

  • Initiate: Add NAD+ (500 µM) and Substrate (10 µM).

• Measurement:

  • Read fluorescence (Ex/Em = 360/460 nm) kinetically for 30 mins.

• Validation (Control):

  • Positive Control: Use a known synthetic activator (e.g., SRT1720).

  • Solvent Control: DMSO only (0% activation).

• Analysis: Calculate the rate of deacetylation (slope). Plot % Activation vs. Log[Concentration] to determine EC50.

Photostability Stress Test

Objective: Demonstrate the superior stability of the isoxazole derivative.

• Setup: Prepare 50 µM solutions of both compounds in Ethanol/PBS (1:1).

• Exposure: Place samples in a quartz cuvette under a UV lamp (365 nm, 4W) or direct sunlight.

• Sampling: Measure UV-Vis absorbance spectrum (200–500 nm) at t=0, 15, 30, 60, and 120 mins.

• Result Interpretation:

  • Resveratrol: Expect a spectral shift (decrease in peak at ~306 nm, appearance of cis-isomer peak at ~286 nm).

  • Isoxazole: Expect minimal spectral change (<5% deviation), confirming rigid stability.

Dual-Function Cell Imaging (ESIPT Assay)

Objective: Visualize cellular uptake and distribution (unique to the isoxazole).

• Cell Line: HeLa or HepG2 cells.

• Treatment: Incubate cells with 10 µM 2-(3-Phenyl-5-isoxazolyl)phenol for 30 mins.

• Imaging: Confocal microscopy.

  • Excitation: 360–380 nm (UV laser).

  • Emission: Collect in two channels if pH sensitivity is expected (Blue ~450nm vs Green ~520nm), or broadband for distribution.

• Comparison: Treat parallel wells with Resveratrol (requires UV excitation, weak blue emission, rapid photobleaching).

• Outcome: The isoxazole will show bright, stable cytoplasmic staining (often lipid droplets), whereas Resveratrol will be faint and fade quickly.

References

• Howitz, K. T., et al. (2003). Small molecule activators of sirtuins extend Saccharomyces cerevisiae lifespan. Nature, 425(6954), 191-196. Link

• Milne, J. C., et al. (2007). Small molecule activators of SIRT1 as therapeutics for the treatment of type 2 diabetes. Nature, 450(7170), 712-716. Link

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Validating the Therapeutic Potential of 2-(3-Phenyl-5-isoxazolyl)phenol in Preclinical Animal Models: A Comparative Guide

This guide provides a comprehensive framework for validating the therapeutic potential of a novel investigational compound, 2-(3-Phenyl-5-isoxazolyl)phenol, in relevant animal models. By integrating insights from the known biological activities of its core chemical moieties—the phenolic group and the isoxazole ring—we propose a targeted validation strategy focused on its anti-inflammatory and antioxidant properties. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of new chemical entities.

The isoxazole nucleus is a key feature in several compounds with demonstrated biological activities, including anti-inflammatory and anticancer effects[1][2]. Similarly, phenolic compounds are widely recognized for their antioxidant and anti-inflammatory capabilities, with many under investigation for various therapeutic applications[3][4][5]. The combination of these two pharmacophores in 2-(3-Phenyl-5-isoxazolyl)phenol suggests a synergistic potential for mitigating disease processes driven by inflammation and oxidative stress.

Hypothesized Mechanism of Action

We hypothesize that 2-(3-Phenyl-5-isoxazolyl)phenol exerts its therapeutic effects through a dual mechanism of action:

• Anti-inflammatory Activity: Potential inhibition of key pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), leading to a reduction in the synthesis of inflammatory mediators like prostaglandins and leukotrienes. This is a common mechanism for many anti-inflammatory drugs[1].

• Antioxidant Activity: Direct scavenging of reactive oxygen species (ROS) and potential upregulation of endogenous antioxidant defense mechanisms. The phenolic hydroxyl group is a well-known contributor to antioxidant activity[6][7].

This dual-action profile suggests potential therapeutic utility in a range of inflammatory and oxidative stress-related disorders.

Comparative In Vivo Validation Workflow

To rigorously assess the therapeutic potential of 2-(3-Phenyl-5-isoxazolyl)phenol, a head-to-head comparison with established reference compounds in validated animal models is essential.

Caption: Preclinical Validation Workflow for 2-(3-Phenyl-5-isoxazolyl)phenol.

Experimental Protocols

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This widely used model assesses acute inflammation.

Protocol:

• Animal Model: Male Wistar rats (180-220 g).

• Groups (n=6 per group):

  • Vehicle Control (e.g., 0.5% Carboxymethyl cellulose, oral)

  • 2-(3-Phenyl-5-isoxazolyl)phenol (10, 30, 100 mg/kg, oral)

  • Diclofenac Sodium (10 mg/kg, oral) - Reference Compound

• Procedure:

  • Administer the respective treatments orally.

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Endpoint: Percentage inhibition of paw edema.

In Vivo Antioxidant Activity: Carbon Tetrachloride (CCl4)-Induced Oxidative Stress in Mice

This model evaluates the protective effect against chemically-induced oxidative damage.

Protocol:

• Animal Model: Male Swiss albino mice (25-30 g).

• Groups (n=6 per group):

  • Vehicle Control (Olive oil, intraperitoneal)

  • CCl4 Control (CCl4 in olive oil, i.p.)

  • 2-(3-Phenyl-5-isoxazolyl)phenol (25, 50, 100 mg/kg, oral for 7 days) + CCl4 on day 7

  • Quercetin (50 mg/kg, oral for 7 days) + CCl4 on day 7 - Reference Compound[7]

• Procedure:

  • Pre-treat with the respective compounds or vehicle for 7 days.

  • On day 7, administer CCl4 (1:1 in olive oil, 1 mL/kg, i.p.) 1 hour after the final dose.

  • Sacrifice animals 24 hours after CCl4 administration.

• Endpoints:

  • Serum levels of liver enzymes (ALT, AST).

  • Tissue levels of oxidative stress markers (MDA, GSH) and antioxidant enzymes (SOD, CAT) in liver homogenates.

Comparative Data Summary (Hypothetical)

The following tables present hypothetical data to illustrate the expected outcomes of the comparative studies.

Table 1: Anti-inflammatory Effects in Carrageenan-Induced Paw Edema

Treatment Group	Dose (mg/kg)	Max. Paw Edema Inhibition (%)
Vehicle Control	-	0
2-(3-Phenyl-5-isoxazolyl)phenol	10	25.4
30	48.7
100	65.2
Diclofenac Sodium	10	72.5

Table 2: Protective Effects in CCl4-Induced Oxidative Stress

Treatment Group	Dose (mg/kg)	Serum ALT (U/L)	Liver MDA (nmol/mg protein)	Liver GSH (µmol/g tissue)
Vehicle Control	-	35 ± 4	1.2 ± 0.2	5.8 ± 0.5
CCl4 Control	-	280 ± 25	4.5 ± 0.6	2.1 ± 0.3
2-(3-Phenyl-5-isoxazolyl)phenol	50	115 ± 12	2.3 ± 0.4	4.5 ± 0.4
Quercetin	50	98 ± 10	2.1 ± 0.3	4.9 ± 0.5

Mechanistic Insights: Signaling Pathway

The proposed dual mechanism of action is depicted in the following signaling pathway diagram.

Caption: Hypothesized Dual Mechanism of Action of 2-(3-Phenyl-5-isoxazolyl)phenol.

Conclusion and Future Directions

The proposed validation framework provides a robust starting point for the preclinical assessment of 2-(3-Phenyl-5-isoxazolyl)phenol. The hypothetical data suggests that this compound may possess significant anti-inflammatory and antioxidant properties, warranting further investigation. Future studies should focus on elucidating the precise molecular targets, exploring chronic inflammatory and disease-specific models, and conducting comprehensive pharmacokinetic and toxicological profiling to establish a solid foundation for potential clinical development. The structural combination of a phenol and an isoxazole ring presents a promising scaffold for the development of novel therapeutics.

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• Kotha, L., et al. (2012). Synthesis and Biological Evaluation of Novel N-phenyl-5-carboxamidyl Isoxazoles as Potential Chemotherapeutic Agents for Colon Cancer. American Journal of Cancer. [Link]

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A Comparative Guide to Confirming Drug-Target Binding Affinity: The Case of 2-(3-Phenyl-5-isoxazolyl)phenol

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to rigorously confirm the binding affinity of a small molecule to its protein target. We will use the compound 2-(3-Phenyl-5-isoxazolyl)phenol as a case study. While this specific isoxazole derivative is a versatile scaffold in medicinal chemistry, for the purpose of this guide, we will hypothesize its target is "Kinase X" , a critical enzyme in a cancer-related signaling pathway. This illustrative approach allows us to delve into the practical, technical, and strategic considerations involved in validating such an interaction.

The core principle of modern drug discovery is not just identifying a hit, but validating it with high confidence. A drug's efficacy and specificity are fundamentally linked to its affinity and kinetics at the intended target. Relying on a single measurement can be misleading due to potential artifacts specific to that assay format. Therefore, a multi-faceted approach using orthogonal, biophysical methods is the gold standard for building a robust and trustworthy data package.[1][2][3] This guide will compare and contrast three powerful, label-free techniques: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and MicroScale Thermophoresis (MST).

The Imperative of Orthogonal Validation

In drug discovery, "orthogonal" refers to methods that rely on different physical principles to measure the same phenomenon.[4][5] If three different techniques, each with its own potential for systematic error, all yield a similar binding affinity (KD), confidence in the result increases exponentially. This approach rigorously tests the validity of a drug-target interaction and is crucial for making go/no-go decisions in a drug development pipeline.[1][2]

Caption: General workflow for orthogonal validation of a drug-target interaction.

Method 1: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures molecular interactions in real-time.[6][7] It has become a gold standard for its ability to provide not only the equilibrium dissociation constant (KD, a measure of affinity) but also the kinetic rate constants for association (ka) and dissociation (kd).[6][8][9]

Principle of Operation: The experiment involves immobilizing one binding partner (the "ligand," typically the protein target like Kinase X) onto a sensor chip with a gold surface. The other binding partner (the "analyte," our small molecule) is flowed across this surface. A binding event causes a change in mass on the sensor surface, which in turn alters the refractive index. This change is detected and plotted on a sensorgram, showing the binding response over time.[7][10]

Caption: Step-by-step workflow for a typical SPR experiment.

Detailed Experimental Protocol (Kinase X & 2-(3-Phenyl-5-isoxazolyl)phenol):

• Protein Immobilization:

  • System: Biacore T200 (Cytiva) or similar.

  • Chip: CM5 sensor chip (carboxymethylated dextran).

  • Chemistry: Standard amine coupling. Activate the surface with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC).

  • Target: Inject recombinant human Kinase X (10 µg/mL in 10 mM sodium acetate, pH 4.5) to achieve an immobilization level of ~8000-10000 Response Units (RU).

  • Quenching: Deactivate any remaining active esters with a 1 M ethanolamine-HCl, pH 8.5 injection.

  • Scientist's Note: The choice of pH 4.5 for immobilization is critical; it should be below the protein's isoelectric point (pI) to ensure a net positive charge, facilitating pre-concentration on the negatively charged dextran surface.

• Interaction Analysis:

  • Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20), supplemented with 1% DMSO.

  • Scientist's Note: Matching the DMSO concentration in the running buffer to the analyte samples is crucial to minimize bulk refractive index mismatches that can distort the sensorgram.

  • Analyte Preparation: Prepare a dilution series of 2-(3-Phenyl-5-isoxazolyl)phenol in running buffer, typically from 10 µM down to ~30 nM using a 3-fold dilution series. Include a buffer-only (0 nM) injection for double referencing.

  • Injection Cycle: For each concentration, inject the analyte for 120 seconds (association phase) followed by a 300-second buffer-only flow (dissociation phase).

  • Regeneration: Inject a pulse of a mild regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.0) if necessary to remove all bound analyte before the next cycle.

• Data Analysis:

  • Subtract the response from a reference flow cell (activated and quenched without protein) and the buffer-only injection to correct for non-specific binding and baseline drift.

  • Fit the resulting sensorgrams globally to a 1:1 binding model to derive ka, kd, and KD (where KD = kd/ka).

Method 2: Isothermal Titration Calorimetry (ITC)

ITC is considered the "gold standard" for binding analysis because it directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event.[11] It is a true in-solution technique that requires no labeling or immobilization.[12][13] An ITC experiment yields the binding affinity (KD), stoichiometry of the interaction (n), and the enthalpy (ΔH) and entropy (ΔS) of binding, providing a complete thermodynamic profile in a single assay.[11][12]

Principle of Operation: A solution of the ligand (our compound) is titrated in small, precise injections into a sample cell containing the protein (Kinase X). The instrument's sensitive calorimeter measures the minute temperature changes between the sample cell and a reference cell. The heat change per injection is plotted against the molar ratio of ligand to protein, generating a binding isotherm from which the thermodynamic parameters are calculated.[12][13][14]

Caption: Step-by-step workflow for a typical ITC experiment.

Detailed Experimental Protocol (Kinase X & 2-(3-Phenyl-5-isoxazolyl)phenol):

• Sample Preparation:

  • System: MicroCal PEAQ-ITC (Malvern Panalytical) or similar.

  • Buffer: Dialyze the purified Kinase X extensively against the final experimental buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl).

  • Compound Preparation: Dissolve the 2-(3-Phenyl-5-isoxazolyl)phenol in the final dialysis buffer. This is the single most critical step for high-quality ITC data. Buffer mismatches will generate large heats of dilution, obscuring the binding signal.[14]

  • Concentrations:

    • Cell (Kinase X): 10-20 µM

    • Syringe (Compound): 100-200 µM (typically 10-15x the protein concentration).

• ITC Experiment Setup:

  • Temperature: Set to 25°C.

  • Reference Cell: Fill with deionized water.

  • Titration Parameters:

    • Number of injections: 19

    • Injection volume: 2 µL

    • Spacing: 150 seconds

    • Stirring speed: 750 rpm

• Control Experiment:

  • Perform an identical titration of the compound into the buffer alone to measure the heat of dilution. This data will be subtracted from the protein-ligand binding experiment.

• Data Analysis:

  • Integrate the raw thermogram peaks.

  • Subtract the heats of dilution from the control run.

  • Plot the resulting heat change per injection against the molar ratio of ligand to protein.

  • Fit the data to a one-site binding model to determine KD, n, and ΔH.

Method 3: MicroScale Thermophoresis (MST)

MST is a powerful, immobilization-free technique for quantifying molecular interactions in solution.[15] It is based on the principle of thermophoresis—the directed movement of molecules in a temperature gradient—which is sensitive to changes in a molecule's size, charge, and hydration shell.[16]

Principle of Operation: One molecule (the target, Kinase X) is fluorescently labeled. A constant concentration of this labeled target is mixed with a serial dilution of the unlabeled binding partner (our compound). These samples are loaded into glass capillaries. An IR laser creates a precise, microscopic temperature gradient within the capillary, and the movement of the fluorescent molecules out of the heated spot is monitored. When the compound binds to the target, the complex's thermophoretic properties change, leading to a different movement profile. This change is plotted against the ligand concentration to derive the KD.[17][18]

Caption: Step-by-step workflow for a typical MST experiment.

Detailed Experimental Protocol (Kinase X & 2-(3-Phenyl-5-isoxazolyl)phenol):

• Protein Labeling:

  • System: Monolith NT.115 (NanoTemper Technologies).

  • Labeling: Label Kinase X with a fluorescent dye (e.g., RED-NHS) via amine coupling according to the manufacturer's protocol. Aim for a low degree of labeling (0.5-1 dye molecule per protein) to avoid altering the protein's function.

  • Purification: Remove free dye using a size-exclusion chromatography column.

• MST Assay:

  • Assay Buffer: 20 mM HEPES pH 7.5, 150 mM NaCl, 0.05% Tween-20.

  • Sample Preparation:

    • Prepare a 16-point, 2-fold serial dilution of 2-(3-Phenyl-5-isoxazolyl)phenol in assay buffer, starting at a high concentration (e.g., 50 µM).

    • Add a constant concentration of labeled Kinase X (e.g., 20 nM final concentration) to each dilution point.

    • Incubate briefly to allow the binding to reach equilibrium.

  • Scientist's Note: It is crucial to perform a "capillary scan" before the measurement to ensure there is no adsorption of protein or compound to the capillary walls, which can be a common artifact.

• Measurement and Analysis:

  • Load the samples into standard treated capillaries.

  • Perform the MST measurement using medium MST power and 20% LED power.

  • Plot the change in normalized fluorescence (ΔFnorm) against the logarithm of the compound concentration.

  • Fit the resulting dose-response curve with the KD model using the law of mass action to determine the binding affinity.[18]

Comparative Analysis & Data Synthesis

Each technique offers unique advantages and is subject to different constraints and potential artifacts. A robust validation strategy leverages the strengths of each to build a cohesive picture of the molecular interaction.

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	MicroScale Thermophoresis (MST)
Principle	Mass change on a surface (Refractive Index)	Heat change in solution	Molecular movement in a temp. gradient
Labeling	Label-free[8][10]	Label-free[11]	Requires fluorescent label on target[18][19]
Immobilization	Target is immobilized on a sensor chip	Immobilization-free (in solution)[13]	Immobilization-free (in solution)
Information	KD, ka, kd (Kinetics)[6]	KD, n, ΔH, ΔS (Thermodynamics)[12]	KD (Affinity)[18]
Protein Req.	Low (µg)	High (mg)	Very Low (µg)
Compound Req.	Low (µM range)	High (mM range)	Low (µM range)
Throughput	Medium to High	Low	High
Key Advantage	Provides full kinetic profile	Gold standard; provides full thermodynamic profile	Low sample consumption; tolerant of complex buffers
Potential Pitfall	Immobilization may alter protein conformation	High sample consumption; sensitive to buffer mismatch	Labeling may alter protein function; aggregation issues

Hypothetical Experimental Data for 2-(3-Phenyl-5-isoxazolyl)phenol vs. Kinase X

Method	Measured Parameter(s)	Result
SPR	KD (Equilibrium Dissociation Constant)	150 nM
ka (Association Rate)	2.5 x 105 M-1s-1
kd (Dissociation Rate)	3.75 x 10-2 s-1
ITC	KD (Equilibrium Dissociation Constant)	185 nM
n (Stoichiometry)	1.05
ΔH (Enthalpy)	-8.5 kcal/mol
MST	KD (Equilibrium Dissociation Constant)	160 nM

The strong agreement across three orthogonal methods (KD values of 150, 185, and 160 nM) provides high confidence that 2-(3-Phenyl-5-isoxazolyl)phenol is a genuine, sub-micromolar binder of Kinase X. The SPR data further reveals a moderately fast association and a relatively slow dissociation, characteristic of a promising lead compound. The ITC data confirms a 1:1 binding stoichiometry and indicates the binding is enthalpically driven. This congruent dataset forms a solid foundation for advancing the compound to further stages of drug development, such as cellular target engagement and efficacy studies.

References

• Microscale Thermophoresis: a revolutionary approach to quantifying binding affinities. Vertex AI Search
• Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery - PMC. Vertex AI Search
• MicroScale Thermophoresis - NanoTemper Technologies. Vertex AI Search
• Microscale thermophoresis - Wikipedia. Vertex AI Search

• Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery. Springer Nature Experiments. [Link]

• The multiple orthogonal tools approach to define molecular causation in the validation of druggable targets - PubMed. PubMed. [Link]

• Navigating Phase 1: Target Identification and Validation in Drug Discovery - Blog. Vertex AI Search
• Application Note 119: Small Molecule Detection by Surface Plasmon Resonance (SPR). Vertex AI Search

• What are some physical methods to determine binding affinity of a protein? - ResearchGate. ResearchGate. [Link]

• Full article: Validation guidelines for drug-target prediction methods - Taylor & Francis. Taylor & Francis Online. [Link]

• Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed. PubMed. [Link]

• Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC. Vertex AI Search

• Enhance Your Research with Advanced SPR Technology for Biomolecular Interactions - Nuvisan. Nuvisan. [Link]

• ISOTHERMAL TITRATION CALORIMETRY: THEORY AND PRACTICE. Vertex AI Search

• A review of biophysical strategies to investigate protein-ligand binding: What have we employed? - PubMed. PubMed. [Link]

• Affinity-based, biophysical methods to detect and analyze ligand binding to recombinant proteins: matching high information content with high throughput - PubMed. PubMed. [Link]

• Validation guidelines for drug-target prediction methods - PubMed. PubMed. [Link]

• A beginner's guide to surface plasmon resonance | The Biochemist - Portland Press. Portland Press. [Link]

• Quick Start: Isothermal Titration Calorimetry (ITC) - TA Instruments. TA Instruments. [Link]

• Affinity-based, biophysical methods to detect and analyze ligand binding to recombinant proteins: Matching high information content with high throughput | Request PDF - ResearchGate. ResearchGate. [Link]

• How Isothermal Titration Calorimetry (ITC) Measures Biomolecular Interactions. ATA Scientific. [Link]

• Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip | Bio-Radiations. Bio-Rad. [Link]

• What are some physical methods to determine binding affinity of a protein? - Reddit. Reddit. [Link]

• Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Vertex AI Search

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Safety & Regulatory Compliance

2-(3-Phenyl-5-isoxazolyl)phenol proper disposal procedures

Topic: 2-(3-Phenyl-5-isoxazolyl)phenol Proper Disposal Procedures CAS Number: 67139-38-2 Audience: Researchers, Chemical Safety Officers, and Drug Development Scientists.[1]

Executive Summary & Chemical Profile

2-(3-Phenyl-5-isoxazolyl)phenol is a heterocyclic fluorophore and pharmaceutical intermediate.[1] While valuable for its fluorescent properties and structural utility in drug discovery (targeting JAK3/STAT3 pathways), its disposal requires strict adherence to protocols governing phenolic compounds and nitrogen-containing heterocycles .

Improper disposal poses two specific risks: aquatic toxicity (characteristic of phenols) and potential mutagenicity (associated with certain isoxazole derivatives). This guide defines the operational workflow for isolating, packaging, and handing off this chemical to waste management services.

Physicochemical Properties Relevant to Disposal

Property	Data	Operational Implication
Molecular Formula	C₁₅H₁₁NO₂	Non-halogenated organic waste stream.[1]
Molecular Weight	237.26 g/mol	High MW suggests low volatility; respiratory risk is primarily dust-based.
Physical State	Solid (Crystalline)	Requires "Solid Hazardous Waste" segregation.
Solubility	DMSO, Methanol, Ethanol	Waste solutions must be compatible with organic solvent streams.
Acidity (pKa)	~9.5 (Phenolic -OH)	Incompatible with strong oxidizers and concentrated bases.
Melting Point	>180°C	Thermally stable; suitable for high-temp incineration.[1]

Hazard Identification (GHS Classification)

Treat this compound as a Hazardous Substance until certified otherwise.[2] In the absence of a compound-specific toxicological study, apply the "Precautionary Principle" based on its functional groups.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation (Phenolic moiety).

  • H319: Causes serious eye irritation.[2][3][4]

  • H335: May cause respiratory irritation (Dust inhalation).

  • H411: Toxic to aquatic life with long-lasting effects (Presumed based on phenol backbone).[1]

Pre-Disposal Handling & Segregation

Effective disposal starts at the bench. You must segregate this chemical from incompatible streams to prevent accidental reactions (e.g., nitration or oxidation) in the waste container.

Segregation Rules

• DO NOT MIX WITH: Strong oxidizing agents (e.g., Nitric acid, Peroxides) or heavy metal waste.

• COMPATIBLE WITH: Non-halogenated organic solvents (Acetone, Methanol, DMSO).

Workflow: Waste Stream Decision Tree

Figure 1: Decision logic for segregating 2-(3-Phenyl-5-isoxazolyl)phenol waste streams. Ensure the final destination for all streams is High-Temperature Incineration.

Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid (Expired or Surplus Stock)

• Primary Hazard: Dust generation and inhalation.

• Protocol:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. If handling >1g, use a powder hood or N95 respirator.

  • Container: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with a screw-top lid.[1]

  • Labeling: Affix a hazardous waste tag. Clearly write:

    • Chemical Name: 2-(3-Phenyl-5-isoxazolyl)phenol[1][5]

    • Hazards: Irritant, Toxic to Aquatic Life.

    • Constituents: 100% 2-(3-Phenyl-5-isoxazolyl)phenol.[1]

  • Action: Transfer the solid carefully to the container. Wipe the exterior with a damp paper towel (methanol-dampened) to remove dust. Place the wipe in the container as well.

Scenario B: Disposal of Reaction Mixtures (Solutions)

• Primary Hazard: Solvent flammability and splash risk.

• Protocol:

  • Identify the Solvent:

    • If dissolved in DMSO, Methanol, or Ethanol : Use the Non-Halogenated waste carboy.

    • If dissolved in Dichloromethane (DCM) or Chloroform : Use the Halogenated waste carboy.

  • Concentration Limit: If the concentration is >5% (w/v), consider precipitating the solid (if possible) to reduce the volume of high-hazard liquid waste. Otherwise, dispose of the entire solution.

  • Rinsing: Triple-rinse the original reaction vessel with a small volume of the compatible solvent and add the rinsate to the waste container.

Scenario C: Contaminated Labware (Sharps & Debris)

• Sharps (Needles/Syringes): Do not recap. Place directly into a rigid Biohazard/Sharps container labeled "Chemically Contaminated Sharps."

• Soft Debris (Gloves/Tissues): Collect in a clear, 6-mil polyethylene bag. Seal with tape and place inside the "Solid Hazardous Waste" drum.

Regulatory Compliance & Waste Codes

While this specific chemical is not listed on the EPA RCRA P-list or U-list, it must be characterized by its properties.

• US EPA (RCRA):

  • If dissolved in flammable solvents (Flash point <60°C): D001 (Ignitable) .

  • If the waste exhibits toxicity (rarely tested for this specific compound, but presumed): Lab Pack for incineration.

• European Waste Catalogue (EWC):

  • 16 05 06 *: Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.

Final Disposition: The ultimate disposal method for this compound is High-Temperature Incineration with flue gas scrubbing (to handle nitrogen oxides). NEVER dispose of this compound down the drain.

Emergency Response (Spills)

In the event of a spill during disposal:

• Solid Spill:

  • Do not dry sweep (creates dust).[2]

  • Cover with wet paper towels (water or ethanol).

  • Scoop up the wet slurry and place it in the Solid Hazardous Waste container.

• Liquid Spill:

  • Absorb with vermiculite or a commercial organic spill pad.

  • Place saturated absorbents into a sealed bag and label as hazardous waste.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (may enhance absorption).

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 578506, 2-(5-Isoxazolyl)phenol. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste. Retrieved from [Link]

Sources

• 1. 67139-38-2|2-(3-Phenylisoxazol-5-yl)phenol|BLDPharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. 2-(5-ISOXAZOLYL)PHENOL | 61348-47-8 [chemicalbook.com]

Mastering Safety: A Researcher's Guide to Handling 2-(3-Phenyl-5-isoxazolyl)phenol

For the dedicated researcher, scientist, or drug development professional, advancing discovery requires both bold innovation and an unwavering commitment to safety. This guide provides essential, in-depth technical instruction for the safe handling of 2-(3-Phenyl-5-isoxazolyl)phenol. As this compound is not widely commercialized, specific safety data is limited. Therefore, this protocol is grounded in a conservative approach, synthesizing best practices for its core chemical functionalities: a phenol group and a substituted isoxazole ring. Our goal is to empower you with the knowledge to manage risk effectively, ensuring that your groundbreaking work is conducted with the highest degree of safety.

Hazard Analysis: A Tale of Two Moieties

Understanding the potential risks of 2-(3-Phenyl-5-isoxazolyl)phenol begins with a structural deconstruction. The molecule's hazards are a composite of its primary functional groups:

• The Phenolic Group: Phenol and its derivatives are well-documented as corrosive and systemically toxic. They can cause severe chemical burns upon skin contact, and absorption through the skin can lead to systemic toxicity affecting the central nervous system, liver, and kidneys.[1][2][3] Phenol also has an anesthetic effect, meaning initial contact may not be immediately painful, leading to prolonged exposure.[2][3]

• The Isoxazole Ring: Isoxazoles are a class of heterocyclic compounds. While some are stable, others can be flammable.[4][5] More critically, related isoxazole-phenol compounds are known irritants. For instance, the analogous compound 2-(5-Isoxazolyl)phenol is classified as a skin, eye, and respiratory irritant.[6]

Given these characteristics, 2-(3-Phenyl-5-isoxazolyl)phenol must be treated as a hazardous substance with the potential for corrosive, toxic, and irritant effects.

The Core of Protection: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is non-negotiable. The following table outlines the minimum required PPE for handling 2-(3-Phenyl-5-isoxazolyl)phenol in solid or solution form.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles & Face Shield	Safety glasses are insufficient. Chemical splash goggles conforming to ANSI Z87 standards are mandatory.[7] A full-face shield must be worn over the goggles when handling stock solutions, performing transfers, or when there is any risk of splashing.[1][8]
Hands	Double Gloving: Nitrile + Neoprene/Butyl Rubber	For incidental contact with dilute solutions, double-gloving with standard nitrile exam gloves is a minimum.[1] For handling the solid compound, concentrated solutions, or during solution preparation, an outer glove of utility-grade neoprene or butyl rubber over an inner nitrile glove is required for robust chemical resistance.[1][9] Gloves must be changed immediately upon contamination.[1]
Body	Flame-Resistant Lab Coat & Chemical Apron	A fully buttoned, flame-resistant laboratory coat is mandatory.[3] For procedures with a higher splash potential, a chemical-resistant apron (butyl rubber or neoprene) must be worn over the lab coat.[1][2]
Respiratory	As determined by Risk Assessment	All handling of the solid compound and any solutions must be performed within a certified chemical fume hood to control vapor and aerosol exposure.[1][3][9] If engineering controls are insufficient or during a large spill, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[9][10]
Feet	Closed-toe, Impervious Shoes	Shoes must fully cover the foot and be made of a material that will resist chemical penetration.[1][3]

Operational Plan: From Benchtop to Disposal

Safe handling is a procedural workflow. Adherence to this sequence is critical for minimizing exposure risk.

Pre-Operation Safety Checklist

• Fume Hood Verification: Confirm the chemical fume hood has a current certification and is functioning correctly.

• Emergency Station Accessibility: Locate the nearest ANSI-approved safety shower and eyewash station.[1][2] Ensure the pathway is unobstructed.

• Spill Kit Availability: Confirm that a spill kit containing an appropriate absorbent for chemical spills (e.g., vermiculite or sand) and a polyethylene glycol (PEG-400) solution for skin decontamination is readily available.[2][9]

• Waste Container: Prepare a designated, clearly labeled hazardous waste container for all solid and liquid waste containing 2-(3-Phenyl-5-isoxazolyl)phenol.[1][11]

Step-by-Step Handling Protocol

• Donning PPE: Before entering the designated work area, don all required PPE in the correct order: closed-toe shoes, long pants, lab coat, inner nitrile gloves, outer chemical-resistant gloves, safety goggles, and face shield.

• Work Execution: Conduct all manipulations, including weighing, preparing solutions, and transfers, at least 6 inches inside the sash of a certified chemical fume hood.[8]

• Prudent Practices: Use the smallest quantity of the chemical necessary for the experiment. Avoid eating, drinking, or applying cosmetics in the laboratory.[12]

• Doffing PPE: Upon completion of work, remove PPE in a manner that avoids self-contamination. Remove the outer gloves first, followed by the face shield, goggles, and lab coat. The inner nitrile gloves should be the last item removed. Wash hands thoroughly with soap and water immediately after.[13]

Caption: Workflow for safe handling of 2-(3-Phenyl-5-isoxazolyl)phenol.

Emergency & Disposal Plan

Exposure Response

Immediate and decisive action is critical in the event of an exposure.

• Skin Contact: RAPID DECONTAMINATION IS CRITICAL.[1] Immediately remove all contaminated clothing, including watches and belts.[2][3] Wipe the affected area with low-molecular-weight polyethylene glycol (PEG 300 or 400). If PEG is unavailable, flush with a high-density drenching from a safety shower for at least 15 minutes.[2][9] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1][4] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate medical attention.[4]

Sources

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 3. monash.edu [monash.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 8. lsuhsc.edu [lsuhsc.edu]
• 9. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 10. Personal Protective Equipment | CDC [cdc.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. osha.com [osha.com]
• 13. chemicalbook.com [chemicalbook.com]